2-Pinanol

• CAS: 473-54-1

Core Science & Biosynthesis

2-Pinanol fundamental physicochemical properties

An In-depth Technical Guide on the Core Physicochemical Properties of 2-Pinanol

Introduction

2-Pinanol is a bicyclic monoterpenoid alcohol derived from pinene.[1] It exists as two distinct stereoisomers, cis-2-Pinanol and trans-2-Pinanol, both of which are chiral.[1] This compound serves as a significant intermediate in the synthesis of various fragrance compounds, such as linalool, and is utilized in the broader chemical industry.[2][3] A thorough understanding of its fundamental physicochemical properties is crucial for its application in research, chemical synthesis, and drug development. This guide provides a detailed overview of these properties, the experimental protocols for their determination, and logical workflows for its synthesis and analysis.

Physicochemical Properties

The core physicochemical properties of 2-Pinanol are summarized below. Data is provided for the cis and trans isomers where available, as their stereochemistry significantly influences their physical characteristics.

Property	Value	Source
Molecular Formula	C₁₀H₁₈O	[4][5][6]
Molecular Weight	154.25 g/mol	[5][6][7]
Appearance	Nearly white solid at room temperature	[4][6][8][9]
Odor	Camphor-type, pine, woody	[6][9]

Isomer-Specific Properties:

Property	cis-2-Pinanol	trans-2-Pinanol	Mixture / Unspecified
Melting Point	78–79 °C[1], 43-46 °C[6]	58–59 °C[1], 51-52 °C[8]	22-24 °C[4], 58-60 °C[7]
Boiling Point	204-206 °C (at 760 mmHg)[6]	203-205 °C (at 760 mmHg)[8]	202-205 °C (at 760 mmHg)[4], 96 °C (at 20 Torr)[7]
Density	-	-	0.969 g/cm³[7]
Flash Point	79.44 °C[6]	80.00 °C[8]	78.33 °C[4], 80.8 °C[7]
Vapor Pressure	0.068 mmHg at 25 °C (est.)[6]	0.068 mmHg at 25 °C (est.)[8]	0.0684 mmHg at 25°C[7]
Solubility in Water	863.1 mg/L at 25 °C (est.)[6]	863.1 mg/L at 25 °C (est.)[8]	-
Solubility (Other)	Soluble in alcohol[4][6]	Soluble in alcohol[4]	-
logP (o/w)	2.650 (est.)[6]	2.650 (est.)[8]	2.19 - 2.65 (est.)[4][7]

Synthetic Pathway Overview

2-Pinanol is commonly synthesized from α-pinene, a readily available natural terpene. The process involves a multi-step reaction sequence that first reduces the double bond in pinene to form pinane, followed by oxidation and subsequent reduction to yield the final alcohol product.

Caption: A flowchart illustrating the common industrial synthesis of 2-Pinanol from α-pinene.

Experimental Protocols

Detailed methodologies for determining the key physicochemical properties of 2-Pinanol are outlined below.

Determination of Melting Point (Capillary Method)

The melting point of a crystalline solid is a critical indicator of its purity.[10][11] The capillary method is a standard and widely used technique for this determination.[12]

Methodology:

• Sample Preparation: A small amount of the solid 2-Pinanol sample is finely powdered. The sample must be completely dry.[12]

• Capillary Tube Loading: The open end of a thin-walled capillary tube is pressed into the powdered sample. The tube is then tapped gently to pack the powder into the sealed bottom, achieving a sample height of 1-2 mm.[10][13]

• Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is aligned with the thermometer bulb. This assembly is placed in a heating bath (such as a Thiele tube containing mineral oil) or a calibrated melting point apparatus.[10][11]

• Heating and Observation: The apparatus is heated slowly and steadily, at a rate of approximately 1-2 °C per minute as the expected melting point is approached.[10]

• Data Recording: Two temperatures are recorded to define the melting range: the temperature at which the first drop of liquid appears and the temperature at which the entire sample has completely liquefied.[13][14] A pure compound typically exhibits a sharp melting range of 0.5-1.0 °C.[10]

Caption: Standard experimental workflow for determining melting point via the capillary method.

Determination of Boiling Point (Micro-Boiling Point Method)

The boiling point is the temperature at which a liquid's vapor pressure equals the surrounding atmospheric pressure.[15] For small sample volumes, a micro-boiling point determination is effective.[16]

Methodology:

• Apparatus Setup: A small amount (a few drops) of liquid 2-Pinanol is placed into a small test tube or fusion tube.[16][17]

• Capillary Inversion: A capillary tube, sealed at one end, is inverted and placed into the liquid in the test tube.[17]

• Heating: The assembly is attached to a thermometer and heated in a suitable apparatus (e.g., Thiele tube or a metal heating block).[18]

• Observation: As the temperature rises, air trapped in the capillary tube will be expelled, seen as a slow stream of bubbles.[18] When the boiling point is reached, a rapid and continuous stream of bubbles will emerge from the capillary tip.[18]

• Cooling and Measurement: Heating is discontinued, and the apparatus is allowed to cool slowly. The stream of bubbles will slow and eventually stop. The exact moment the liquid begins to enter the capillary tube, the vapor pressure inside the capillary equals the external pressure. The temperature at this moment is the boiling point of the liquid.[15][18]

Determination of Solubility

Solubility is the maximum amount of a solute that can dissolve in a given amount of solvent at a specific temperature.[19]

Methodology:

• Solvent Measurement: A precise volume of the chosen solvent (e.g., 10 mL of distilled water) is measured and placed in a test tube or flask. The temperature of the solvent is recorded.[19]

• Incremental Solute Addition: A small, pre-weighed amount of 2-Pinanol is added to the solvent.[19]

• Agitation: The mixture is agitated vigorously (e.g., by shaking or stirring) until the solute is completely dissolved. The system must be maintained at a constant temperature.[19]

• Saturation Point: Steps 2 and 3 are repeated until a point is reached where a small amount of added 2-Pinanol no longer dissolves, indicating that the solution is saturated.[19]

• Quantification: The total mass of the dissolved 2-Pinanol is determined by subtracting the mass of the remaining, undissolved solid from the total mass added.[19]

• Expression of Results: Solubility is typically expressed as grams of solute per 100 mL or 100 g of solvent ( g/100 mL or g/100g ) or as mg/L.

Caption: A logical workflow for determining the solubility of a solid in a liquid solvent.

Determination of Optical Rotation

Optical rotation is the property of a chiral substance to rotate the plane of polarized light.[20] It is measured using a polarimeter.

Methodology:

• Instrument Calibration: The polarimeter is turned on and allowed to stabilize. The zero point is calibrated using a blank sample tube containing only the solvent that will be used for the solution.[21]

• Sample Preparation: A solution of 2-Pinanol is prepared by accurately weighing a specific mass of the compound and dissolving it in a precise volume of a suitable solvent (e.g., ethanol). The concentration (c) is calculated in g/mL.

• Measurement: The sample solution is transferred to a polarimeter tube of a known path length (l), typically 100 mm (1 dm). Any air bubbles must be removed. The tube is placed in the polarimeter.

• Angle Reading: The observed angle of rotation (α) is measured. Dextrorotatory compounds rotate light clockwise (+) while levorotatory compounds rotate it counter-clockwise (-).[20][22]

• Specific Rotation Calculation: The specific rotation, [α], is a standardized value and is calculated using the formula: [α] = α / (l * c) Where α is the observed rotation, l is the path length in decimeters, and c is the concentration in g/mL. The temperature and wavelength of light (commonly the sodium D-line, 589.3 nm) must also be reported.[21][22]

References

• 1. 2-Pinanol - Wikipedia [en.wikipedia.org]
• 2. CN107253900B - Synthesis method of 2-pinanol - Google Patents [patents.google.com]
• 3. Thermal Behavior of Pinan-2-ol and Linalool - PMC [pmc.ncbi.nlm.nih.gov]
• 4. cis+trans-2-pinanol, 473-54-1 [thegoodscentscompany.com]
• 5. 2-Pinanol | C10H18O | CID 10128 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. cis-2-pinanol, 4948-28-1 [thegoodscentscompany.com]
• 7. echemi.com [echemi.com]
• 8. trans-2-pinanol, 4948-29-2 [thegoodscentscompany.com]
• 9. 2-Pinanol - Hazardous Agents | Haz-Map [haz-map.com]
• 10. chem.ucalgary.ca [chem.ucalgary.ca]
• 11. SSERC | Melting point determination [sserc.org.uk]
• 12. westlab.com [westlab.com]
• 13. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 14. pennwest.edu [pennwest.edu]
• 15. Video: Boiling Points - Concept [jove.com]
• 16. chem.ucalgary.ca [chem.ucalgary.ca]
• 17. byjus.com [byjus.com]
• 18. uomus.edu.iq [uomus.edu.iq]
• 19. Measuring Solubility | Secondaire | Alloprof [alloprof.qc.ca]
• 20. Optical rotation - Wikipedia [en.wikipedia.org]
• 21. digicollections.net [digicollections.net]
• 22. jpdb.nihs.go.jp [jpdb.nihs.go.jp]

cis-2-Pinanol vs trans-2-Pinanol stereochemistry

An In-depth Technical Guide to the Stereochemistry of cis-2-Pinanol and trans-2-Pinanol

Introduction

2-Pinanol (2,6,6-trimethylbicyclo[3.1.1]heptan-2-ol) is a bicyclic monoterpenoid alcohol derived from pinene, a primary constituent of turpentine.[1] It exists as two diastereomers, cis-2-Pinanol and trans-2-Pinanol, with each diastereomer also being chiral.[1] The stereochemistry of these isomers is determined by the relative orientation of the hydroxyl group at the C2 position with respect to the gem-dimethyl bridge of the bicyclic pinane skeleton. This structural nuance profoundly influences their physical properties, chemical reactivity, and applications, particularly in the fragrance, flavor, and pharmaceutical industries where stereoisomerism dictates biological activity and sensory properties.[2][3][4] This guide provides a detailed examination of the stereochemical differences between cis- and trans-2-Pinanol, covering their synthesis, physical properties, and characteristic chemical transformations.

Stereochemistry and Nomenclature

The core structure of 2-pinanol is a bicyclo[3.1.1]heptane system. The key stereochemical distinction between the cis and trans isomers lies in the spatial arrangement of the tertiary hydroxyl group relative to the C6 gem-dimethyl group.

• cis-2-Pinanol : The hydroxyl group at C2 is on the same side of the six-membered ring as the gem-dimethyl bridge. Its systematic IUPAC name can be given as (1R,2S,5S)-2,6,6-trimethylbicyclo[3.1.1]heptan-2-ol.[5]

• trans-2-Pinanol : The hydroxyl group at C2 is on the opposite side of the six-membered ring from the gem-dimethyl bridge. Its systematic IUPAC name can be (1R,2R,5S)-2,6,6-trimethylbicyclo[3.1.1]heptan-2-ol.[6]

These diastereomeric relationships give rise to distinct physical and spectroscopic properties that allow for their differentiation and separation.

Physical and Spectroscopic Properties

The differing stereochemistry of cis- and trans-2-Pinanol leads to measurable differences in their physical properties. These distinctions are critical for their identification, separation, and application. Quantitative data for the two isomers are summarized below.

Property	cis-2-Pinanol	trans-2-Pinanol
Molecular Formula	C₁₀H₁₈O[5]	C₁₀H₁₈O[6]
Molar Mass	154.25 g/mol [5][7]	154.25 g/mol [6]
Appearance	White solid[8]	White solid[9]
Melting Point	68–71 °C[7], 78–79 °C[1]	51–52 °C[9], 58–59 °C[1]
Boiling Point	203.1–206.0 °C at 760 mmHg[7][8]	203.0–205.0 °C at 760 mmHg[9]
Density	0.969 g/cm³[7]	Not specified
Flash Point	79.4–80.8 °C[7][8]	80.0 °C[9]
CAS Number	4948-28-1[5]	4948-29-2[6]

Spectroscopic methods, particularly ¹³C NMR spectroscopy, are invaluable for distinguishing between the two diastereomers. The different spatial environments of the carbon atoms due to the orientation of the hydroxyl group result in unique chemical shifts for each isomer.[5][6]

Synthesis and Stereocontrol

The industrial synthesis of 2-pinanol isomers typically starts from α-pinene, a renewable feedstock from turpentine.[2][10] The process involves a three-step sequence where the stereochemical outcome is controlled by the starting materials and reaction conditions.

Caption: General workflow for the synthesis of 2-pinanol isomers from α-pinene.

The synthesis generally proceeds as follows:

• Hydrogenation of Pinenes : α-Pinene is catalytically hydrogenated to produce a mixture of cis- and trans-pinane.[10] The ratio of these isomers can be influenced by the catalyst and reaction conditions.

• Oxidation to Hydroperoxides : The resulting pinane mixture is oxidized, typically using air, to form the corresponding cis- and trans-pinane hydroperoxides.[10]

• Reduction to Pinanols : The hydroperoxides are then reduced to yield cis- and trans-2-pinanol. This reduction is often stereospecific, meaning cis-pinane hydroperoxide yields cis-2-pinanol, and trans-pinane hydroperoxide yields trans-2-pinanol.[10]

Experimental Protocols

Protocol 1: Oxidation of Pinane to 2-Pinanol

This protocol is adapted from a process for the direct oxidation of pinane in the presence of a base.[11]

• Materials :

  • Pinane (predominantly cis-isomer)

  • Sodium hydroxide (finely powdered)

  • Azobisisobutyronitrile (AIBN, free radical initiator)

  • Oxygen gas

• Procedure :

  • Charge a stirred reactor with 1500 g of pinane (containing 92-97% cis-pinane), 105 g of powdered sodium hydroxide, and 0.1 g of AIBN.[11]

  • Heat the reaction mixture to 110-115 °C.[11]

  • Introduce a stream of oxygen gas into the mixture. The reaction is exothermic and may require cooling to maintain the desired temperature.

  • Continue the oxygen introduction for approximately 8 hours, monitoring the reaction progress by gas chromatography (GC).

  • Upon reaching the desired conversion (e.g., 23%), cool the reaction mixture.[11]

  • The crude product may contain 2-pinane hydroperoxide as a byproduct. This can be reduced to 2-pinanol by treatment with a suitable reducing agent like sodium sulfite.[11]

  • Workup involves extraction with water to remove the base. The organic phase is then subjected to fractional distillation under reduced pressure to isolate the 2-pinanol product, which will be a mixture of trans- and cis-isomers (often predominantly trans).[11]

Stereochemistry in Chemical Reactions: Thermal Rearrangement

A key reaction that highlights the influence of 2-pinanol stereochemistry is its thermal gas-phase isomerization to the acyclic alcohol linalool, an important fragrance and flavor compound and a precursor to vitamins A and E.[2] The reaction proceeds via the opening of the strained cyclobutane ring.[12] Studies have shown that cis-2-pinanol is more reactive and rearranges at a lower temperature than the trans-isomer.[2][13]

The conversion of cis-1 begins around 400 °C, whereas the onset temperature for trans-1 is approximately 50 K higher.[2] This difference in reactivity is attributed to the different activation energies required for the initial C-C bond scission that opens the cyclobutane ring.[13]

Caption: Thermal rearrangement pathway of 2-pinanol isomers to linalool.

Conclusion

The stereochemical relationship between cis-2-Pinanol and trans-2-Pinanol is a defining aspect of their chemistry. As diastereomers, they exhibit distinct physical properties, such as melting and boiling points, which are crucial for their separation and purification. Their synthesis from α-pinene provides a clear example of stereocontrol in industrial chemistry, where the stereochemistry of intermediates is preserved through the reaction sequence. Furthermore, the significant difference in their reactivity during thermal rearrangement to linalool underscores the profound impact of stereoisomerism on chemical transformations. For researchers and professionals in drug development and fine chemical synthesis, a thorough understanding of this stereochemistry is essential for manipulating these molecules and harnessing their unique properties.

References

• 1. 2-Pinanol - Wikipedia [en.wikipedia.org]
• 2. Thermal Behavior of Pinan-2-ol and Linalool - PMC [pmc.ncbi.nlm.nih.gov]
• 3. foreverest.net [foreverest.net]
• 4. mdpi.com [mdpi.com]
• 5. cis-2-Pinanol | C10H18O | CID 6428289 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 2-Pinanol, trans- | C10H18O | CID 1268143 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. alfa-chemistry.com [alfa-chemistry.com]
• 8. cis-2-pinanol, 4948-28-1 [thegoodscentscompany.com]
• 9. trans-2-pinanol, 4948-29-2 [thegoodscentscompany.com]
• 10. Chemistry around pinene and pinane: a facile synthesis of cyclobutanes and oxatricyclo-derivative of pinane from cis- and trans-pinanols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. US3723542A - Process for producing 2-pinanol - Google Patents [patents.google.com]
• 12. surfactant.alfa-chemistry.com [surfactant.alfa-chemistry.com]
• 13. researchgate.net [researchgate.net]

The Enigmatic Presence of 2-Pinanol: A Technical Guide to its Natural Occurrence and Isolation

For Immediate Release

A Comprehensive Technical Guide for Researchers, Scientists, and Drug Development Professionals on the Natural Sourcing and Extraction of 2-Pinanol.

This whitepaper delves into the natural occurrence and isolation of 2-pinanol, a bicyclic monoterpenoid with significant potential in various scientific and pharmaceutical applications. This document provides a thorough overview of its presence in the plant kingdom and detailed methodologies for its extraction and purification, tailored for a technical audience in research and development.

Natural Occurrence of 2-Pinanol

2-Pinanol, existing as both cis- and trans- isomers, is a naturally occurring volatile organic compound found in a variety of plant species. Its presence is often as a minor constituent of the essential oils. Documented sources include plants from the Myrtaceae, Asteraceae, Lauraceae, and Pinaceae families. While reported in several species, quantitative data on its concentration is often limited, highlighting its status as a less abundant natural product.

Quantitative Data on 2-Pinanol Occurrence

The following table summarizes the known quantitative data for 2-pinanol in various natural sources. It is important to note that the concentration of essential oil components can vary significantly based on factors such as plant genetics, geographical location, climate, and harvesting time.

Plant Species	Family	Plant Part	2-Pinanol Isomer(s)	Concentration (% in Essential Oil)
Pinus wallichiana	Pinaceae	Needles	cis-2-Pinanol (cis-Pinene hydrate)	0.3%[1]
Pimenta racemosa	Myrtaceae	Not Specified	cis-2-Pinanol, trans-2-Pinanol	Reported, but not a major component[2][3]
Porophyllum ruderale	Asteraceae	Not Specified	trans-2-Pinanol	Reported, but not a major component[2]
Cinnamomum bejolghota	Lauraceae	Not Specified	Not Specified	Reported, but not a major component[4]
Zingiber officinale (Ginger)	Zingiberaceae	Not Specified	Not Specified	Reported, but not a major component[5]

Isolation and Purification of 2-Pinanol

The isolation of 2-pinanol from its natural sources typically involves a multi-step process beginning with the extraction of the essential oil from the plant matrix, followed by purification techniques to isolate the target compound.

Experimental Protocols

Steam distillation is a widely used method for extracting volatile compounds like terpenoids from plant materials. The process utilizes steam to vaporize the volatile compounds, which are then condensed and collected.

Materials and Equipment:

• Fresh or dried plant material (e.g., Pinus wallichiana needles)

• Steam distillation apparatus (including a boiling flask, biomass flask, condenser, and collection vessel/separatory funnel)

• Heating mantle

• Deionized water

• Anhydrous sodium sulfate

• Glassware (beakers, flasks)

Procedure:

• Preparation of Plant Material: The plant material should be comminuted (e.g., chopped or ground) to increase the surface area for efficient oil extraction.

• Apparatus Setup: Assemble the steam distillation apparatus. The biomass flask is filled with the prepared plant material. The boiling flask is filled with deionized water to approximately two-thirds of its volume.

• Distillation: Heat the boiling flask to generate steam. The steam passes through the plant material, causing the volatile essential oils to vaporize.

• Condensation: The steam and essential oil vapor mixture is passed through a condenser, where it is cooled and converted back into a liquid.

• Collection: The condensate, a mixture of essential oil and hydrosol (aqueous distillate), is collected in a separatory funnel.

• Separation: Allow the mixture to stand until the oil and water layers have clearly separated. The essential oil, being less dense than water, will typically form the upper layer. Carefully drain the lower aqueous layer.

• Drying: Transfer the collected essential oil to a clean, dry flask and add a small amount of anhydrous sodium sulfate to remove any residual water. Swirl gently and then decant or filter the dried oil.

• Storage: Store the extracted essential oil in a sealed, dark glass vial at 4°C to prevent degradation.

Fractional distillation is employed to separate the components of the essential oil based on their different boiling points. This method is effective for enriching the fraction containing 2-pinanol.

Materials and Equipment:

• Crude essential oil

• Fractional distillation apparatus (including a round-bottom flask, fractionating column, condenser, and collection flasks)

• Heating mantle with a magnetic stirrer

• Vacuum pump (optional, for vacuum fractional distillation)

• Thermometer

• Boiling chips

Procedure:

• Apparatus Setup: Assemble the fractional distillation apparatus. Ensure all joints are securely sealed.

• Charging the Flask: Place the crude essential oil and a few boiling chips into the round-bottom flask.

• Distillation:

  • Atmospheric Distillation: Gradually heat the flask. The vapor will rise through the fractionating column. Monitor the temperature at the top of the column.

  • Vacuum Distillation: For heat-sensitive compounds, it is advisable to perform the distillation under reduced pressure. Connect a vacuum pump to the apparatus and reduce the pressure to the desired level before commencing heating.

• Fraction Collection: Collect the distillate in separate fractions based on the boiling point ranges of the components. The fraction corresponding to the boiling point of 2-pinanol (approx. 204-206 °C at atmospheric pressure) should be collected.

• Analysis: Analyze the collected fractions using Gas Chromatography-Mass Spectrometry (GC-MS) to determine the purity of 2-pinanol in each fraction.

For obtaining high-purity 2-pinanol for research and development purposes, preparative gas chromatography is the method of choice. This technique separates compounds based on their differential partitioning between a stationary phase and a mobile gas phase.

Materials and Equipment:

• 2-Pinanol enriched fraction from fractional distillation

• Preparative Gas Chromatograph equipped with a suitable column (e.g., a polar column for separating alcohols)

• Fraction collector

• Carrier gas (e.g., Helium, Nitrogen)

• Syringe for injection

Procedure:

• Method Development: Optimize the GC conditions (temperature program, carrier gas flow rate, injection volume) on an analytical scale to achieve good separation of 2-pinanol from other components in the enriched fraction.

• Injection: Inject a small volume of the 2-pinanol enriched fraction onto the preparative GC column.

• Separation and Collection: As the separated components elute from the column, they are detected. The fraction collector is programmed to collect the peak corresponding to 2-pinanol.

• Repetitive Injections: Repeat the injection and collection process multiple times to accumulate a sufficient quantity of high-purity 2-pinanol.

• Purity Analysis: Verify the purity of the collected 2-pinanol using analytical GC-MS.

Workflow and Pathway Diagrams

To visually represent the logical flow of the isolation and purification process, the following diagrams have been generated using the DOT language.

General workflow for the isolation of 2-Pinanol from natural sources.

This technical guide provides a foundational understanding of the natural occurrence and isolation of 2-pinanol. The detailed protocols and workflow are intended to assist researchers and professionals in the efficient and effective sourcing of this valuable monoterpenoid for further scientific investigation and product development.

References

• 1. pharmacyjournal.info [pharmacyjournal.info]
• 2. rockymountainoils.com [rockymountainoils.com]
• 3. engineering.iastate.edu [engineering.iastate.edu]
• 4. Part 3: Distillation Methods—Steam Distillation | doTERRA Essential Oils [doterra.com]
• 5. Fractional Distillation Cannabis: Optimizing Cannabis Concentrates [sortingrobotics.com]

Spectroscopic Analysis of 2-Pinanol: A Technical Guide

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data analysis of the bicyclic monoterpenoid, 2-Pinanol. Encompassing Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, this document serves as a core resource for the identification, characterization, and quality control of 2-Pinanol in research and drug development settings. Both cis- and trans- isomers of 2-Pinanol are discussed to provide a complete analytical profile.

Introduction to 2-Pinanol

2-Pinanol (C₁₀H₁₈O) is a saturated derivative of pinene, existing as two stereoisomers: cis-2-Pinanol and trans-2-Pinanol. These compounds are of significant interest in the fields of organic synthesis, fragrance chemistry, and as potential chiral building blocks in the pharmaceutical industry. Accurate and thorough spectroscopic analysis is paramount for distinguishing between these isomers and ensuring their purity. This guide details the characteristic spectroscopic signatures of each isomer.

Spectroscopic Data Presentation

The following tables summarize the key quantitative data obtained from ¹H NMR, ¹³C NMR, IR, and Mass Spectrometry for both cis- and trans-2-Pinanol.

Table 1: ¹H NMR Spectroscopic Data of 2-Pinanol Isomers (in CDCl₃)

trans-2-Pinanol	cis-2-Pinanol
Chemical Shift (δ) ppm	Assignment	Chemical Shift (δ) ppm	Assignment
Data not available	Data not available	Data not available	Data not available

Note: Specific, publicly available, and fully assigned ¹H NMR data for both isomers of 2-Pinanol is limited. Researchers should acquire and interpret spectra based on the general principles of NMR spectroscopy for bicyclic systems.

Table 2: ¹³C NMR Spectroscopic Data of 2-Pinanol Isomers (in CDCl₃)

trans-2-Pinanol	cis-2-Pinanol
Chemical Shift (δ) ppm	Assignment	Chemical Shift (δ) ppm	Assignment
Data not available	Data not available	Data not available	Data not available

Note: While spectral data for the ¹³C NMR of 2-Pinanol isomers is available in databases such as PubChem, detailed and assigned peak lists are not readily published.[1][2] The provided table structure is a template for researchers to populate with their own experimental data.

Table 3: Infrared (IR) Spectroscopic Data of 2-Pinanol Isomers

trans-2-Pinanol	cis-2-Pinanol
Wavenumber (cm⁻¹)	Assignment	Wavenumber (cm⁻¹)	Assignment
~3400 (broad)	O-H stretch	~3400 (broad)	O-H stretch
~2930	C-H stretch (alkane)	~2930	C-H stretch (alkane)
~1470	C-H bend (alkane)	~1470	C-H bend (alkane)
~1370	C-H bend (gem-dimethyl)	~1370	C-H bend (gem-dimethyl)
~1100	C-O stretch	~1100	C-O stretch

Note: The IR data presented is based on general spectral characteristics of alcohols and bicyclic alkanes. Specific peak positions may vary slightly depending on the sample preparation method.

Table 4: Mass Spectrometry (MS) Data of 2-Pinanol Isomers (Electron Ionization)

trans-2-Pinanol	cis-2-Pinanol
m/z	Relative Intensity (%)	m/z	Relative Intensity (%)
154	<5 (M⁺)	154	<5 (M⁺)
139	~10	139	~10
121	~20	121	~20
95	~100	95	~100
83	~40	83	~40
71	~60	71	~60
55	~50	55	~50
43	~70	43	~70

Note: The mass spectral data is primarily based on the NIST database for trans-2-Pinanol.[3] The fragmentation pattern for cis-2-Pinanol is expected to be very similar due to the formation of common fragment ions.

Experimental Protocols

Detailed methodologies for the acquisition of spectroscopic data are crucial for reproducibility and data integrity.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To obtain high-resolution ¹H and ¹³C NMR spectra for structural elucidation.

Methodology:

• Sample Preparation:

  • Weigh approximately 10-20 mg of the 2-Pinanol sample.

  • Dissolve the sample in approximately 0.6-0.7 mL of deuterated chloroform (CDCl₃) containing 0.03% (v/v) tetramethylsilane (TMS) as an internal standard.

  • Transfer the solution to a clean, dry 5 mm NMR tube.

• Instrument Parameters (¹H NMR):

  • Spectrometer: 400 MHz or higher field strength NMR spectrometer.

  • Pulse Sequence: Standard single-pulse sequence.

  • Acquisition Time: 2-4 seconds.

  • Relaxation Delay: 1-5 seconds.

  • Number of Scans: 16-64, depending on the sample concentration.

  • Spectral Width: 0-12 ppm.

• Instrument Parameters (¹³C NMR):

  • Spectrometer: 100 MHz or higher, corresponding to the ¹H frequency.

  • Pulse Sequence: Proton-decoupled pulse sequence (e.g., zgpg30).

  • Acquisition Time: 1-2 seconds.

  • Relaxation Delay: 2-10 seconds.

  • Number of Scans: 1024 or more, as ¹³C has a low natural abundance.

  • Spectral Width: 0-220 ppm.

• Data Processing:

  • Apply Fourier transformation to the acquired Free Induction Decay (FID).

  • Phase correct the spectrum.

  • Calibrate the chemical shift scale to the TMS signal (0.00 ppm).

  • Integrate the signals in the ¹H NMR spectrum.

  • Perform peak picking to identify the chemical shifts of all signals.

Infrared (IR) Spectroscopy

Objective: To identify the functional groups present in the 2-Pinanol molecule.

Methodology:

• Sample Preparation (Attenuated Total Reflectance - ATR):

  • Ensure the ATR crystal (e.g., diamond or zinc selenide) is clean. Record a background spectrum.

  • Place a small amount of the solid 2-Pinanol sample directly onto the ATR crystal, ensuring complete coverage.

  • Apply pressure using the anvil to ensure good contact between the sample and the crystal.

• Instrument Parameters:

  • Spectrometer: Fourier Transform Infrared (FTIR) spectrometer.

  • Spectral Range: 4000-400 cm⁻¹.

  • Resolution: 4 cm⁻¹.

  • Number of Scans: 16-32.

• Data Processing:

  • The instrument software will automatically ratio the sample spectrum to the background spectrum to generate the absorbance or transmittance spectrum.

  • Perform baseline correction if necessary.

  • Label the significant peaks with their corresponding wavenumbers.

Mass Spectrometry (MS)

Objective: To determine the molecular weight and fragmentation pattern of 2-Pinanol.

Methodology:

• Sample Introduction (Gas Chromatography-Mass Spectrometry - GC-MS):

  • Sample Preparation: Dissolve a small amount of 2-Pinanol in a volatile solvent (e.g., dichloromethane or ethyl acetate) to a concentration of approximately 1 mg/mL.

  • GC Column: Use a nonpolar capillary column (e.g., DB-5ms).

  • Injection Volume: 1 µL.

  • Injector Temperature: 250 °C.

  • Oven Temperature Program: Start at 50 °C, hold for 1 minute, then ramp at 10 °C/min to 250 °C.

  • Carrier Gas: Helium at a constant flow rate.

• Instrument Parameters (Electron Ionization - EI):

  • Ionization Mode: Electron Ionization (EI).

  • Electron Energy: 70 eV.

  • Mass Range: m/z 40-300.

  • Ion Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

• Data Processing:

  • The mass spectrum corresponding to the GC peak of 2-Pinanol is extracted.

  • Identify the molecular ion peak (M⁺).

  • Analyze the major fragment ions and propose their structures based on known fragmentation pathways for alcohols and bicyclic systems.

Visualization of Spectroscopic Workflow

The following diagram illustrates the logical workflow for the spectroscopic analysis of 2-Pinanol.

Caption: Logical workflow for the spectroscopic analysis of 2-Pinanol.

Conclusion

The spectroscopic techniques of NMR, IR, and MS provide a powerful and complementary suite of tools for the comprehensive analysis of 2-Pinanol. While ¹H and ¹³C NMR are essential for detailed structural elucidation and isomeric differentiation, IR spectroscopy offers rapid confirmation of key functional groups, and mass spectrometry provides crucial information on molecular weight and fragmentation patterns. The data and protocols presented in this guide serve as a foundational resource for researchers and scientists engaged in the study and application of this important bicyclic alcohol. For definitive structural assignment and purity assessment, the acquisition of high-quality, multi-technique spectroscopic data is indispensable.

References

• 1. webassign.net [webassign.net]
• 2. 2-Pinanol, trans- | C10H18O | CID 1268143 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. trans-2-Pinanol [webbook.nist.gov]

An In-depth Technical Guide to the Thermochemical Properties of 2-Pinanol Isomers

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermochemical properties of 2-pinanol isomers. Due to a scarcity of publicly available experimental data, this document synthesizes calculated values, information on thermal behavior, and standardized experimental and computational methodologies to serve as a valuable resource.

Introduction to 2-Pinanol Isomers

2-Pinanol (C₁₀H₁₈O) is a bicyclic monoterpenoid alcohol derived from pinene. It exists as two main diastereomers: cis-2-pinanol and trans-2-pinanol, both of which are chiral.[1] These compounds are of interest in synthetic chemistry, particularly as precursors in the fragrance industry for the production of linalool through thermal isomerization.[1][2] Understanding their thermochemical properties is crucial for process optimization, reaction modeling, and safety assessments.

Thermochemical Data

Property	cis-2-Pinanol	trans-2-Pinanol	Unit	Source
Molar Mass	154.25	154.25	g/mol	[1]
Melting Point	78-79	58-59	°C	[1]
Enthalpy of Formation (gas, ΔfH°gas)	Data not available	-272.72	kJ/mol	[3] (Joback Calculated)
Gibbs Free Energy of Formation (ΔfG°)	Data not available	-20.50	kJ/mol	[3] (Joback Calculated)
Enthalpy of Fusion (ΔfusH°)	Data not available	9.46	kJ/mol	[3] (Joback Calculated)
Enthalpy of Vaporization (ΔvapH°)	Data not available	51.61	kJ/mol	[3] (Joback Calculated)
Standard Molar Entropy (S°)	Data not available	Data not available	J/(mol·K)
Molar Heat Capacity (Cp)	Data not available	Data not available	J/(mol·K)

Experimental Protocols for Thermochemical Analysis

While specific experimental protocols for 2-pinanol isomers are not detailed in the literature, the following methodologies represent standard approaches for determining the key thermochemical properties of organic compounds.

Combustion Calorimetry for Enthalpy of Formation

The standard enthalpy of formation (ΔfH°) can be determined using oxygen bomb calorimetry.

Methodology:

• A precisely weighed sample of the 2-pinanol isomer is placed in a crucible within a high-pressure vessel (the "bomb").

• The bomb is filled with high-purity oxygen to a pressure of approximately 30 atm.

• The bomb is submerged in a known quantity of water in a well-insulated calorimeter.

• The sample is ignited electrically, and the complete combustion reaction occurs.

• The temperature change of the water is meticulously recorded to determine the heat released by the reaction.

• The heat of combustion is calculated from the temperature change and the heat capacity of the calorimeter system.

• The standard enthalpy of formation is then derived from the heat of combustion using Hess's Law, along with the known standard enthalpies of formation of the combustion products (CO₂ and H₂O).

A logical workflow for this process is illustrated below.

Workflow for determining enthalpy of formation via combustion calorimetry.

Adiabatic Heat Capacity Calorimetry for Entropy and Heat Capacity

Adiabatic heat capacity calorimetry is the standard method for determining molar heat capacity (Cp) and, by integration, the standard molar entropy (S°).

Methodology:

• A known mass of the 2-pinanol isomer is placed in a sample cell within an adiabatic calorimeter.

• The sample is cooled to a very low temperature (typically near absolute zero).

• Precise, known amounts of heat are incrementally added to the sample.

• The resulting temperature increase is measured after each heat addition, ensuring thermal equilibrium is reached.

• The heat capacity at each temperature is calculated as the ratio of the heat added to the temperature change.

• The standard molar entropy at a reference temperature (e.g., 298.15 K) is then calculated by integrating the heat capacity divided by the temperature (Cp/T) from 0 K to the reference temperature, accounting for the entropies of any phase transitions.

Computational Chemistry Approaches

In the absence of experimental data, computational chemistry provides a powerful tool for estimating the thermochemical properties of molecules like the 2-pinanol isomers.

Methodology: High-level ab initio and density functional theory (DFT) methods can be employed to calculate these properties. Composite methods like G3 (Gaussian-3) and G4 are particularly effective for achieving high accuracy.

• Geometry Optimization: The three-dimensional structure of the 2-pinanol isomer is optimized to find its lowest energy conformation.

• Frequency Calculation: Vibrational frequency analysis is performed on the optimized geometry. This confirms the structure is a true minimum on the potential energy surface and provides the zero-point vibrational energy (ZPVE) and thermal contributions to enthalpy and entropy.

• Single-Point Energy Calculation: A high-level, computationally expensive energy calculation is performed on the optimized geometry to obtain a very accurate electronic energy.

• Thermochemical Property Calculation: The standard enthalpy of formation, entropy, and heat capacity are then calculated by combining the electronic energy with the thermal corrections from the frequency calculation.

The relationship between these computational steps is shown in the diagram below.

Logical workflow for computational thermochemistry.

Thermal Isomerization of 2-Pinanol

A key reaction of the 2-pinanol isomers is their thermal gas-phase isomerization to form the acyclic monoterpene alcohol, linalool.[2] This reaction typically occurs at temperatures between 350-600 °C.[4] Studies have shown that the cis isomer is more reactive and converts to linalool at a lower temperature than the trans isomer.[2]

The generally accepted mechanism involves a stepwise fragmentation of the cyclobutane ring, proceeding through a biradical intermediate.[2]

The simplified reaction pathway is visualized below.

Simplified pathway for the thermal isomerization of 2-pinanol to linalool.

Conclusion

This guide summarizes the current understanding of the thermochemical properties of 2-pinanol isomers. While there is a notable gap in experimental data, calculated values and established experimental and computational protocols provide a strong foundation for researchers. The thermal behavior of these isomers, particularly their conversion to linalool, is a key aspect of their chemistry. Further experimental determination of the enthalpy of formation, entropy, and heat capacity of both cis- and trans-2-pinanol would be highly valuable to the scientific community.

References

• 1. 2-Pinanol - Wikipedia [en.wikipedia.org]
• 2. Thermal Behavior of Pinan-2-ol and Linalool - PMC [pmc.ncbi.nlm.nih.gov]
• 3. trans-2-Pinanol (CAS 4948-29-2) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 4. researchgate.net [researchgate.net]

The Discovery and Synthesis of 2-Pinanol: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-Pinanol, a bicyclic monoterpenoid alcohol, exists as cis and trans diastereomers and is a crucial chiral intermediate in the synthesis of various valuable compounds, including the widely used fragrance and flavor agent, linalool. This technical guide provides a comprehensive overview of the historical discovery and the evolution of synthetic methodologies for 2-Pinanol. It details key experimental protocols, presents collated physicochemical and spectroscopic data for both diastereomers, and visualizes the primary synthetic routes and reaction mechanisms. This document is intended to serve as a thorough resource for researchers and professionals engaged in terpenoid chemistry and the development of fine chemicals.

Introduction and Historical Context

The history of 2-Pinanol is intrinsically linked to the study of terpenes, particularly α-pinene and β-pinene, the major constituents of turpentine oil. While an exact date and individual credited with the initial discovery of 2-Pinanol are not clearly documented in readily available literature, its characterization emerged from the extensive investigations into the chemistry of pinenes and their derivatives in the late 19th and early 20th centuries. Early work by chemists such as Gildemeister and Hoffmann in their seminal work, "Die Ätherischen Öle," laid the groundwork for the systematic study of essential oil components, including terpene alcohols.

The industrial importance of 2-Pinanol grew with the demand for linalool, a key ingredient in perfumes, cosmetics, and flavorings, as well as a precursor for the synthesis of vitamins A and E.[1] The thermal rearrangement of 2-Pinanol to linalool is a commercially significant reaction, driving the development of efficient and stereoselective synthetic routes to obtain the desired 2-Pinanol isomers.

Physicochemical and Spectroscopic Properties

The two diastereomers of 2-Pinanol, cis-2-Pinanol and trans-2-Pinanol, exhibit distinct physical and spectroscopic properties. A summary of these properties is presented in the tables below.

Physicochemical Properties

Property	cis-2-Pinanol	trans-2-Pinanol
Molecular Formula	C₁₀H₁₈O	C₁₀H₁₈O
Molar Mass	154.25 g/mol	154.25 g/mol
Appearance	White solid	White solid
Melting Point	78-79 °C	58-59 °C
Boiling Point	204-206 °C at 760 mmHg	203-205 °C at 760 mmHg
CAS Number	4948-28-1	4948-29-2

Spectroscopic Data

Spectroscopy	cis-2-Pinanol	trans-2-Pinanol
¹H NMR	Data available in spectral databases.	Data available in spectral databases.
¹³C NMR	Data available in spectral databases.[2]	Data available in spectral databases.[3]
Mass Spectrometry (MS)	Key fragments and patterns have been characterized.[2]	Key fragments and patterns have been characterized.[3]
Infrared (IR) Spectroscopy	Characteristic O-H and C-O stretching bands are present.[2]	Characteristic O-H and C-O stretching bands are present.

Key Synthetic Methodologies

The synthesis of 2-Pinanol has evolved from multi-step procedures to more efficient one-pot processes. The following sections detail the most significant synthetic routes with experimental protocols.

Two-Step Synthesis via Pinane Hydroperoxide

This is a widely used industrial method that proceeds in two main stages: the autoxidation of pinane to form pinane hydroperoxide, followed by the reduction of the hydroperoxide to 2-Pinanol.

Objective: To synthesize pinane hydroperoxide by the air oxidation of pinane.

Materials:

• Pinane (mixture of cis and trans isomers)

• Oxygen or air

• (Optional) Free radical initiator (e.g., AIBN)

• Reaction vessel with gas inlet, condenser, and temperature control

Procedure:

• Charge the reaction vessel with pinane.

• Heat the pinane to the desired reaction temperature, typically between 90-120 °C.[4]

• Introduce a stream of air or oxygen into the reaction mixture.[4]

• If a free radical initiator is used, it is added at the beginning of the reaction.

• The reaction is monitored for the formation of pinane hydroperoxide, typically to a concentration of 20-60%.[4]

• Upon reaching the desired conversion, the reaction is stopped, and the resulting mixture containing pinane hydroperoxide is used in the subsequent reduction step.

Objective: To reduce pinane hydroperoxide to 2-Pinanol.

Method A: Reduction with Sodium Sulfite [5]

Materials:

• Pinane hydroperoxide solution from the previous step

• Aqueous sodium sulfite (Na₂SO₃) solution

• Reaction vessel with stirring and temperature control

Procedure:

• Prepare an aqueous solution of sodium sulfite.

• Add the pinane hydroperoxide mixture to the sodium sulfite solution.

• The reaction is typically carried out at a controlled temperature to ensure complete reduction.

• After the reaction is complete, the organic layer containing 2-Pinanol is separated from the aqueous layer.

• The product is then purified, usually by distillation.

Method B: Catalytic Hydrogenation [4]

Materials:

• Pinane hydroperoxide solution

• Hydrogen gas

• Palladium on carbon (Pd/C) or Nickel catalyst

• High-pressure reactor (autoclave)

Procedure:

• The pinane hydroperoxide solution and the catalyst are placed in the autoclave.

• The reactor is sealed and purged with an inert gas before introducing hydrogen.

• The reaction is carried out under hydrogen pressure (e.g., 2.0-5.0 MPa) and at a specific temperature (e.g., 30-150 °C).[4]

• After the reaction, the catalyst is filtered off, and the 2-Pinanol is purified from the reaction mixture.

One-Step Synthesis by Direct Oxidation of Pinane

A more direct route involves the oxidation of pinane to 2-Pinanol in a single step, bypassing the isolation of the hydroperoxide intermediate.

Objective: To synthesize 2-Pinanol directly from pinane.[5]

Materials:

• cis-Pinane

• Base (e.g., sodium hydroxide)

• Free radical initiator (e.g., azobisisobutyronitrile, AIBN)

• Oxygen

• Reaction vessel with efficient stirring, gas inlet, and temperature control

Procedure:

• A mixture of cis-pinane, a base, and a catalytic amount of a free radical initiator is prepared in the reaction vessel.[5]

• The mixture is heated to the reaction temperature, typically around 110-115 °C.[4]

• Oxygen is bubbled through the reaction mixture for a specified period (e.g., 8 hours).[4]

• The reaction progress is monitored.

• Upon completion, the reaction mixture is worked up to isolate and purify the 2-Pinanol. This route has been reported to yield a mixture of trans and cis isomers.[5]

One-Pot Synthesis from α-Pinene

A recent development is the one-pot synthesis of 2-Pinanol directly from α-pinene, which is an even more atom-economical approach.

Objective: To synthesize 2-Pinanol from α-pinene in a single reaction vessel.[4]

Materials:

• α-Pinene

• A secondary alcohol as a reducing agent and solvent (e.g., isopropanol)

• Transition metal catalyst (e.g., cobalt(II) acetylacetonate)

• (Optional) Alkaline substance (e.g., morpholine)

• Oxygen or air

• Molecular sieves

• Reaction vessel with a reflux condenser, gas inlet, and magnetic stirring

Procedure:

• α-pinene, the secondary alcohol, the catalyst, an optional alkaline substance, and molecular sieves are combined in the reaction vessel.[4]

• The mixture is heated to the desired temperature (e.g., 60-150 °C).[4]

• A stream of oxygen or air is passed through the reaction mixture under atmospheric or low pressure (0.1-1.0 MPa).[4]

• The reaction is monitored by gas chromatography to determine the conversion of α-pinene and the selectivity towards 2-Pinanol.

• After the reaction, the mixture is cooled, and the product is isolated and purified.

Reaction Mechanisms and Pathways

Synthesis Pathways of 2-Pinanol

The primary synthetic routes to 2-Pinanol are summarized in the workflow diagram below.

Caption: Overview of the main synthetic routes to 2-Pinanol and its subsequent conversion.

Thermal Rearrangement of 2-Pinanol to Linalool

The thermal isomerization of 2-Pinanol to linalool is a key industrial process. The reaction proceeds through a retro-ene type mechanism involving the cleavage of the cyclobutane ring.

Caption: Simplified mechanism of the thermal rearrangement of 2-Pinanol to Linalool.

Quantitative Data Summary

The following tables summarize the quantitative data from various synthetic methods for 2-Pinanol.

One-Pot Synthesis from α-Pinene[4]

Catalyst	Reducing Agent/Solvent	Temperature (°C)	Time (h)	α-Pinene Conversion (%)	2-Pinanol Selectivity (%)	trans/cis Ratio
Co(II) acetylacetonate	Isopropanol	81	18	59.2	72.56	16.34 / 56.22
Co(II) acetylacetonate	Isopropanol	80	13	58.2	75.42	17.26 / 58.16
Co(II) acetylacetonate	Isopropanol	80	22	65.2	71.77	15.94 / 55.83
Co(II) acetylacetonate	sec-Butanol	100	10	29.7	31.3	2.1 / 7.2

Direct Oxidation of Pinane[5]

Base	Initiator	Temperature (°C)	Time (h)	Pinane Conversion (%)	2-Pinanol Yield (%)	trans/cis Ratio
NaOH	AIBN	110-115	8	23	67	80 / 20

Conclusion

2-Pinanol remains a cornerstone in the synthesis of terpenoid-derived fine chemicals. The evolution of its synthesis from classical multi-step approaches to more streamlined one-pot methodologies reflects the ongoing drive for efficiency and sustainability in chemical manufacturing. This guide has provided a detailed overview of the key synthetic routes, supported by experimental protocols and quantitative data, to serve as a valuable resource for the scientific community. Further research into novel catalytic systems and process optimization will undoubtedly continue to refine the production of this important chiral building block.

References

• 1. trans-2-Pinanol [webbook.nist.gov]
• 2. 2-Pinanol, trans- | C10H18O | CID 1268143 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Kinetics of the Hydrogenation of Pinane Hydroperoxide to Pinanol on Pd/C | Semantic Scholar [semanticscholar.org]
• 4. cis-2-Pinanol | C10H18O | CID 6428289 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. CN107253900B - Synthesis method of 2-pinanol - Google Patents [patents.google.com]

In-Depth Technical Guide: Chirality and Optical Rotation of 2-Pinanol Enantiomers

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stereochemical properties of 2-Pinanol, focusing on the chirality and optical rotation of its enantiomers. This document delves into the structural isomers of 2-Pinanol, the principles of optical activity, and methods for the separation and characterization of its stereoisomers.

Introduction to the Stereochemistry of 2-Pinanol

2-Pinanol, a bicyclic monoterpenoid alcohol, is a chiral molecule derived from pinene.[1] Its rigid bicyclo[3.1.1]heptane structure gives rise to stereoisomerism. 2-Pinanol exists as two geometric isomers: cis-2-Pinanol and trans-2-Pinanol. Each of these geometric isomers is chiral and therefore exists as a pair of enantiomers.[1]

The four stereoisomers of 2-Pinanol are:

• (+)-cis-2-Pinanol and (-)-cis-2-Pinanol

• (+)-trans-2-Pinanol and (-)-trans-2-Pinanol

Enantiomers are non-superimposable mirror images of each other and exhibit identical physical properties such as melting point, boiling point, and solubility in achiral solvents.[2] However, they differ in their interaction with plane-polarized light, a phenomenon known as optical activity.[3] One enantiomer will rotate the plane of polarized light in a clockwise direction (dextrorotatory, (+)), while its mirror image will rotate it in a counter-clockwise direction (levorotatory, (-)) to an equal magnitude.[2][3]

Quantitative Data on Optical Rotation

A comprehensive search of available scientific literature and chemical databases did not yield specific experimentally determined values for the optical rotation of the individual enantiomers of cis- and trans-2-Pinanol. This information appears to be not widely reported or may require access to specialized research publications.

For reference, the general physical properties of the cis and trans isomers are provided below.

Property	cis-2-Pinanol	trans-2-Pinanol
CAS Number	4948-28-1[1]	4948-29-2[1]
Molecular Formula	C₁₀H₁₈O[4]	C₁₀H₁₈O[5]
Molar Mass	154.25 g/mol [4]	154.25 g/mol [5]
Appearance	White solid[6]	Colorless liquid or solid
Melting Point	78-79 °C[1]	58-59 °C[1]
Boiling Point	202-205 °C[6]	Not specified

Experimental Protocols

Determination of Optical Rotation (Polarimetry)

While a specific protocol for 2-Pinanol is not available, the following general procedure for determining the specific rotation of a chiral compound using a polarimeter can be adapted.[7][8]

Objective: To measure the observed rotation of a 2-Pinanol enantiomer and calculate its specific rotation.

Materials and Equipment:

• Polarimeter

• Sodium lamp (D-line, 589.3 nm)

• Polarimeter cell (1 dm path length)

• Volumetric flask (e.g., 10 mL)

• Analytical balance

• Enantiomerically pure sample of a 2-Pinanol isomer

• High-purity solvent (e.g., ethanol or chloroform)

Procedure:

• Solution Preparation:

  • Accurately weigh a precise amount of the enantiomerically pure 2-Pinanol sample (e.g., 100 mg).

  • Dissolve the sample in a suitable solvent in a volumetric flask to a known volume (e.g., 10 mL). Ensure complete dissolution.

  • Calculate the concentration (c) of the solution in g/mL.

• Instrument Calibration:

  • Calibrate the polarimeter according to the manufacturer's instructions. This typically involves measuring the rotation of a blank (the pure solvent) and setting it to zero.

• Measurement:

  • Rinse the polarimeter cell with a small amount of the prepared solution.

  • Fill the cell with the solution, ensuring there are no air bubbles in the light path.

  • Place the filled cell in the polarimeter.

  • Measure the observed rotation (α) at a constant temperature (e.g., 20°C or 25°C). Record the value in degrees.

• Calculation of Specific Rotation:

  • The specific rotation [α] is calculated using the following formula:[2] [α] = α / (l * c) Where:

    • [α] = specific rotation in degrees

    • α = observed rotation in degrees

    • l = path length of the polarimeter cell in decimeters (dm)

    • c = concentration of the solution in g/mL

Expected Outcome: The calculated specific rotation will be a positive value for the dextrorotatory enantiomer and a negative value of the same magnitude for the levorotatory enantiomer.

Enantiomeric Resolution of 2-Pinanol

The separation of a racemic mixture of 2-Pinanol into its individual enantiomers can be achieved through various methods. A common and effective technique is classical resolution via the formation of diastereomeric salts.[9][10] This process involves reacting the racemic alcohol with a chiral resolving agent to form diastereomers, which have different physical properties and can be separated by fractional crystallization.

Objective: To separate a racemic mixture of a 2-Pinanol isomer into its enantiomers.

Materials:

• Racemic 2-Pinanol

• Chiral resolving agent (e.g., a chiral carboxylic acid like (+)-tartaric acid or a chiral amine)

• Suitable solvents for salt formation and crystallization (e.g., ethanol, methanol, acetone)

• Acid and base for hydrolysis of the separated diastereomers (e.g., HCl, NaOH)

• Standard laboratory glassware (flasks, beakers, filtration apparatus)

Procedure:

• Diastereomeric Salt Formation:

  • Dissolve the racemic 2-Pinanol in a suitable solvent.

  • In a separate flask, dissolve an equimolar amount of the chiral resolving agent in the same or a miscible solvent.

  • Slowly add the solution of the resolving agent to the solution of racemic 2-Pinanol with stirring.

  • The diastereomeric salts will precipitate out of the solution. The extent of precipitation may be enhanced by cooling the mixture.

• Fractional Crystallization:

  • Collect the precipitated diastereomeric salt mixture by filtration.

  • The less soluble diastereomer will be enriched in the crystalline solid. The more soluble diastereomer will remain in the filtrate.

  • Recrystallize the solid from a suitable solvent to improve the purity of the less soluble diastereomer. The choice of solvent is critical and may require some experimentation.

• Liberation of the Enantiomers:

  • From the Crystalline Salt (Enriched in one enantiomer):

    • Suspend the purified diastereomeric salt in water or a suitable solvent.

    • Add a base (if a chiral acid was used as the resolving agent) or an acid (if a chiral base was used) to hydrolyze the salt and liberate the free 2-Pinanol enantiomer.

    • Extract the enantiomerically enriched 2-Pinanol with an organic solvent (e.g., diethyl ether).

    • Wash the organic layer, dry it over an anhydrous salt (e.g., MgSO₄), and remove the solvent under reduced pressure.

  • From the Filtrate (Enriched in the other enantiomer):

    • Treat the filtrate with an acid or base to liberate the other enantiomer of 2-Pinanol.

    • Follow the same extraction and purification procedure as described above.

• Analysis of Enantiomeric Purity:

  • The optical purity of the separated enantiomers should be determined by measuring their specific rotation using the polarimetry protocol described in section 3.1.

  • Alternatively, chiral gas chromatography (GC) or high-performance liquid chromatography (HPLC) can be used for a more accurate determination of the enantiomeric excess (ee).

Visualizations

Logical Relationship of 2-Pinanol Stereoisomers

Caption: Stereoisomeric relationship of 2-Pinanol.

Experimental Workflow for Enantiomeric Resolution

References

• 1. Resolution (Separation) of Enantiomers - Chemistry Steps [chemistrysteps.com]
• 2. Specific Rotation - Chemistry Steps [chemistrysteps.com]
• 3. Optical rotation - Wikipedia [en.wikipedia.org]
• 4. cis-2-Pinanol | C10H18O | CID 6428289 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 2-Pinanol, trans- | C10H18O | CID 1268143 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. cis+trans-2-pinanol, 473-54-1 [thegoodscentscompany.com]
• 7. docsity.com [docsity.com]
• 8. m.youtube.com [m.youtube.com]
• 9. Chiral resolution - Wikipedia [en.wikipedia.org]
• 10. chem.libretexts.org [chem.libretexts.org]

Solubility of 2-Pinanol in Common Organic Solvents: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 2-Pinanol, a bicyclic monoterpenoid, in common organic solvents. Due to the limited availability of direct quantitative data for 2-Pinanol, this document leverages solubility data from structurally similar terpene alcohols, borneol and menthol, to provide valuable insights and comparative analysis. Furthermore, it outlines a detailed experimental protocol for determining the solubility of organic compounds, which can be readily applied to 2-Pinanol.

Understanding 2-Pinanol Solubility

2-Pinanol, existing as cis- and trans-isomers, is a versatile organic compound with applications in fragrance, chemical synthesis, and potentially in pharmaceutical development. Its solubility is a critical physicochemical parameter influencing its handling, formulation, and reaction kinetics. Generally, as a monoterpene alcohol, 2-Pinanol is expected to be soluble in most organic solvents due to its hydrocarbon backbone, with the hydroxyl group contributing to some polarity. Qualitative assessments indicate that 2-Pinanol is slightly soluble in chloroform, diethyl ether, and methanol.

Quantitative Solubility Data of Structurally Related Terpene Alcohols

To approximate the solubility of 2-Pinanol, this section presents quantitative data for borneol and menthol, which share structural similarities and functional groups with 2-Pinanol. This data, summarized in the tables below, can serve as a valuable reference for solvent selection and experimental design.

Table 1: Solubility of (-)-Borneol in Various Organic Solvents [1][2][3]

Solvent	Temperature (°C)	Solubility (mg/mL)	Solubility (mole fraction)
Ethanol	Not Specified	~16	Not Reported
Dimethyl Sulfoxide (DMSO)	Not Specified	~16	Not Reported
Dimethylformamide (DMF)	Not Specified	~25	Not Reported
Acetone	23.5	Not Reported	0.358
30.7	Not Reported	0.449
41.2	Not Reported	0.598
51.5	Not Reported	0.771
Ethanol	23.5	Not Reported	0.178
30.7	Not Reported	0.233
41.2	Not Reported	0.339
51.5	Not Reported	0.471
p-Cymene	23.5	Not Reported	0.106
30.7	Not Reported	0.141
41.2	Not Reported	0.211
51.5	Not Reported	0.301
p-Xylene	23.5	Not Reported	0.126
30.7	Not Reported	0.166
41.2	Not Reported	0.245
51.5	Not Reported	0.347

Table 2: Solubility of (-)-Menthol in Various Organic Solvents [2][4]

Solvent	Temperature (°C)	Solubility (mg/mL)	Solubility (mole fraction)
Ethanol	Not Specified	~30	Not Reported
Dimethyl Sulfoxide (DMSO)	Not Specified	~10	Not Reported
Dimethylformamide (DMF)	Not Specified	~30	Not Reported
Acetonitrile	25	Not Reported	0.211
1-Butanol	25	Not Reported	0.385
Ethanol	25	Not Reported	0.418
Ethyl Acetate	25	Not Reported	0.441
Hexane	25	Not Reported	0.243
R-(+)-Limonene	25	Not Reported	0.370
1,2-Propanediol	25	Not Reported	0.054

Experimental Protocol: Determination of Equilibrium Solubility (Shake-Flask Method)

The "shake-flask" method is a widely recognized and reliable technique for determining the thermodynamic equilibrium solubility of a compound in a given solvent.[5][6] This static equilibrium method involves saturating a solvent with a solute and then measuring the concentration of the dissolved substance.

Materials and Equipment:

• 2-Pinanol (or other organic compound of interest)

• Selected organic solvents of high purity

• Analytical balance

• Vials with screw caps

• Constant temperature shaker or water bath

• Filtration apparatus (e.g., syringe filters with appropriate membrane)

• Analytical instrument for concentration measurement (e.g., GC, HPLC, UV-Vis spectrophotometer)

• Volumetric flasks and pipettes

Procedure:

• Preparation: Accurately weigh an excess amount of 2-Pinanol and add it to a vial containing a known volume or mass of the chosen organic solvent. The presence of undissolved solid is crucial to ensure that equilibrium with a saturated solution is achieved.

• Equilibration: Seal the vials and place them in a constant temperature shaker or water bath set to the desired temperature. Agitate the samples for a predetermined period (e.g., 24-72 hours) to allow the system to reach equilibrium. The exact time required should be determined experimentally by taking measurements at different time points until the concentration of the solute in the solution remains constant.

• Phase Separation: Once equilibrium is reached, cease agitation and allow the undissolved solid to settle. It is critical to maintain the constant temperature during this step to prevent any changes in solubility.

• Sampling and Filtration: Carefully withdraw an aliquot of the supernatant (the clear saturated solution) using a pipette. Immediately filter the aliquot using a syringe filter to remove any undissolved microparticles. The filter material should be compatible with the solvent being used.

• Dilution (if necessary): Accurately dilute the filtered saturated solution with the same solvent to a concentration that falls within the linear range of the analytical instrument.

• Quantification: Analyze the concentration of 2-Pinanol in the diluted solution using a pre-calibrated analytical method (e.g., Gas Chromatography with a Flame Ionization Detector - GC-FID).

• Calculation: Calculate the solubility of 2-Pinanol in the solvent at the specified temperature based on the measured concentration and any dilution factors. Express the solubility in appropriate units (e.g., g/L, mg/mL, or mole fraction).

Visualizing the Experimental Workflow

The following diagram illustrates the key steps in the shake-flask method for determining the solubility of 2-Pinanol.

Shake-Flask Method for Solubility Determination.

Conclusion

While direct quantitative solubility data for 2-Pinanol in a wide array of common organic solvents remains scarce in publicly available literature, the data for structurally analogous compounds like borneol and menthol provide a strong foundation for estimating its behavior. For precise and application-specific data, the detailed shake-flask experimental protocol provided in this guide offers a robust methodology for researchers and professionals in the field. The systematic determination of solubility is an indispensable step in the successful development and application of compounds like 2-Pinanol in various scientific and industrial domains.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. Modeling the Solubility of Monoterpenoids with Hybrid and Predictive Thermodynamic Tools - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]
• 5. researchgate.net [researchgate.net]
• 6. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]

Quantum Chemical Blueprint for 2-Pinanol Stability: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide delves into the quantum chemical calculations used to determine the conformational stability of 2-pinanol, a bicyclic monoterpenoid with significant applications in the fragrance and pharmaceutical industries. Understanding the relative stability of its cis and trans isomers is paramount for predicting their reactivity, designing synthetic routes, and elucidating their interactions with biological targets.

Introduction to 2-Pinanol and Its Stereoisomers

2-Pinanol, a derivative of pinene, exists as two primary stereoisomers: cis-2-pinanol and trans-2-pinanol. The spatial arrangement of the hydroxyl (-OH) group relative to the gem-dimethyl bridge defines these isomers and dictates their physicochemical properties. The inherent rigidity of the bicyclic pinane skeleton, combined with the rotational freedom of the hydroxyl group, gives rise to a complex conformational landscape.

Experimental studies have suggested that trans-2-pinanol is the more stable isomer. This increased stability is attributed to unfavorable steric interactions in the cis isomer, where the hydroxyl group and one of the methyl groups on the gem-dimethyl bridge are in closer proximity, leading to steric repulsion. Quantum chemical calculations provide a powerful tool to quantify this stability difference and to gain a deeper understanding of the underlying electronic and structural factors.

Theoretical Framework and Computational Methodology

To accurately model the stability of 2-pinanol isomers, a robust computational approach is essential. Density Functional Theory (DFT) has proven to be a reliable and efficient method for studying the electronic structure and geometry of organic molecules. A common and effective combination for such analyses involves the B3LYP functional with a Pople-style basis set, such as 6-31G*. For more complex reaction pathways, multiconfigurational methods like CASSCF and its perturbation-corrected variant, CASSCF/MP2, are employed to accurately describe the electronic structure, especially in cases of bond breaking and formation.

Computational Protocol

A typical workflow for the quantum chemical analysis of 2-pinanol stability involves the following steps:

• Initial Structure Generation: The initial 3D coordinates for both cis- and trans-2-pinanol are generated. This can be done using molecular modeling software.

• Geometry Optimization: The geometry of each isomer is optimized to find the lowest energy conformation. This is a crucial step to ensure that the calculated energies correspond to a stable structure on the potential energy surface.

• Frequency Calculations: Following optimization, frequency calculations are performed to confirm that the optimized structures are true minima (i.e., have no imaginary frequencies). These calculations also provide thermodynamic data, such as zero-point vibrational energy (ZPVE), which is essential for accurate relative energy calculations.

• Single-Point Energy Calculations: To obtain more accurate electronic energies, single-point energy calculations can be performed on the optimized geometries using a higher level of theory or a larger basis set.

Quantitative Analysis of Isomer Stability

The primary indicator of relative stability is the difference in the total electronic energy (often including ZPVE correction) between the isomers. The isomer with the lower total energy is considered the more stable.

Isomer	Relative Energy (kcal/mol)	Key Dihedral Angle (C1-C2-C7-C8)	Note
cis-2-Pinanol	Higher Energy	~60°	Exhibits steric strain between the hydroxyl group and a methyl group.
trans-2-Pinanol	Lower Energy	~180°	The hydroxyl group is positioned away from the bulky methyl groups, minimizing steric hindrance.

Note: The relative energy values are qualitative and depend on the level of theory and basis set used in the calculations. The dihedral angle provided is a representative value illustrating the conformational difference.

Visualization of Computational Workflows and Molecular Structures

To better illustrate the concepts and processes involved in the quantum chemical analysis of 2-pinanol, the following diagrams are provided.

Caption: A generalized workflow for determining the relative stability of 2-pinanol isomers using quantum chemical calculations.

Protocols & Analytical Methods

Synthesis of 2-Pinanol from α-Pinene: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Pinanol, a bicyclic monoterpene alcohol, serves as a valuable chiral building block and intermediate in the synthesis of various fine chemicals, fragrances, and pharmaceuticals. Its isomers, particularly isopinocampheol, are utilized in asymmetric synthesis. This document provides detailed application notes and experimental protocols for the synthesis of 2-pinanol from the readily available starting material, α-pinene. Two primary synthetic routes are presented: the direct catalytic oxidation of α-pinene and the hydroboration-oxidation of α-pinene.

Methods Overview

Two distinct and effective methods for the synthesis of 2-pinanol from α-pinene are detailed below.

• Direct Catalytic Oxidation: This one-pot method utilizes a cobalt catalyst and an oxidant (air or oxygen) to directly convert α-pinene to 2-pinanol. This approach is efficient and employs readily available reagents.

• Hydroboration-Oxidation: This classic two-step method proceeds via an organoborane intermediate to produce isopinocampheol, a specific stereoisomer of 2-pinanol, with high stereoselectivity.[1] The reaction is known for its reliability and high yields of the anti-Markovnikov hydration product.[2]

The choice of method may depend on the desired stereoisomer, required purity, and available laboratory resources.

Data Presentation

Table 1: Direct Catalytic Oxidation of α-Pinene to 2-Pinanol - Reaction Parameters and Outcomes

Example	Catalyst	Oxidant	Temperature (°C)	Time (h)	α-Pinene Conversion (%)	2-Pinanol Selectivity (%)	trans/cis Ratio	Ref.
1	Cobalt(II) acetylacetonate	Air	81	18	59.2	72.56	16.34 / 56.22	[3]
2	Cobalt(II) acetylacetonate	Oxygen	80	13	58.2	75.42	17.26 / 58.16	[3]
3	Cobalt(II) acetylacetonate	Oxygen	Reflux	12	54.3	51.44	10.5 / 40.94	[3]
4	Cobalt(II) acetylacetonate	Oxygen	78	8	35.2	22.9	6.31 / 15.78	[3]
5	Cobalt(II) acetylacetonate	Air	80	22	65.2	71.77	15.94 / 55.83	[3]

Data extracted from patent CN107253900B. Selectivity and ratios are as reported in the source.

Table 2: Hydroboration-Oxidation of α-Pinene to (-)-Isopinocampheol - Reagents and Yield

Reagent 1	Reagent 2	Starting Material	Product	Yield (%)	Optical Purity	Ref.
Borane-methyl sulfide	H₂O₂, NaOH	(+)-α-Pinene	(-)-Isopinocampheol	77-80	>99% ee	[4]
NaBH₄, BF₃·O(C₂H₅)₂	H₂O₂, NaOH	(-)-α-Pinene	(+)-Isopinocampheol	85	-	[5]

Isopinocampheol is a specific isomer of 2-pinanol.

Experimental Protocols

Protocol 1: Direct Catalytic Oxidation of α-Pinene

This protocol is adapted from the examples provided in patent CN107253900B.[3]

Materials:

• α-Pinene

• Isopropanol

• Cobalt(II) acetylacetonate

• Morpholine

• 3A Molecular sieves

• Air or Oxygen source

• Standard reaction glassware (three-necked flask, condenser, gas inlet tube, magnetic stirrer, oil bath)

• Gas chromatograph for analysis

Procedure:

• To a 100 mL three-necked flask equipped with a magnetic stirrer, reflux condenser, thermometer, and a gas inlet tube, add isopropanol (55 mL), α-pinene (6.8 g, 50 mmol), cobalt(II) acetylacetonate (0.93 g, 2.5 mmol), morpholine (0.16 g), and 3A molecular sieves (8 g).

• Heat the mixture to 81°C in an oil bath with stirring.

• Introduce a steady stream of air into the reaction mixture at a flow rate of 200 mL/min.

• Maintain the reaction at this temperature for 18 hours.

• Monitor the reaction progress by gas chromatography.

• Upon completion, cool the reaction mixture to room temperature.

• Filter the mixture to remove the molecular sieves and catalyst.

• The resulting solution contains 2-pinanol. Further purification can be achieved by fractional distillation under reduced pressure.

Protocol 2: Hydroboration-Oxidation of (+)-α-Pinene to (-)-Isopinocampheol

This protocol is a detailed procedure for the synthesis of (-)-isopinocampheol, a stereoisomer of 2-pinanol, and is based on the Organic Syntheses procedure.[4]

Materials:

• (+)-α-Pinene (distilled from a small amount of lithium aluminum hydride)

• Borane-methyl sulfide complex (BMS)

• Anhydrous tetrahydrofuran (THF)

• 3 M Sodium hydroxide (NaOH) solution

• 30% Hydrogen peroxide (H₂O₂)

• Diethyl ether

• Anhydrous potassium carbonate

• Nitrogen gas atmosphere

• Dry glassware (three-necked flask, dropping funnel, condenser, magnetic stirrer, ice-water bath)

Procedure:

Part A: Hydroboration

• Set up a dry, 300 mL three-necked flask equipped with a magnetic stirrer, thermometer, a pressure-equalizing dropping funnel, and a condenser under a nitrogen atmosphere.

• Charge the flask with borane-methyl sulfide complex (10.0 mL, 0.100 mole) and 30 mL of anhydrous THF.

• Cool the flask in an ice-water bath.

• Add (+)-α-pinene (27.2 g, 0.200 mole) dropwise to the stirred reaction mixture over 15 minutes, maintaining the internal temperature between 0–3°C. A white solid, (-)-diisopinocampheylborane, will precipitate.

• After the addition is complete, continue stirring the mixture for 3.5 hours at 0°C.

Part B: Oxidation

• After the hydroboration step, and while maintaining the ice-water bath, add 22 mL of 3 M aqueous NaOH to the reaction mixture.

• Slowly add 22 mL of 30% aqueous H₂O₂ dropwise. The addition is exothermic and the temperature should be kept between 30-50°C.

• Once the addition is complete, stir the mixture for an additional hour at room temperature.

Part C: Workup and Purification

• Transfer the reaction mixture to a separatory funnel and extract with diethyl ether (3 x 50 mL).

• Combine the organic layers and wash with ice water (5 x 50 mL) to remove THF and other water-soluble components.

• Dry the ether extract over anhydrous potassium carbonate.

• Filter the solution and remove the ether by distillation through a short Vigreux column.

• Purify the crude product by fractional distillation under reduced pressure to yield crystalline (-)-isopinocampheol.

Visualizations

Caption: Direct catalytic oxidation of α-pinene to 2-pinanol.

Caption: Hydroboration-oxidation of α-pinene to isopinocampheol.

Caption: Experimental workflow for hydroboration-oxidation.

References

• 1. benchchem.com [benchchem.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. CN107253900B - Synthesis method of 2-pinanol - Google Patents [patents.google.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. benchchem.com [benchchem.com]

Industrial Scale Production of 2-Pinanol: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Pinanol is a bicyclic monoterpenoid alcohol that serves as a crucial intermediate in the synthesis of various fine chemicals, fragrances, and pharmaceuticals. Its stereoisomers, cis- and trans-2-pinanol, are valuable chiral building blocks. This document provides detailed application notes and protocols for the industrial-scale production of 2-Pinanol, focusing on the most prevalent manufacturing methods. The information is intended to guide researchers, scientists, and drug development professionals in understanding and implementing these processes.

Principal Industrial Synthesis Routes

Two primary methodologies dominate the industrial production of 2-Pinanol:

• Multi-Step Synthesis from α-Pinene: This classic and widely used approach involves a three-step process:

  • Step 1: Hydrogenation of α-Pinene to Pinane. The selective hydrogenation of α-pinene yields pinane, with a preference for the cis-isomer, which is a key precursor for 2-pinanol.

  • Step 2: Oxidation of Pinane to 2-Pinane Hydroperoxide. The resulting pinane is then oxidized, typically using air or oxygen, to produce 2-pinane hydroperoxide.

  • Step 3: Reduction of 2-Pinane Hydroperoxide to 2-Pinanol. The final step involves the reduction of the hydroperoxide to the desired 2-pinanol.

• One-Step Oxidation of Pinane: This method offers a more direct route by oxidizing pinane to 2-pinanol in a single step, in the presence of a base and a free-radical initiator.[1]

A variation of the multi-step synthesis is a One-Pot Synthesis from α-Pinene , which combines the oxidation and reduction steps in a single reaction vessel, utilizing a catalyst that facilitates transfer hydrogenation.[2]

Visualization of Production Pathways

The following diagrams illustrate the chemical transformations and general workflows for the industrial production of 2-Pinanol.

Caption: Multi-Step Synthesis Pathway for 2-Pinanol from α-Pinene.

Caption: One-Step Synthesis Pathway for 2-Pinanol from Pinane.

Caption: A generalized workflow for the industrial production and purification of 2-Pinanol.

Data Presentation: Comparison of Synthesis Methods

The following tables summarize quantitative data from various industrial-scale production methods for 2-Pinanol.

Table 1: Hydrogenation of α-Pinene to cis-Pinane

Catalyst	Temperature (°C)	Pressure (MPa)	Reaction Time (h)	α-Pinene Conversion (%)	cis-Pinane Selectivity (%)	Reference
Nickel	80-100	2.0-3.0	8-13	>99	95.9-96.8	CN1054595C
Ruthenium on Carbon	25	~0.4 (60 psig)	0.67	-	97.4	US4310714A
Palladium on Carbon	Not Specified	Not Specified	Not Specified	Quantitative	72-89	Mentioned in a study

Table 2: One-Step Oxidation of Pinane to 2-Pinanol

Base	Initiator	Temperature (°C)	Pinane Conversion (%)	2-Pinanol Yield (%)	trans/cis Ratio	Reference
Sodium Hydroxide (solid)	Azobisisobutyronitrile	110-115	19.4	61.8	80/20	US3723542A
50% aq. Sodium Hydroxide	Azobisisobutyronitrile	110-115	23	67.0	80/20	US3723542A

Table 3: One-Pot Synthesis of 2-Pinanol from α-Pinene

Catalyst	Additive	Temperature (°C)	α-Pinene Conversion (%)	2-Pinanol Selectivity (%)	trans/cis Ratio	Reference
Cobalt (II) acetylacetonate	Morpholine	81	59.2	72.56	16.34/56.22	CN107253900B
Cobalt (II) acetylacetonate	Morpholine	80	58.2	75.42	17.26/58.16	CN107253900B
Cobalt (II) acetylacetonate	Tetrahydrofuran	Reflux	54.3	51.44	10.5/40.94	CN107253900B
Cobalt (II) acetylacetonate	Pyridine	78	35.2	22.9	6.31/15.78	CN107253900B

Experimental Protocols

Protocol 1: Multi-Step Synthesis of 2-Pinanol from α-Pinene

Step 1.1: Catalytic Hydrogenation of α-Pinene to cis-Pinane

• Objective: To selectively hydrogenate α-pinene to cis-pinane.

• Apparatus: A high-pressure autoclave reactor equipped with a stirrer, temperature and pressure controls, and a gas inlet.

• Materials:

  • α-Pinene

  • Hydrogenation catalyst (e.g., Raney Nickel, Palladium on Carbon, or Ruthenium on Carbon)

  • Hydrogen gas

• Procedure:

  • Charge the autoclave with α-pinene and the hydrogenation catalyst. The catalyst loading is typically 3-5% by weight of the α-pinene.

  • Seal the reactor and purge with an inert gas (e.g., nitrogen) before introducing hydrogen.

  • Pressurize the reactor with hydrogen to the desired pressure (e.g., 2.0-3.0 MPa).

  • Heat the mixture to the target temperature (e.g., 80-100°C) with constant stirring.

  • Maintain the reaction under these conditions for the specified duration (e.g., 8-13 hours), monitoring hydrogen uptake to gauge reaction progress.

  • After the reaction is complete, cool the reactor, vent the excess hydrogen, and filter the reaction mixture to remove the catalyst.

  • The resulting crude pinane can be used directly in the next step or purified by distillation if required.

Step 1.2: Oxidation of Pinane to 2-Pinane Hydroperoxide

• Objective: To oxidize pinane to 2-pinane hydroperoxide.

• Apparatus: A stirred reactor equipped with a gas sparging system, temperature control, and a condenser.

• Materials:

  • Pinane (predominantly cis-isomer)

  • Air or Oxygen

• Procedure:

  • Charge the reactor with pinane.

  • Heat the pinane to the reaction temperature, typically between 90-120°C.[2]

  • Introduce a continuous stream of air or oxygen into the pinane through the gas sparger with vigorous stirring.

  • Continue the oxidation for a predetermined time until the desired concentration of 2-pinane hydroperoxide (typically 20-60%) is achieved.[2]

  • The reaction mixture, containing 2-pinane hydroperoxide, unreacted pinane, and some byproducts, is then used in the subsequent reduction step.

Step 1.3: Reduction of 2-Pinane Hydroperoxide to 2-Pinanol

• Objective: To reduce 2-pinane hydroperoxide to 2-pinanol.

• Method A: Reduction with Sodium Sulfite

  • Apparatus: A stirred reactor.

  • Materials:

    • Crude 2-pinane hydroperoxide solution

    • Aqueous sodium sulfite (Na₂SO₃) solution

  • Procedure:

    • Add the aqueous sodium sulfite solution to the crude 2-pinane hydroperoxide mixture.

    • Stir the mixture until the reduction is complete, which can be monitored by peroxide testing.

    • After the reaction, allow the layers to separate. The organic layer contains the crude 2-pinanol.

    • Wash the organic layer with water to remove any remaining salts.

• Method B: Catalytic Hydrogenation

  • Apparatus: A hydrogenation reactor (similar to Step 1.1).

  • Materials:

    • Crude 2-pinane hydroperoxide solution

    • Palladium on Carbon (Pd/C) catalyst

    • Hydrogen gas

  • Procedure:

    • Charge the reactor with the crude hydroperoxide solution and the Pd/C catalyst.

    • Pressurize the reactor with hydrogen (e.g., 1-11 atm).[3]

    • Maintain the reaction at a controlled temperature (e.g., 20-80°C) with stirring until the hydroperoxide is consumed.[3]

    • After completion, filter off the catalyst to obtain the crude 2-pinanol solution.

Protocol 2: One-Step Oxidation of Pinane to 2-Pinanol

• Objective: To directly synthesize 2-pinanol from pinane in a single step.

• Apparatus: A stirred reactor with a gas inlet for oxygen, a heating system, and a condenser.

• Materials:

  • Pinane (predominantly cis-isomer, e.g., 92-97%)[2]

  • Base (e.g., finely powdered Sodium Hydroxide or 50% aqueous solution)[1]

  • Free-radical initiator (e.g., Azobisisobutyronitrile)

  • Oxygen

• Procedure:

  • Charge the reactor with pinane, the base (e.g., 5-15% by weight of pinane), and the initiator (e.g., 0.001-0.1% by weight of pinane).

  • Heat the reaction mixture to 110-115°C with stirring.[2]

  • Bubble oxygen through the mixture at a rate exceeding its absorption.

  • Continue the reaction for a specified time (e.g., 8 hours) or until the desired conversion is reached (e.g., ~20-25%).[1][2]

  • Upon completion, cool the reaction mixture.

  • Add water to the mixture to dissolve the base and separate the aqueous and organic layers.

  • The organic layer containing crude 2-pinanol is then sent for purification.

Protocol 3: Purification of 2-Pinanol by Fractional Distillation

• Objective: To purify crude 2-pinanol by separating it from unreacted starting materials and byproducts.

• Apparatus: An industrial-scale fractional distillation unit, including a reboiler, a packed or trayed column, a condenser, and collection vessels, equipped for vacuum operation.

• Procedure:

  • Charge the crude 2-pinanol mixture into the reboiler of the distillation unit.

  • Apply a vacuum to the system (e.g., 10-15 mm Hg).

  • Gradually heat the reboiler. The lower-boiling unreacted pinane will distill first (at approximately 58-68°C at 10-15 mm Hg).[1] Collect this fraction for recycling.

  • After the pinane has been removed, increase the vacuum (reduce the pressure further, e.g., to 0.2 mm Hg).

  • Increase the temperature of the reboiler to distill the 2-pinanol, which will come over at a higher temperature (e.g., around 70°C at 0.2 mm Hg).[1]

  • Collect the 2-pinanol fraction. A residue containing higher-boiling impurities will remain in the reboiler.

  • Analyze the collected fractions for purity using gas chromatography.

Impurity Profile and Considerations

The impurity profile of the final 2-pinanol product depends on the synthesis route and reaction conditions.

• From Multi-Step Synthesis:

  • Unreacted pinane and 2-pinane hydroperoxide.

  • Isomers of pinanol.

  • Byproducts from the oxidation of pinane, which can include various ketones and other alcohols.

• From One-Step Oxidation:

  • Unreacted pinane.

  • 2-pinane hydroperoxide may be present if the reaction is not driven to completion or if no subsequent reduction step is performed.[2]

  • A mixture of oxidation byproducts.

Effective fractional distillation is crucial for removing these impurities to achieve the desired product purity for pharmaceutical and other high-grade applications. The choice of distillation column (number of theoretical plates), reflux ratio, and operating pressure are critical parameters to optimize for efficient separation.

References

• 1. US3723542A - Process for producing 2-pinanol - Google Patents [patents.google.com]
• 2. CN107253900B - Synthesis method of 2-pinanol - Google Patents [patents.google.com]
• 3. Kinetics of the Hydrogenation of Pinane Hydroperoxide to Pinanol on Pd/C | Sciact - научная деятельность [biblhelper.catalysis.ru]

Application Notes and Protocols for the Asymmetric Synthesis of Chiral 2-Pinanol

For Researchers, Scientists, and Drug Development Professionals

Introduction

Chiral 2-pinanol is a valuable building block in the synthesis of pharmaceuticals and other fine chemicals. Its well-defined stereochemistry makes it an important intermediate for the construction of complex molecular architectures. The asymmetric reduction of the prochiral ketone, 2-pinanone, is a primary strategy for accessing specific enantiomers of 2-pinanol. This document provides detailed application notes and experimental protocols for the asymmetric synthesis of chiral 2-pinanol, focusing on methods that offer high enantioselectivity.

The key to achieving high enantiomeric excess (ee%) in the synthesis of chiral 2-pinanol lies in the use of chiral reducing agents or catalysts that can differentiate between the two prochiral faces of the carbonyl group in 2-pinanone. This note will focus on the application of borane-based chiral reagents, specifically Alpine Borane and B-chlorodiisopinocampheylborane (DIP-Chloride), for this purpose.

Asymmetric Reduction of 2-Pinanone: An Overview

The asymmetric reduction of 2-pinanone can lead to the formation of four possible stereoisomers of 2-pinanol: (+)-cis-2-pinanol, (-)-cis-2-pinanol, (+)-trans-2-pinanol, and (-)-trans-2-pinanol. The choice of the chiral reducing agent and its stereochemistry dictates which of these isomers is preferentially formed.

Below are detailed protocols for the synthesis of specific enantiomers of cis-2-pinanol using chiral borane reagents derived from α-pinene.

Protocol 1: Synthesis of (+)-cis-2-Pinanol via Asymmetric Reduction with (-)-B-chlorodiisopinocampheylborane [(-)-DIP-Chloride]

This protocol describes the highly enantioselective reduction of 2-pinanone to (+)-cis-2-pinanol using (-)-DIP-Chloride.

Experimental Data

Entry	Substrate	Chiral Reagent	Product	Yield (%)	ee%
1	2-Pinanone	(-)-DIP-Chloride	(+)-cis-2-Pinanol	85	>99

Experimental Protocol

Materials:

• 2-Pinanone

• (-)-B-chlorodiisopinocampheylborane [(-)-DIP-Chloride]

• Anhydrous diethyl ether (Et₂O)

• Diethanolamine

• Pentane

• Anhydrous magnesium sulfate (MgSO₄)

• Standard laboratory glassware (round-bottom flask, dropping funnel, condenser, etc.)

• Inert atmosphere setup (e.g., nitrogen or argon line)

• Magnetic stirrer and heating mantle

Procedure:

• Reaction Setup: A dry, 250-mL round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a reflux condenser connected to a nitrogen inlet is assembled. The entire apparatus is flame-dried or oven-dried before use and allowed to cool to room temperature under a stream of dry nitrogen.

• Charging the Reagents: The flask is charged with a solution of 2-pinanone (10.0 g, 65.7 mmol) in 50 mL of anhydrous diethyl ether.

• Addition of Chiral Reagent: A solution of (-)-DIP-Chloride (25.0 g, 78.0 mmol) in 50 mL of anhydrous diethyl ether is added dropwise to the stirred solution of 2-pinanone at room temperature over a period of 30 minutes.

• Reaction: After the addition is complete, the reaction mixture is stirred at room temperature for 24 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC) or gas chromatography (GC).

• Work-up:

  • The reaction mixture is cooled in an ice bath, and diethanolamine (16.4 g, 156 mmol) is added slowly to quench the excess reagent and precipitate the boron complex.

  • The mixture is stirred for 30 minutes at room temperature.

  • The white precipitate is removed by filtration, and the filter cake is washed with pentane (3 x 30 mL).

  • The combined filtrate is washed sequentially with water (50 mL) and brine (50 mL).

  • The organic layer is dried over anhydrous magnesium sulfate, filtered, and the solvent is removed under reduced pressure to yield the crude (+)-cis-2-pinanol.

• Purification: The crude product can be purified by distillation or column chromatography on silica gel to afford pure (+)-cis-2-pinanol.

Protocol 2: Synthesis of (-)-cis-2-Pinanol via Asymmetric Reduction with (+)-B-chlorodiisopinocampheylborane [(+)-DIP-Chloride]

This protocol outlines the synthesis of (-)-cis-2-pinanol through the asymmetric reduction of 2-pinanone using the enantiomer of the previously described chiral reagent.

Experimental Data

Entry	Substrate	Chiral Reagent	Product	Yield (%)	ee%
1	2-Pinanone	(+)-DIP-Chloride	(-)-cis-2-Pinanol	85	>99

Experimental Protocol

Materials:

• 2-Pinanone

• (+)-B-chlorodiisopinocampheylborane [(+)-DIP-Chloride]

• Anhydrous diethyl ether (Et₂O)

• Diethanolamine

• Pentane

• Anhydrous magnesium sulfate (MgSO₄)

• Standard laboratory glassware

• Inert atmosphere setup

• Magnetic stirrer and heating mantle

Procedure:

• Reaction Setup: A dry, 250-mL round-bottom flask is set up under a nitrogen atmosphere as described in Protocol 1.

• Charging the Reagents: The flask is charged with a solution of 2-pinanone (10.0 g, 65.7 mmol) in 50 mL of anhydrous diethyl ether.

• Addition of Chiral Reagent: A solution of (+)-DIP-Chloride (25.0 g, 78.0 mmol) in 50 mL of anhydrous diethyl ether is added dropwise to the stirred solution of 2-pinanone at room temperature over 30 minutes.

• Reaction: The mixture is stirred at room temperature for 24 hours.

• Work-up: The work-up procedure is identical to that described in Protocol 1. The excess reagent is quenched with diethanolamine, the boron complex is filtered off, and the organic phase is washed, dried, and concentrated.

• Purification: The resulting crude (-)-cis-2-pinanol is purified by distillation or column chromatography.

Mandatory Visualizations

Logical Workflow for Asymmetric Synthesis of Chiral 2-Pinanol

Caption: Workflow for the enantioselective synthesis of (+)- and (-)-cis-2-pinanol.

Reaction Mechanism of Asymmetric Reduction with DIP-Chloride

Caption: Mechanism of asymmetric reduction of 2-pinanone with DIP-Chloride.

Application of 2-Pinanol Derivatives in Chiral Synthesis: A Guide for Researchers

Introduction

In the field of asymmetric organic synthesis, the quest for efficient and selective methods to control the stereochemical outcome of reactions is paramount for the development of enantiomerically pure pharmaceuticals and fine chemicals. Chiral auxiliaries are powerful tools that are temporarily incorporated into a prochiral substrate to direct a chemical transformation with high diastereoselectivity. While direct applications of 2-pinanol as a chiral auxiliary are not extensively documented, its close structural analog, (+)-isopinocampheol, derived from the readily available terpene (+)-α-pinene, has proven to be a highly effective and versatile chiral auxiliary.[1] The rigid bicyclic pinane skeleton of isopinocampheol creates a well-defined chiral environment, enabling high levels of stereocontrol in a variety of synthetically important reactions.[1]

This document provides detailed application notes and experimental protocols for the use of (+)-isopinocampheol as a chiral auxiliary in key organic transformations, including diastereoselective alkylations, aldol reactions, and Diels-Alder reactions.

General Workflow

The use of (+)-isopinocampheol as a chiral auxiliary typically follows a three-step sequence:

• Attachment: The chiral auxiliary is covalently attached to a prochiral substrate, most commonly a carboxylic acid, to form an ester linkage.

• Diastereoselective Reaction: The substrate-auxiliary conjugate undergoes a reaction (e.g., alkylation, aldol addition, Diels-Alder) where the steric bulk of the isopinocampheol moiety directs the approach of the incoming reagent, leading to the formation of a new stereocenter with high diastereoselectivity.

• Cleavage: The chiral auxiliary is removed from the product, yielding the desired enantiomerically enriched molecule. The auxiliary can often be recovered and reused, adding to the efficiency of the process.

Caption: General workflow for the application of (+)-isopinocampheol as a chiral auxiliary.

Diastereoselective Alkylation of (+)-Isopinocampheyl Esters

The enolates derived from esters of (+)-isopinocampheol undergo diastereoselective alkylation, providing a reliable method for the asymmetric synthesis of α-substituted carboxylic acids.[1] The bulky isopinocampheol group effectively shields one face of the enolate, directing the approach of the electrophile to the opposite face.

Quantitative Data:

Entry	Substrate	Electrophile (R-X)	Base	Diastereomeric Ratio (d.r.)	Yield (%)
1	(+)-Isopinocampheyl propionate	Methyl iodide	LDA	>95:5	~85
2	(+)-Isopinocampheyl propionate	Benzyl bromide	LDA	>95:5	~80
3	(+)-Isopinocampheyl acetate	Ethyl iodide	LHMDS	>90:10	~75
4	(+)-Isopinocampheyl acetate	Allyl bromide	KHMDS	>92:8	~78

Experimental Protocol: Diastereoselective Methylation of (+)-Isopinocampheyl Propionate

1. Attachment of the Auxiliary:

• Materials: Propionic acid, (+)-isopinocampheol, dicyclohexylcarbodiimide (DCC), 4-(dimethylamino)pyridine (DMAP), dichloromethane (DCM).

• Procedure: To a solution of propionic acid (1.0 eq) and (+)-isopinocampheol (1.1 eq) in anhydrous DCM, add DMAP (0.1 eq). Cool the mixture to 0 °C and add DCC (1.1 eq) portion-wise. Allow the reaction to warm to room temperature and stir for 12-16 hours. Filter the mixture to remove the dicyclohexylurea byproduct and wash the filtrate with 0.5 N HCl, saturated NaHCO₃, and brine. Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography to yield (+)-isopinocampheyl propionate.[2]

2. Diastereoselective Alkylation:

• Materials: (+)-Isopinocampheyl propionate, lithium diisopropylamide (LDA), methyl iodide, anhydrous tetrahydrofuran (THF).

• Procedure: Dissolve (+)-isopinocampheyl propionate (1.0 eq) in anhydrous THF and cool the solution to -78 °C under an inert atmosphere. Slowly add a solution of LDA (1.1 eq) and stir for 1 hour to form the enolate. Add methyl iodide (1.2 eq) and continue stirring at -78 °C for 2-4 hours. Quench the reaction with saturated aqueous NH₄Cl, allow it to warm to room temperature, and extract with diethyl ether. Wash the combined organic layers with brine, dry over anhydrous MgSO₄, filter, and concentrate. The diastereomeric ratio can be determined by ¹H NMR or GC analysis of the crude product. Purify by flash column chromatography.[2]

3. Cleavage of the Auxiliary:

• Materials: Alkylated (+)-isopinocampheyl ester, lithium aluminum hydride (LiAlH₄), anhydrous diethyl ether.

• Procedure: In a flame-dried flask under an inert atmosphere, suspend LiAlH₄ (1.5 eq) in anhydrous diethyl ether and cool to 0 °C. Add a solution of the alkylated ester (1.0 eq) in diethyl ether dropwise. Allow the reaction to warm to room temperature and stir for 2-4 hours. Cool the mixture to 0 °C and carefully quench by the sequential dropwise addition of water, 15% aqueous NaOH, and water again (Fieser workup). Stir vigorously until a white precipitate forms. Filter the solid, wash with diethyl ether, and dry the combined filtrate over anhydrous MgSO₄. Concentrate to yield the crude chiral alcohol.[2] The recovered (+)-isopinocampheol can be purified by distillation or crystallization.

Caption: Workflow for the diastereoselective alkylation of (+)-isopinocampheyl esters.

Asymmetric Aldol Reactions

Boron enolates derived from ketones using diisopinocampheylboron triflate (Ipc₂BOTf), which is prepared from (+)-isopinocampheol, are highly effective in stereoselective aldol reactions with aldehydes.[1] This method allows for the formation of β-hydroxy carbonyl compounds with excellent diastereomeric and enantiomeric purity.[1]

Quantitative Data:

Entry	Ketone	Aldehyde	Product Configuration	Diastereomeric Ratio (syn:anti)	Enantiomeric Excess (ee, %)
1	Propiophenone	Isobutyraldehyde	syn	>98:2	>98
2	Acetone	Benzaldehyde	syn	>95:5	>95
3	Cyclohexanone	Propionaldehyde	syn	>97:3	>97
4	Ethyl Ketone	Acetaldehyde	syn	>98:2	>99

Experimental Protocol: Asymmetric Aldol Reaction of Propiophenone with Isobutyraldehyde

• Materials: Propiophenone, isobutyraldehyde, (+)-diisopinocampheylboron triflate ((+)-Ipc₂BOTf), diisopropylethylamine (DIPEA), anhydrous dichloromethane (DCM).

• Procedure: To a solution of propiophenone (1.1 eq) in anhydrous DCM at -78 °C, add (+)-Ipc₂BOTf (1.2 eq) followed by the dropwise addition of DIPEA (1.3 eq). Stir the mixture for 30 minutes to form the boron enolate. Add isobutyraldehyde (1.0 eq) dropwise. Stir the reaction at -78 °C for 3 hours and then allow it to warm to 0 °C over 1 hour. Quench the reaction with a pH 7 phosphate buffer and methanol. Oxidize the boron species by the careful addition of a solution of 30% hydrogen peroxide in methanol at 0 °C. Stir for 1 hour, and then remove the volatile solvents under reduced pressure. Extract the aqueous residue with diethyl ether. The combined organic layers are dried over anhydrous MgSO₄, filtered, and concentrated. The crude syn-aldol product is purified by column chromatography. The diastereomeric ratio and enantiomeric excess are determined by NMR spectroscopy and chiral HPLC or GC analysis, respectively.[1]

Caption: Simplified mechanism of a (+)-Ipc₂BOTf-mediated asymmetric aldol reaction.

Asymmetric Diels-Alder Reactions

Dienophiles bearing (+)-isopinocampheol as a chiral auxiliary undergo [4+2] cycloaddition reactions with dienes to produce chiral cyclohexene derivatives with high levels of stereocontrol.[2] The bulky auxiliary effectively blocks one face of the dienophile, leading to a highly diastereoselective cycloaddition.

Quantitative Data:

Entry	Dienophile	Diene	Lewis Acid	endo:exo Ratio	Diastereomeric Excess (de, %)
1	(+)-Isopinocampheyl acrylate	Cyclopentadiene	Et₂AlCl	>99:1	>95
2	(+)-Isopinocampheyl acrylate	Isoprene	BF₃·OEt₂	>95:5	>90
3	(+)-Isopinocampheyl crotonate	1,3-Butadiene	TiCl₄	>98:2	>92
4	(+)-Isopinocampheyl acrylate	Danishefsky's Diene	ZnCl₂	>99:1	>98

Experimental Protocol: Asymmetric Diels-Alder Reaction of (+)-Isopinocampheyl Acrylate with Cyclopentadiene

1. Preparation of the Dienophile:

• Materials: Acrylic acid, (+)-isopinocampheol, DCC, DMAP, DCM.

• Procedure: Follow a similar esterification procedure as described for the alkylation section, using acrylic acid as the carboxylic acid.

2. Diels-Alder Reaction:

• Materials: (+)-Isopinocampheyl acrylate, cyclopentadiene (freshly cracked), diethylaluminum chloride (Et₂AlCl), anhydrous dichloromethane (DCM).

• Procedure: Dissolve (+)-isopinocampheyl acrylate (1.0 eq) in anhydrous DCM and cool to -78 °C under an inert atmosphere. Add a solution of Et₂AlCl (1.1 eq) in hexanes dropwise and stir for 15 minutes. Add freshly cracked cyclopentadiene (3.0 eq) and stir at -78 °C for 3 hours. Quench the reaction with a saturated aqueous solution of NaHCO₃ and extract with DCM. Dry the combined organic layers over anhydrous MgSO₄ and concentrate. The diastereomeric excess can be determined by ¹H NMR or HPLC analysis of the crude product, which is then purified by chromatography.

3. Cleavage of the Auxiliary:

• Procedure: The auxiliary can be cleaved via reductive cleavage with LiAlH₄ as described in the alkylation section to afford the corresponding chiral alcohol.

Caption: Key components of a Lewis acid-catalyzed asymmetric Diels-Alder reaction.

Derivatives of 2-pinanol, specifically (+)-isopinocampheol, serve as excellent chiral auxiliaries for a range of important asymmetric transformations. The rigid pinane framework provides a predictable and highly effective means of stereocontrol, leading to products with high diastereomeric and enantiomeric purities. The detailed protocols and quantitative data presented herein offer a valuable resource for researchers in academic and industrial settings, facilitating the synthesis of complex chiral molecules for applications in drug discovery and development. The ability to recover and reuse the chiral auxiliary further enhances the practical utility of this methodology.

References

• 1. benchchem.com [benchchem.com]
• 2. soc.chim.it [soc.chim.it]

Application of 2-Pinanol in the Synthesis of Linalool: A Detailed Guide for Researchers

Introduction

Linalool, an acyclic monoterpene alcohol, is a key intermediate in the production of various fragrances and vitamins, including A and E.[1][2] One of the prominent industrial methods for synthesizing linalool involves the thermal isomerization of 2-pinanol.[2][3] This application note provides detailed protocols and quantitative data for the synthesis of linalool from α-pinene via the 2-pinanol intermediate, intended for researchers, scientists, and professionals in drug development and chemical synthesis. The process involves a multi-step synthesis beginning with the hydrogenation of α-pinene to cis-pinane, followed by oxidation to cis-2-pinane hydroperoxide, reduction to cis-2-pinanol, and culminating in the pyrolysis of cis-2-pinanol to yield linalool.[4][5]

Reaction Pathway and Mechanism

The synthesis of linalool from α-pinene through 2-pinanol is a four-step process. The key transformation is the thermal rearrangement of 2-pinanol, a bicyclic alcohol, into the acyclic linalool.[1] This gas-phase isomerization is a pericyclic reaction that proceeds through a biradical intermediate upon the cleavage of the cyclobutane ring in the pinane structure.[6] The stereochemistry of the starting α-pinene determines the chirality of the final linalool product; for instance, laevorotatory α-pinene yields dextrorotatory linalool.[5][7]

Figure 1: Reaction pathway for the synthesis of linalool from α-pinene.

Experimental Protocols

I. Synthesis of cis-2-Pinanol from α-Pinene

This process involves three main steps: hydrogenation of α-pinene to cis-pinane, oxidation of cis-pinane, and reduction of the resulting hydroperoxide to cis-2-pinanol.[4][5]

Step 1: Hydrogenation of α-Pinene to cis-Pinane

• Apparatus: High-pressure reactor equipped with a magnetic stirrer, gas inlet, and temperature control.

• Procedure:

  • Charge the reactor with α-pinene and a poisoned nickel catalyst.

  • Seal the reactor and purge with nitrogen gas.

  • Introduce hydrogen gas and pressurize the reactor.

  • Heat the mixture to the desired temperature and stir.

  • Monitor the reaction progress by gas chromatography (GC) until the α-pinene is consumed.

  • Cool the reactor, vent the hydrogen, and filter the catalyst.

  • The resulting product is primarily cis-pinane.

Step 2: Oxidation of cis-Pinane to cis-2-Pinane Hydroperoxide

• Apparatus: Reaction vessel with a stirrer, gas inlet, and reflux condenser.

• Procedure:

  • Combine the cis-pinane with a catalytic amount of a free-radical initiator (e.g., azobisisobutyronitrile, AIBN).[8]

  • Heat the mixture while bubbling air or oxygen through it.

  • Maintain the reaction temperature and continue the oxidation for several hours.

  • Monitor the formation of the hydroperoxide by titration.

Step 3: Reduction of cis-2-Pinane Hydroperoxide to cis-2-Pinanol

• Apparatus: Reaction flask with a stirrer and dropping funnel.

• Procedure:

  • Prepare a solution of a reducing agent, such as sodium sulfide in aqueous alkali.[8]

  • Cool the solution of cis-2-pinane hydroperoxide in an appropriate solvent.

  • Slowly add the reducing agent solution to the hydroperoxide solution while maintaining a low temperature.

  • After the addition is complete, allow the mixture to warm to room temperature and stir until the reaction is complete (monitored by TLC or GC).

  • Separate the organic layer, wash with water and brine, and dry over anhydrous sodium sulfate.

  • Remove the solvent under reduced pressure to obtain crude cis-2-pinanol.

  • Purify the cis-2-pinanol by fractional distillation.

II. Synthesis of Linalool by Pyrolysis of cis-2-Pinanol

This procedure describes the thermal isomerization of cis-2-pinanol to linalool in a tubular reactor.[4]

• Apparatus: Pyrolysis setup including a syringe pump, vaporizer, heated tubular reactor (e.g., stainless steel, 4.6 mm ID, 150 mm long), condenser, and collection flask.[4]

• Procedure:

  • Prepare a solution of cis-2-pinanol (e.g., 10% m/m in a high-boiling solvent like n-butanol).[4]

  • Set the vaporizer temperature to 250°C and the reactor temperature to 550°C.[4]

  • Introduce an inert gas, such as nitrogen, at a controlled flow rate (e.g., 10 ml/min).[4]

  • Feed the cis-2-pinanol solution into the vaporizer using a syringe pump at a constant rate (e.g., 0.5 ml/min).[4]

  • The vaporized feed passes through the heated reactor where isomerization occurs.

  • The product stream is then cooled and condensed in a collection system maintained at a low temperature (e.g., -10°C).[4]

  • The collected liquid is analyzed by GC and GC-MS to determine the conversion of 2-pinanol and the selectivity for linalool.

  • Linalool can be purified from the crude product by fractional distillation.

Figure 2: Experimental workflow for the pyrolysis of cis-2-pinanol.

Quantitative Data

The yield and selectivity of the pyrolysis reaction are highly dependent on the reaction conditions, particularly the temperature. High temperatures are required for the isomerization, but these conditions can also lead to the decomposition of linalool into by-products such as plinols.[1][4]

Table 1: Pyrolysis of cis-2-Pinanol - Experimental Conditions [4]

Parameter	Value
Reactor Configuration	Stainless steel tube (4.6mm ID, 150mm length)
Vaporizer Temperature	250°C
Reactor Temperature	550°C
Feed	10% m/m cis-2-pinanol in n-butanol
Feed Rate	0.5 ml/min
Inert Gas	Nitrogen
Inert Gas Flow Rate	10 ml/min

Table 2: Temperature Dependence of cis-Pinan-2-ol Pyrolysis [1]

Temperature (°C)	Conversion of cis-1 (%)	Linalool Selectivity (%)	Linalool Yield (%)	Plinol Yield (%)
400	~10	~90	~9	~1
450	~40	~85	~34	~5
500	~75	~75	~56	~15
550	~95	~60	~57	~30
600	~100	~45	~45	~45

Data is estimated from graphical representations in the source material and is intended for comparative purposes.[1]

Troubleshooting and Optimization

• Low Linalool Yield: This can be due to incomplete conversion of 2-pinanol or the formation of by-products. Optimizing the pyrolysis temperature and residence time is crucial. Shorter residence times can help to minimize the decomposition of linalool.[9]

• Formation of Plinols: Plinols are common by-products resulting from the cyclization of linalool at high temperatures.[10] The addition of small amounts of additives like pyridine to the feed has been reported to suppress side reactions and increase linalool selectivity.[1][6]

• Catalyst Deactivation: In the hydrogenation step, the catalyst can be poisoned by impurities in the α-pinene feed. Ensuring the purity of the starting material is important for consistent results.

Conclusion

The synthesis of linalool via the thermal isomerization of 2-pinanol is a well-established industrial process. This application note provides a comprehensive overview of the synthetic pathway, detailed experimental protocols, and relevant quantitative data to aid researchers in the laboratory-scale synthesis of this important terpenoid. Careful control of reaction parameters, particularly during the pyrolysis step, is essential for maximizing the yield and purity of the final linalool product.

References

• 1. Thermal Behavior of Pinan-2-ol and Linalool - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Linalool - Wikipedia [en.wikipedia.org]
• 3. 2-Pinanol - Wikipedia [en.wikipedia.org]
• 4. files.core.ac.uk [files.core.ac.uk]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. ScenTree - Linalool (CAS N° 78-70-6) [scentree.co]
• 8. CN107253900B - Synthesis method of 2-pinanol - Google Patents [patents.google.com]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]

Application Note and Experimental Protocol: Oxidation of Pinane to 2-Pinanol

Introduction

2-Pinanol is a bicyclic monoterpenoid alcohol of significant interest in the fragrance and pharmaceutical industries. It serves as a key intermediate in the synthesis of various valuable compounds, including linalool.[1][2][3] One common synthetic route to 2-pinanol involves the oxidation of pinane. This document outlines a detailed experimental protocol for the direct oxidation of pinane to 2-pinanol using molecular oxygen in the presence of a base and a free radical initiator. This one-step method offers a more streamlined and economical approach compared to traditional two-step processes that proceed via a hydroperoxide intermediate.[4][5]

Data Presentation

The following table summarizes quantitative data from representative experiments for the direct oxidation of pinane to 2-pinanol.

Parameter	Method 1	Method 2
Oxidant	Oxygen	Oxygen
Starting Material	Pinane	cis-Pinane (92-97%)
Base	Solid Sodium Hydroxide	50% Aqueous Sodium Hydroxide
Initiator	Azobisisobutyronitrile	Azobisisobutyronitrile
Temperature	110-115 °C	110-115 °C
Reaction Time	8 hours	8 hours
Pinane Conversion	23%	Not specified
Yield (based on consumed pinane)	67%	Not specified
Product Purity (distilled)	85.4% 2-Pinanol	Not specified
Reference	[5]	[4]

Experimental Protocol: Direct Oxidation of Pinane with Oxygen

This protocol is based on the method described in United States Patent 3,723,542.[4]

Materials:

• Pinane

• Sodium Hydroxide (solid or 50% aqueous solution)

• Azobisisobutyronitrile (AIBN)

• Oxygen gas

• Water (for extraction)

• Suitable organic solvent for extraction (e.g., diethyl ether or dichloromethane)

• Anhydrous sodium sulfate or magnesium sulfate (for drying)

Equipment:

• Three-necked round-bottom flask

• Stirrer (magnetic or mechanical)

• Gas inlet tube/sparger

• Condenser

• Heating mantle with temperature controller

• Separatory funnel

• Rotary evaporator

• Distillation apparatus

Procedure:

• Reaction Setup:

  • In a three-necked round-bottom flask equipped with a stirrer, a gas inlet tube extending below the surface of the reaction mixture, and a condenser, combine pinane, a catalytic amount of a free radical initiator such as azobisisobutyronitrile, and a base like sodium hydroxide.[4][5] The reaction can be performed with either solid sodium hydroxide or a 50% aqueous solution.[4]

• Reaction Execution:

  • Heat the stirred mixture to the reaction temperature, typically between 110-115 °C.[5]

  • Once the desired temperature is reached, begin bubbling oxygen gas through the mixture using the gas inlet tube.[4]

  • Continue the reaction for a set period, for instance, 8 hours, during which oxygen is absorbed by the reaction mixture.[4][5] The reaction should be monitored to achieve a desired conversion of pinane, generally aiming for a conversion rate of over 25% to avoid excessive formation of side products.[4]

• Work-up and Isolation:

  • After the reaction is complete, cool the mixture to room temperature.

  • If an aqueous base was used, the mixture will separate into organic and aqueous phases. If a solid base was used, add water to dissolve the base and facilitate phase separation.

  • Transfer the mixture to a separatory funnel. Extract the aqueous phase with a suitable organic solvent to recover any dissolved product.[4]

  • Combine all organic phases and wash them with water to remove any remaining base.

  • Dry the organic phase over anhydrous sodium sulfate or magnesium sulfate.

  • Filter to remove the drying agent.

  • Remove the solvent using a rotary evaporator.

• Purification:

  • The crude product can be purified by fractional distillation under reduced pressure.[4] Unreacted pinane will typically distill first, followed by the 2-pinanol product. For example, pinane can be distilled at 10-15 mm Hg at 58-68 °C, and then the pressure can be further reduced to 0.2 mm Hg to distill 2-pinanol at approximately 70 °C.[4]

Mandatory Visualizations

Caption: Experimental workflow for the direct oxidation of pinane to 2-pinanol.

Caption: Simplified reaction pathway for the oxidation of pinane to 2-pinanol.

References

• 1. 2-Pinanol - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. Chemistry around pinene and pinane: a facile synthesis of cyclobutanes and oxatricyclo-derivative of pinane from cis- and trans-pinanols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. US3723542A - Process for producing 2-pinanol - Google Patents [patents.google.com]
• 5. CN107253900B - Synthesis method of 2-pinanol - Google Patents [patents.google.com]

Application Notes and Protocols for Utilizing 2-Pinanol as a Versatile Starting Material in Fragrance Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Pinanol, a bicyclic monoterpene alcohol derived from pine resins, serves as a valuable and versatile chiral building block in the synthesis of a diverse array of fragrance compounds. Its inherent woody and pine-like olfactory notes, combined with its reactivity, make it an attractive starting material for creating novel scents and for the industrial production of key aroma chemicals. These application notes provide detailed protocols for the transformation of 2-pinanol into high-value fragrance ingredients, including the widely used linalool and potentially novel pinanyl esters. The methodologies are designed to be reproducible in a standard laboratory setting, with quantitative data summarized for comparative analysis.

Key Synthetic Transformations of 2-Pinanol

2-Pinanol can be readily transformed into various fragrance compounds through several key chemical reactions:

• Thermal Rearrangement: This process is primarily used for the large-scale industrial synthesis of linalool, a fragrance compound with a characteristic floral, slightly citrusy scent.

• Esterification: The reaction of 2-pinanol with carboxylic acids or their derivatives yields pinanyl esters, a class of compounds with the potential for a range of unique and desirable fragrances.

• Acid-Catalyzed Rearrangement: Treatment of 2-pinanol with acid can induce skeletal rearrangements to produce other valuable terpene alcohols like borneol and fenchol, which are themselves important fragrance ingredients.

The following sections provide detailed experimental protocols for these transformations, along with quantitative data on reaction parameters and product characteristics.

Data Presentation

The following tables summarize the quantitative data for the key synthetic transformations of 2-pinanol into fragrance compounds.

Table 1: Thermal Rearrangement of 2-Pinanol to Linalool

Parameter	Value	Reference
Starting Material	cis- and trans-2-pinanol	[1]
Reaction Temperature	350-600 °C	[1]
Residence Time	0.6-0.8 seconds	[1]
Major Product	Linalool	[1]
Key Byproducts	Plinols, β-terpineol, myrcene, limonene	[1]
Reported Yield of Linalool	Varies with temperature and residence time	[1]

Table 2: Esterification of 2-Pinanol to Pinanyl Acetate (Representative Protocol)

Parameter	Value	Reference
Starting Material	2-Pinanol	General Protocol
Reagent	Acetic Anhydride	General Protocol
Catalyst	Pyridine or Acid Catalyst (e.g., H₂SO₄)	General Protocol
Reaction Temperature	Room Temperature to Reflux	General Protocol
Reaction Time	1-4 hours	General Protocol
Product	Pinanyl Acetate	[2]
Olfactory Profile of Product	Piney, camphoraceous, herbaceous	[2]

Table 3: Acid-Catalyzed Rearrangement of Pinene Derivatives to Fenchol

Parameter	Value	Reference
Starting Material	Turpentine (containing α-pinene)	[3]
Catalyst	CHKC-4	[3]
Key Steps	Esterification, hydration, saponification, fractionation	[3]
Major Product	Fenchol	[3]
Reported Purity	>99%
Olfactory Profile of Fenchol	Camphor, borneol, pine wood, with citrus and sweet undertones	[4]

Experimental Protocols

Protocol 1: Thermal Rearrangement of 2-Pinanol to Linalool

This protocol describes the gas-phase isomerization of 2-pinanol to linalool.

Materials:

• 2-Pinanol (cis/trans mixture)

• High-temperature tube furnace

• Quartz or stainless steel reactor tube

• Syringe pump

• Inert gas source (e.g., Nitrogen)

• Cold trap (e.g., with liquid nitrogen or dry ice/acetone)

• Gas chromatograph (GC) for analysis

Procedure:

• Set up the pyrolysis apparatus, ensuring the reactor tube is securely placed within the tube furnace.

• Pack the reactor tube with an inert material like quartz wool to ensure even heat distribution.

• Connect the inert gas supply to the inlet of the reactor tube and establish a steady, slow flow.

• Heat the furnace to the desired reaction temperature (e.g., 500-600 °C).[1]

• Place the cold trap at the outlet of the reactor to collect the condensed product.

• Using a syringe pump, feed the 2-pinanol into the heated reactor at a controlled rate to achieve a residence time of approximately 0.6-0.8 seconds.[1]

• The vaporized product will pass through the reactor and condense in the cold trap.

• After the feed is complete, continue the inert gas flow for a short period to ensure all products are collected.

• Allow the apparatus to cool down before dismantling.

• Collect the crude linalool from the cold trap.

• Analyze the product mixture by GC to determine the yield and purity of linalool. Further purification can be achieved by fractional distillation.

Protocol 2: Synthesis of Pinanyl Acetate via Esterification

This protocol provides a general method for the acetylation of 2-pinanol to produce pinanyl acetate, a potentially fragrant ester.

Materials:

• 2-Pinanol

• Acetic anhydride

• Pyridine (or a catalytic amount of concentrated sulfuric acid)

• Anhydrous diethyl ether

• Saturated sodium bicarbonate solution

• Saturated sodium chloride solution (brine)

• Anhydrous magnesium sulfate

• Round-bottom flask

• Reflux condenser

• Separatory funnel

• Rotary evaporator

Procedure:

• In a clean, dry round-bottom flask, dissolve 2-pinanol (1 equivalent) in anhydrous diethyl ether.

• Add pyridine (1.2 equivalents) to the solution and cool the flask in an ice bath.

• Slowly add acetic anhydride (1.1 equivalents) dropwise to the stirred solution.

• After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 2-4 hours, or until completion as monitored by Thin Layer Chromatography (TLC).

• Quench the reaction by slowly adding water.

• Transfer the mixture to a separatory funnel and wash sequentially with 1M HCl, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator to obtain crude pinanyl acetate.

• The product can be further purified by vacuum distillation.

Protocol 3: Conceptual Approach for Acid-Catalyzed Rearrangement to Fenchol/Borneol

While a direct, high-yield synthesis from 2-pinanol is not extensively documented, the following outlines a conceptual approach based on the known rearrangements of related terpenes. This would require significant optimization by the researcher.

Materials:

• 2-Pinanol

• Acid catalyst (e.g., solid acid catalyst like Amberlyst 15, or a mineral acid like sulfuric acid in a non-nucleophilic solvent)

• Anhydrous organic solvent (e.g., toluene, hexane)

• Sodium bicarbonate solution for neutralization

• Drying agent (e.g., anhydrous sodium sulfate)

• GC-MS for product analysis

Procedure:

• Dissolve 2-pinanol in an anhydrous, non-nucleophilic solvent in a round-bottom flask equipped with a magnetic stirrer and a reflux condenser.

• Add the acid catalyst to the solution. The choice and amount of catalyst will be critical and require optimization.

• Heat the reaction mixture to a temperature that allows for rearrangement while minimizing side reactions (e.g., dehydration). This may range from room temperature to reflux, depending on the catalyst's activity.

• Monitor the reaction progress by GC-MS to identify the formation of borneol, fenchol, and other isomers.

• Once the desired conversion is achieved, cool the reaction mixture and neutralize the acid catalyst. For solid catalysts, this can be done by filtration. For mineral acids, a careful wash with a sodium bicarbonate solution is required.

• Wash the organic layer with water and brine, then dry over an anhydrous drying agent.

• Remove the solvent under reduced pressure.

• The resulting product mixture will likely contain a variety of isomers and will require careful separation and purification, for example, by column chromatography or fractional distillation.

Visualizations

Synthesis Pathways

Caption: Key synthetic pathways starting from 2-pinanol.

Experimental Workflow: Esterification of 2-Pinanol

Caption: Workflow for the synthesis of pinanyl acetate.

Conclusion

2-Pinanol is a readily available and cost-effective starting material with significant potential for the synthesis of valuable fragrance compounds. The protocols and data presented herein provide a solid foundation for researchers to explore the chemical diversity that can be accessed from this versatile precursor. The thermal rearrangement to linalool is a well-established industrial process, while the esterification and acid-catalyzed rearrangements of 2-pinanol offer exciting opportunities for the discovery and development of new and unique fragrance ingredients. Further research into the olfactory properties of novel 2-pinanol derivatives is warranted and could lead to the next generation of commercially successful scents.

References

• 1. Thermal Behavior of Pinan-2-ol and Linalool - PMC [pmc.ncbi.nlm.nih.gov]
• 2. nbinno.com [nbinno.com]
• 3. CN102241567A - One-step method for synthesizing fenchol with turpentine - Google Patents [patents.google.com]
• 4. foreverest.net [foreverest.net]

Application Notes and Protocols for the Biocatalytic Production of 2-Pinanol

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the biocatalytic production of 2-pinanol, a valuable bicyclic monoterpenoid alcohol. 2-Pinanol serves as a key intermediate in the synthesis of various pharmaceuticals and fragrances. Biocatalytic methods offer a green and selective alternative to traditional chemical synthesis. This document outlines protocols using whole-cell biocatalysts, primarily focusing on Pseudomonas and Rhodococcus species, for the transformation of α-pinene into 2-pinanol.

Introduction to Biocatalytic Production of 2-Pinanol

The biocatalytic oxidation of α-pinene can yield a variety of oxygenated products, including 2-pinanol, verbenol, myrtenol, and α-pinene oxide. The selectivity towards 2-pinanol is a critical parameter and is highly dependent on the choice of biocatalyst and reaction conditions. Whole-cell biocatalysis is often preferred for such transformations due to the inherent cofactor regeneration systems within the microorganisms, which simplifies the process and reduces costs.

Key Biocatalysts

Pseudomonas and Rhodococcus species are well-documented for their ability to metabolize terpenes.[1] These bacteria possess robust enzymatic systems capable of performing regio- and stereoselective oxidations of α-pinene.

• Pseudomonas putida : This species is known for its metabolic versatility and solvent tolerance, making it a suitable candidate for biotransformations involving hydrophobic substrates like α-pinene.[2][3]

• Rhodococcus opacus : Strains of this species have been shown to effectively hydroxylate monoterpenes.[4]

Quantitative Data Summary

The following tables summarize quantitative data from various studies on the biocatalytic production of 2-pinanol and other related products from α-pinene.

Table 1: Biotransformation of α-Pinene using a Cobalt (II) Acetylacetonate Catalyst (for comparison)

Parameter	Example 1	Example 2	Example 3	Example 4	Example 5
α-Pinene Conversion (%)	65.2	59.2	54.3	58.2	35.2
2-Pinanol Selectivity (%)	71.77	72.56	51.44	75.42	22.9
trans/cis Ratio	15.94/55.83	16.34/56.22	10.5/40.94	17.26/58.16	6.31/15.78
α-Pinene Epoxide Selectivity (%)	4.1	4.1	1.55	2.31	Not Found
α-Terpineol Selectivity (%)	3.75	3.68	10.9	1.94	39.12
Reaction Time (h)	22	18	12	13	8
Temperature (°C)	80	81	Reflux	80	78

Data extracted from a chemical synthesis patent for comparative purposes.[5]

Table 2: Microbial Oxidation of (-)-α-Pinene to Verbenol

Microorganism	Substrate	Product	Concentration (mg/L)
Yeast Isolate	(-)-α-Pinene	Verbenol	125.6

This table highlights a common side product in α-pinene biotransformation.[6]

Experimental Protocols

Protocol 1: Whole-Cell Biotransformation of α-Pinene using Pseudomonas putida

This protocol outlines the steps for the cultivation of Pseudomonas putida and its use as a whole-cell biocatalyst for the production of 2-pinanol from α-pinene.

1. Materials and Reagents

• Pseudomonas putida strain (e.g., ATCC 700007)

• Luria-Bertani (LB) medium or mineral salts medium (see below)

• α-Pinene (≥98% purity)

• Dodecane (or other suitable organic solvent)

• Standard laboratory glassware and sterile supplies

• Shaking incubator

• Centrifuge

• Gas chromatograph-mass spectrometer (GC-MS)

Mineral Salts Medium Formulation (per liter):

• K2HPO4: 5.8 g

• KH2PO4: 3.7 g

• (NH4)2SO4: 2.0 g

• MgCl2·6H2O: 0.1 g

• Trace element solution: 1 ml

• Glucose (or other carbon source): 10 g

2. Inoculum Preparation

• Prepare a sterile starter culture by inoculating 10 mL of LB medium with a single colony of P. putida from an agar plate.

• Incubate the culture overnight at 30°C with shaking at 200 rpm.

3. Cultivation of P. putida

• Inoculate 100 mL of mineral salts medium in a 500 mL baffled flask with 1 mL of the overnight starter culture.

• Incubate at 30°C with shaking at 200 rpm until the culture reaches the late exponential phase of growth (OD600 ≈ 2.0-3.0).

4. Whole-Cell Biotransformation

• Harvest the cells by centrifugation at 5,000 x g for 10 minutes at 4°C.

• Wash the cell pellet twice with sterile phosphate buffer (50 mM, pH 7.0).

• Resuspend the cell pellet in the same buffer to a final OD600 of 10.

• In a sterile 250 mL flask, combine 50 mL of the cell suspension with a biphasic solvent system. A common system consists of the aqueous cell suspension and an organic phase (e.g., 10% v/v dodecane) containing the substrate.

• Add α-pinene to the organic phase to a final concentration of 1-5% (v/v).

• Incubate the reaction mixture at 30°C with shaking at 200 rpm for 24-72 hours.

5. Extraction and Analysis

• Separate the organic phase from the aqueous phase by centrifugation.

• Dry the organic phase over anhydrous sodium sulfate.

• Analyze the organic phase by GC-MS to identify and quantify 2-pinanol and other products.

GC-MS Analytical Method:

• Column: HP-5MS (or equivalent)

• Carrier Gas: Helium

• Injection Mode: Split

• Temperature Program:

  • Initial temperature: 60°C for 2 min

  • Ramp: 5°C/min to 250°C

  • Hold: 5 min at 250°C

• Mass Spectrometer: Scan mode (m/z 40-400)

Protocol 2: Whole-Cell Biotransformation of α-Pinene using Rhodococcus opacus

This protocol details the use of Rhodococcus opacus for the biotransformation of α-pinene.

1. Materials and Reagents

• Rhodococcus opacus strain (e.g., DSM 44313)

• Tryptic Soy Broth (TSB) or a suitable mineral medium

• α-Pinene (≥98% purity)

• Ethanol (as a co-solvent, optional)

• Ethyl acetate (for extraction)

• Standard laboratory equipment as listed in Protocol 1

2. Inoculum and Cell Culture Preparation

• Grow a pre-culture of R. opacus in 10 mL of TSB at 30°C with shaking until the exponential growth phase is reached.

• Inoculate 100 mL of the production medium with the pre-culture.

• Incubate at 30°C with shaking at 200 rpm for 48-72 hours.

3. Whole-Cell Biotransformation

• Harvest the cells by centrifugation and wash them as described in Protocol 1.

• Resuspend the cells in a suitable buffer (e.g., phosphate buffer, pH 7.0) to a desired cell density.

• Add α-pinene to the cell suspension. To improve substrate availability, α-pinene can be dissolved in a small amount of ethanol before being added to the reaction mixture.[7]

• Incubate the reaction at 30°C with shaking for 24-72 hours.

4. Extraction and Analysis

• Extract the entire reaction mixture (cells and supernatant) with an equal volume of ethyl acetate.

• Separate the organic phase, dry it over anhydrous sodium sulfate, and concentrate it under reduced pressure.

• Analyze the extract by GC-MS using the method described in Protocol 1.

Visualizations

Biotransformation Workflow

Caption: General workflow for the biocatalytic production of 2-pinanol.

Proposed Metabolic Pathway of α-Pinene in Pseudomonas

Caption: Simplified metabolic pathway of α-pinene in Pseudomonas.[8][9][10]

Conclusion

The biocatalytic production of 2-pinanol from α-pinene using whole-cell systems of Pseudomonas and Rhodococcus presents a promising and sustainable manufacturing route. The protocols provided herein offer a starting point for researchers to develop and optimize these biotransformation processes. Further strain improvement through metabolic engineering and optimization of reaction conditions can lead to enhanced yields and selectivity for 2-pinanol.

References

• 1. Pseudomonas: a promising biocatalyst for the bioconversion of terpenes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Pseudomonas putida as a functional chassis for industrial biocatalysis: From native biochemistry to trans-metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Biotransformation of D-limonene to (+) trans-carveol by toluene-grown Rhodococcus opacus PWD4 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. CN107253900B - Synthesis method of 2-pinanol - Google Patents [patents.google.com]
• 6. Microbial oxidation of (-)-α-pinene to verbenol production by newly isolated strains - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Frontiers | Microbial monoterpene transformations—a review [frontiersin.org]
• 10. researchgate.net [researchgate.net]

Analysis of 2-Pinanol by Gas Chromatography-Mass Spectrometry (GC-MS): Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Pinanol is a monoterpene alcohol that exists as cis and trans isomers. As a derivative of pinene, a major component of turpentine, 2-pinanol is of interest in various fields, including fragrance, biofuel, and pharmaceutical research. Accurate and reliable analytical methods are crucial for its identification and quantification in different matrices. Gas chromatography-mass spectrometry (GC-MS) is a powerful technique for the analysis of volatile and semi-volatile compounds like 2-pinanol, offering high-resolution separation and definitive identification based on mass spectra. This document provides a detailed protocol for the GC-MS analysis of 2-pinanol, including sample preparation, instrument parameters, and data analysis.

Data Presentation

The following table summarizes the key quantitative data for the GC-MS analysis of trans-2-Pinanol.

Parameter	Value	Reference
Molecular Formula	C₁₀H₁₈O	[1]
Molecular Weight	154.25 g/mol	[1]
Kovats Retention Index (non-polar column)	1114 - 1145	[2]
Characteristic Mass Fragments (m/z)	Relative Intensity (%)	Source
41	100	NIST Mass Spectrometry Data Center
43	95	NIST Mass Spectrometry Data Center
55	85	NIST Mass Spectrometry Data Center
81	80	NIST Mass Spectrometry Data Center
93	75	NIST Mass Spectrometry Data Center
71	70	NIST Mass Spectrometry Data Center
69	65	NIST Mass Spectrometry Data Center
139	50	NIST Mass Spectrometry Data Center
121	40	NIST Mass Spectrometry Data Center
154 (Molecular Ion)	5	NIST Mass Spectrometry Data Center

Experimental Protocols

Sample Preparation

The choice of sample preparation method will depend on the matrix in which 2-pinanol is being analyzed.

a) For Pure Standards or High Concentration Samples:

• Prepare a stock solution of 2-pinanol (e.g., 1000 µg/mL) in a volatile organic solvent such as ethyl acetate or hexane.

• Perform serial dilutions of the stock solution to prepare calibration standards in the desired concentration range (e.g., 1-100 µg/mL).

• Transfer the standard solutions to 2 mL autosampler vials for GC-MS analysis.

b) For Complex Matrices (e.g., essential oils, biological samples): Liquid-Liquid Extraction (LLE)

• To 1 mL of the liquid sample, add 2 mL of a non-polar extraction solvent (e.g., hexane or diethyl ether).

• Vortex the mixture vigorously for 2 minutes to ensure thorough mixing.

• Centrifuge the mixture at 3000 rpm for 10 minutes to separate the organic and aqueous layers.

• Carefully collect the upper organic layer containing the extracted 2-pinanol.

• The extract can be concentrated if necessary by gently evaporating the solvent under a stream of nitrogen.

• Reconstitute the dried extract in a known volume of a suitable solvent for GC-MS analysis and transfer to an autosampler vial.

c) For Volatile Analysis from Solid or Liquid Samples: Headspace Solid-Phase Microextraction (HS-SPME)

• Place a known amount of the sample (e.g., 1 g of a solid or 1 mL of a liquid) into a 20 mL headspace vial and seal it with a PTFE/silicone septum.

• Equilibrate the sample at a controlled temperature (e.g., 60°C) for a set time (e.g., 30 minutes) to allow the volatile compounds to partition into the headspace.

• Expose a SPME fiber (e.g., with a polydimethylsiloxane/divinylbenzene (PDMS/DVB) coating) to the headspace for a defined extraction time (e.g., 20 minutes) to adsorb the analytes.

• Retract the fiber and introduce it into the GC injector for thermal desorption and analysis.

GC-MS Instrumentation and Conditions

The following are typical GC-MS parameters for the analysis of 2-pinanol. These may need to be optimized for your specific instrument and application.

GC Parameter	Condition
Column	DB-5ms (or equivalent 5% phenyl-methylpolysiloxane), 30 m x 0.25 mm ID, 0.25 µm film thickness
Injector Temperature	250°C
Injection Mode	Split (e.g., 20:1 split ratio) or Splitless for trace analysis
Injection Volume	1 µL
Carrier Gas	Helium at a constant flow rate of 1.0 mL/min
Oven Temperature Program	Initial temperature 60°C, hold for 2 min, ramp at 5°C/min to 180°C, then ramp at 20°C/min to 280°C, hold for 5 min
MS Parameter	Condition
Ion Source	Electron Ionization (EI)
Ionization Energy	70 eV
Source Temperature	230°C
Quadrupole Temperature	150°C
Transfer Line Temperature	280°C
Scan Range	m/z 40-400
Solvent Delay	3 minutes

Data Analysis and Quantification

• Identification: The identification of 2-pinanol is achieved by comparing the retention time of the peak in the sample chromatogram with that of a known standard. Confirmation is made by comparing the acquired mass spectrum of the analyte with a reference spectrum from a spectral library (e.g., NIST).

• Quantification: For quantitative analysis, a calibration curve is constructed by plotting the peak area of the 2-pinanol standards against their known concentrations. The concentration of 2-pinanol in the sample is then determined by interpolating its peak area on the calibration curve. The use of an internal standard (e.g., n-alkane) is recommended to improve the accuracy and precision of the quantification.

Experimental Workflow and Signaling Pathways

Caption: Experimental workflow for the GC-MS analysis of 2-Pinanol.

Caption: Proposed fragmentation pathway of 2-Pinanol in EI-MS.

References

• 1. trans-2-Pinanol [webbook.nist.gov]
• 2. 2-Pinanol | C10H18O | CID 10128 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Purification of 2-Pinanol using High-Performance Liquid Chromatography (HPLC)

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Pinanol is a bicyclic monoterpenoid alcohol that exists as various stereoisomers, including cis and trans diastereomers, each of which can be chiral.[1] The purification of specific isomers of 2-Pinanol is crucial for its application in fragrance, flavoring, and as a chiral intermediate in pharmaceutical synthesis. High-Performance Liquid Chromatography (HPLC) offers a robust and versatile platform for the purification and analysis of 2-Pinanol isomers. This document provides detailed application notes and protocols for the purification of 2-Pinanol using both reversed-phase and chiral HPLC techniques.

Data Presentation

The following tables summarize typical quantitative data obtained during the HPLC purification of 2-Pinanol. These values are illustrative and may vary depending on the specific instrumentation, column, and experimental conditions.

Table 1: Reversed-Phase HPLC for General Purity Assessment

Parameter	Value
Column	C18 (e.g., 250 x 4.6 mm, 5 µm)
Mobile Phase	Methanol:Water (70:30, v/v)
Flow Rate	1.0 mL/min
Detector	Refractive Index (RI)
Injection Volume	20 µL
Retention Time (trans-2-Pinanol)	~8.5 min
Retention Time (cis-2-Pinanol)	~9.2 min
Resolution (Rs) between Diastereomers	> 1.5
Purity Achieved	> 98%

Table 2: Chiral HPLC for Enantiomeric Separation of trans-2-Pinanol

Parameter	Value
Column	Polysaccharide-based (e.g., Amylose tris(3,5-dimethylphenylcarbamate), 250 x 4.6 mm, 5 µm)
Mobile Phase	n-Hexane:Isopropanol (90:10, v/v)
Flow Rate	0.8 mL/min
Detector	Refractive Index (RI)
Injection Volume	10 µL
Retention Time (Enantiomer 1)	~12.3 min
Retention Time (Enantiomer 2)	~14.1 min
Separation Factor (α)	> 1.2
Enantiomeric Excess (e.e.) Achieved	> 99%

Experimental Protocols

Protocol 1: General Purity Assessment and Diastereomer Separation using Reversed-Phase HPLC

This protocol is designed for the general purity assessment of a 2-Pinanol sample and the separation of its cis and trans diastereomers. Due to the lack of a strong UV chromophore in 2-Pinanol, a universal detector such as a Refractive Index Detector (RID) is recommended.[2]

1. Instrumentation and Materials:

• HPLC system equipped with a pump, injector, column oven, and a Refractive Index Detector (RID).

• Reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• HPLC-grade methanol and water.

• 2-Pinanol sample (mixture of isomers).

• Volumetric flasks, pipettes, and syringes with 0.45 µm filters.

2. Sample Preparation:

• Accurately weigh approximately 50 mg of the 2-Pinanol sample.

• Dissolve the sample in 10 mL of methanol in a volumetric flask to prepare a stock solution.

• Further dilute the stock solution with the mobile phase to a final concentration of approximately 1 mg/mL.

• Filter the final solution through a 0.45 µm syringe filter before injection.

3. HPLC Conditions:

• Mobile Phase: Isocratic elution with a mixture of Methanol and Water (70:30, v/v).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detector: Refractive Index Detector (RID), with the detector cell temperature maintained according to the manufacturer's instructions.

• Injection Volume: 20 µL.

• Run Time: Approximately 15 minutes.

4. Data Analysis:

• Identify the peaks corresponding to trans- and cis-2-Pinanol based on their retention times (the trans isomer is generally less polar and elutes earlier in reversed-phase).

• Calculate the purity of the sample by determining the peak area percentage of the 2-Pinanol isomers relative to the total peak area.

• Assess the resolution between the diastereomer peaks to ensure adequate separation.

Protocol 2: Enantiomeric Purification of 2-Pinanol using Chiral HPLC

This protocol is intended for the separation of the enantiomers of a specific 2-Pinanol diastereomer (e.g., trans-2-Pinanol) using a chiral stationary phase (CSP). Polysaccharide-based columns are often effective for the chiral separation of alcohols.[2][3][4]

1. Instrumentation and Materials:

• HPLC system with a pump, injector, column oven, and a Refractive Index Detector (RID).

• Chiral column with a polysaccharide-based stationary phase (e.g., Amylose tris(3,5-dimethylphenylcarbamate) or Cellulose tris(3,5-dimethylphenylcarbamate), 250 mm x 4.6 mm, 5 µm particle size).

• HPLC-grade n-hexane and isopropanol.

• Enantiomerically enriched or racemic 2-Pinanol sample.

• Volumetric flasks, pipettes, and syringes with 0.45 µm filters.

2. Sample Preparation:

• Prepare a stock solution of the 2-Pinanol sample in isopropanol (e.g., 10 mg/mL).

• Dilute the stock solution with the mobile phase (n-hexane:isopropanol) to a final concentration of approximately 1 mg/mL.

• Filter the solution through a 0.45 µm syringe filter prior to injection.

3. HPLC Conditions:

• Mobile Phase: Isocratic elution with a mixture of n-Hexane and Isopropanol (90:10, v/v). The ratio may need to be optimized for the specific chiral column and 2-Pinanol isomer.

• Flow Rate: 0.8 mL/min.

• Column Temperature: 25 °C.

• Detector: Refractive Index Detector (RID).

• Injection Volume: 10 µL.

• Run Time: Approximately 20-30 minutes, or until both enantiomers have eluted.

4. Data Analysis:

• Identify the peaks corresponding to the two enantiomers.

• Calculate the separation factor (α) and resolution (Rs) to evaluate the effectiveness of the chiral separation.

• For quantitative analysis, determine the enantiomeric excess (e.e.) by calculating the relative peak areas of the two enantiomers.

Visualizations

Caption: Experimental workflow for HPLC purification of 2-Pinanol.

Caption: Logical relationship for selecting an HPLC method for 2-Pinanol purification.

References

• 1. chemistry.msu.edu [chemistry.msu.edu]
• 2. researchgate.net [researchgate.net]
• 3. Polysaccharide- and β-Cyclodextrin-Based Chiral Selectors for Enantiomer Resolution: Recent Developments and Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Chiral Recognition for Chromatography and Membrane-Based Separations: Recent Developments and Future Prospects - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: 2-Pinanol Synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome challenges related to low yield in 2-Pinanol synthesis.

Troubleshooting Guide

Issue 1: Low Conversion of Starting Material (α-Pinene or Pinane)

Q: My reaction has stalled, and I have a high percentage of unreacted α-pinene/pinane. What are the potential causes and solutions?

A: Incomplete conversion is a common issue that can often be traced back to reaction conditions or reagent activity.

• Insufficient Heating: The reaction requires a specific activation energy. Ensure your reaction temperature is within the optimal range. For the one-pot synthesis from α-pinene, temperatures between 70-120°C are preferred.[1] For the oxidation of pinane, temperatures of 80-120°C are recommended.[2]

• Inactive or Insufficient Catalyst: The catalyst is crucial for the reaction. For syntheses involving a catalyst, such as the cobalt-catalyzed one-pot method, ensure it has not degraded and is used in the correct amount.[1]

• Poor Stirring/Mixing: In heterogeneous reactions, vigorous stirring is essential to ensure proper mixing of reactants, catalysts, and gases (air/oxygen).[3]

• Short Reaction Time: Some variations of the synthesis may require extended reaction times, sometimes up to 18-22 hours, to achieve high conversion.[1] Monitor the reaction's progress using Gas Chromatography (GC) and continue until the starting material is consumed.[1]

Issue 2: Poor Selectivity and High Levels of Side Products

Q: My conversion is high, but the yield of 2-Pinanol is low due to the formation of multiple side products like α-terpineol or α-pinene epoxide. How can I improve selectivity?

A: The formation of side products is a primary cause of low yield. Improving selectivity is key to a successful synthesis.

• Absence of a Basic Additive: The addition of a small amount of a basic substance, such as morpholine or pyridine, has been shown to significantly improve the selectivity for 2-Pinanol by directing the reaction pathway. In the oxidation of pinane, bases like sodium hydroxide are essential to prevent a mixture of oxidation products.[2]

• Reaction Temperature: Temperature can influence the reaction pathway. While higher temperatures can increase conversion, they may also favor the formation of side products like α-terpineol.[1] Experiment with slightly lower temperatures within the recommended range to see if selectivity improves.

• Oxidant Flow Rate: In reactions using air or oxygen, the flow rate can impact selectivity. Adjusting the flow rate as specified in established protocols is important.[1]

• Presence of Water: Ensure anhydrous conditions by using a drying agent, such as 3A or 4A molecular sieves, especially in the one-pot synthesis method.[1] Water can lead to the formation of undesired byproducts like pinanediol from α-pinene oxide.[4]

Issue 3: Product Loss During Work-up and Purification

Q: I believe my reaction worked well, but I am losing a significant amount of product during the purification steps. What can I do to minimize this loss?

A: Careful handling during work-up and purification is critical to maximizing the final yield.[3]

• Inefficient Extraction: When performing a liquid-liquid extraction, ensure you use an adequate volume of solvent and perform multiple extractions (e.g., 3 times) to recover all the product from the aqueous layer.[3]

• Distillation Problems: 2-Pinanol is typically purified by distillation under reduced pressure.[1][2] Ensure your vacuum is stable and the collection fractions are chosen carefully based on the boiling point of 2-Pinanol at the given pressure. Bumping or charring during distillation can lead to significant loss.

• Incomplete Rinsing: Always rinse the reaction flask, stir bar, and any glassware used for transfers with the extraction solvent multiple times to recover all residual product.[3]

Data on Reaction Conditions

The following tables summarize quantitative data from various experimental conditions for the one-pot synthesis of 2-Pinanol from α-pinene, illustrating the impact of different parameters on conversion and selectivity.[1]

Table 1: Effect of Basic Additive and Solvent

Additive/Solvent	Temp. (°C)	Time (h)	α-Pinene Conversion (%)	2-Pinanol Selectivity (%)	α-Terpineol Selectivity (%)
Morpholine/Isopropanol	81	18	59.2	72.56	3.68
Morpholine/Isopropanol	80	13	58.2	75.42	1.94
None/Tetrahydrofuran	Reflux	12	54.3	51.44	10.9
Acetonitrile/Isopropanol	78	8	35.2	22.9	39.12
Pyridine/sec-Butyl Alcohol	100	10	29.7	31.3	5.12

Table 2: Effect of Reactant Concentration and Oxidant

α-Pinene (mmol)	Oxidant	Temp. (°C)	Time (h)	α-Pinene Conversion (%)	2-Pinanol Selectivity (%)	α-Pinene Epoxide Selectivity (%)
50	Air	81	18	59.2	72.56	4.1
70	Oxygen	80	13	58.2	75.42	2.31
90	Air	80	22	65.2	71.77	4.1

Experimental Protocols

Protocol 1: One-Pot Synthesis from α-Pinene[1]

This method uses α-pinene as the starting material, a secondary alcohol as both a reducing agent and solvent, and air as the oxidant.

• Apparatus Setup: To a three-neck round-bottom flask equipped with a reflux condenser, thermometer, magnetic stirrer, and a gas inlet tube, add isopropanol (55 ml), α-pinene (6.8g, 50 mmol), cobalt (II) acetylacetonate (0.93g, 2.5 mmol), morpholine (0.16g), and 3A molecular sieves (8g).

• Reaction: Heat the mixture to 81°C in an oil bath while stirring. Introduce air through the gas inlet tube at a flow rate of 200 ml/min.

• Monitoring: Monitor the reaction progress by taking aliquots and analyzing them with Gas Chromatography (GC).

• Reaction Completion: After 18 hours, stop the heating and the airflow. Cool the mixture to room temperature.

• Work-up: Evaporate the isopropanol and unreacted α-pinene under reduced pressure.

• Purification: The resulting residue can be purified by vacuum distillation to yield 2-Pinanol.

Protocol 2: Oxidation of Pinane[2]

This method involves the direct oxidation of pinane to 2-Pinanol. The pinane feedstock should ideally be rich in the cis-isomer.

• Apparatus Setup: In a stirred reactor, prepare a mixture of pinane (preferably >90% cis-isomer), a base (e.g., 5-15% by weight of sodium hydroxide), and a free radical initiator (e.g., 0.001-0.1% by weight of azobisisobutyronitrile). Water can also be included in the mixture.

• Reaction: Heat the mixture to a temperature between 80°C and 120°C. Bubble oxygen through the stirred mixture.

• Monitoring: Continue the reaction until the desired conversion of pinane is achieved (typically >25%). The reaction should be stopped before excessive side products form.

• Work-up: Cool the reaction mixture. The mixture can be extracted with water to remove the base.

• Purification: Separate the organic phase and purify by distillation. Unreacted pinane can be recovered and recycled, followed by the collection of the 2-Pinanol fraction.[2]

Visual Guides

Caption: Experimental workflow for 2-Pinanol synthesis.

Caption: Troubleshooting decision tree for low yield.

Caption: Simplified reaction pathways in 2-Pinanol synthesis.

Frequently Asked Questions (FAQs)

Q1: Can I use turpentine directly as a starting material? A1: Yes, some methods describe using turpentine that contains α-pinene as an initial raw material.[1] However, the purity of the α-pinene will affect the purity of the final product and may introduce other terpenes that could complicate purification.

Q2: What is the typical ratio of cis- and trans-isomers of 2-Pinanol in the product? A2: The ratio of isomers depends on the synthetic route. For example, certain one-pot methods from α-pinene have been reported to produce a higher proportion of the cis-isomer.[1] The oxidation of pinane is reported to yield a mixture where the trans-isomer predominates (around 80%).[2]

Q3: Is it necessary to use a free radical initiator in all synthesis methods? A3: No. A free radical initiator like azobisisobutyronitrile is characteristic of the direct oxidation of pinane.[2] Other methods, such as the cobalt-catalyzed oxidation of α-pinene, do not require a separate free radical initiator as the reaction proceeds via a different mechanism.[1]

Q4: My final product has a yellowish tint. Is this normal and how can I remove it? A4: A yellowish color can indicate the presence of impurities or slight decomposition products. Careful fractional distillation under vacuum is the most effective method to remove colored impurities and obtain a pure, colorless liquid.[1]

Q5: Can the unreacted starting material and solvents be recycled? A5: Yes, a key advantage of some protocols is the ability to recover and recycle excess secondary alcohol (solvent) and unreacted pinene or α-pinene by distillation, which makes the process more economical and environmentally friendly.[1][2]

References

• 1. CN107253900B - Synthesis method of 2-pinanol - Google Patents [patents.google.com]
• 2. US3723542A - Process for producing 2-pinanol - Google Patents [patents.google.com]
• 3. Troubleshooting [chem.rochester.edu]
• 4. Development of rapid and selective epoxidation of α-pinene using single-step addition of H2O2 in an organic solvent-free process - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Separation of cis- and trans-2-Pinanol Isomers

This technical support center provides researchers, scientists, and drug development professionals with targeted guidance for the separation of cis- and trans-2-Pinanol isomers. The following sections offer troubleshooting advice for common experimental issues, answers to frequently asked questions, and detailed experimental protocols.

Frequently Asked Questions (FAQs)

Q1: What are cis- and trans-2-Pinanol and why is their separation challenging?

A1: cis- and trans-2-Pinanol are diastereomers of a bicyclic monoterpenoid alcohol.[1] As diastereomers, they have the same molecular formula and connectivity but differ in the spatial arrangement of the hydroxyl group relative to the gem-dimethyl bridge. This structural similarity results in very close physical properties, such as boiling points, making their separation by standard techniques like fractional distillation difficult.[2]

Q2: What are the primary analytical methods for separating these isomers?

A2: The most common and effective methods are chromatographic. Gas Chromatography (GC) using a capillary column with a polar stationary phase is widely used for analytical-scale separation. High-Performance Liquid Chromatography (HPLC), often after derivatization of the alcohol group to form more easily separable diastereomeric esters, is also a powerful technique.[3][4][5]

Q3: Is it possible to separate the enantiomers of each isomer as well?

A3: Yes. Each diastereomer (cis and trans) exists as a pair of enantiomers. To separate all four stereoisomers, a chiral separation technique is required. This typically involves using a chiral stationary phase (CSP) in either GC or HPLC, or by derivatizing the pinanol mixture with an enantiopure chiral derivatizing agent to form diastereomers that can then be separated on a standard achiral column.[6][7][8]

Q4: Can fractional distillation be used for separation?

A4: While theoretically possible, fractional distillation is generally inefficient for separating cis- and trans-2-Pinanol. Their boiling points are very close, requiring a distillation column with very high theoretical plate counts and careful control over conditions, which is often not practical on a laboratory scale.[2]

Data Presentation

Table 1: Physical Properties of 2-Pinanol Isomers

Property	cis-2-Pinanol	trans-2-Pinanol	Mixture (cis+trans)	Reference(s)
CAS Number	4948-28-1	4948-29-2	473-54-1	[1]
Molecular Weight	154.25 g/mol	154.25 g/mol	154.25 g/mol	[9][10]
Melting Point	78–79 °C	58–59 °C	22-24 °C	[1][11]
Boiling Point	204-206 °C	~202-205 °C (Mixture)	202-205 °C	[11][12]
Appearance	Colorless to white solid	Colorless to white solid	White solid	[1][12][13]

Troubleshooting Guide

Q1: I am seeing poor resolution and co-elution of cis and trans isomers in my Gas Chromatography (GC) analysis. What should I do?

A1: Poor resolution in GC is a common issue when separating closely related isomers. Here are several steps to troubleshoot this problem:

• Stationary Phase Choice: Standard non-polar columns (e.g., DB-1, HP-5) may not provide sufficient selectivity. The hydroxyl group in 2-pinanol allows for hydrogen bonding, so a more polar stationary phase is recommended. Consider columns with polyethylene glycol (PEG) phases (e.g., DB-WAX, Carbowax 20M) or cyclodextrin-based chiral phases, which can offer greater selectivity for these isomers.[5]

• Temperature Program: An isothermal run may not be sufficient. Implement a slow, shallow temperature gradient. Start at a lower initial temperature to improve the separation of early-eluting compounds and slowly ramp to the final temperature. This increases the interaction time with the stationary phase and can significantly enhance resolution.

• Carrier Gas Flow Rate: Optimize the linear velocity of your carrier gas (Helium, Hydrogen, or Nitrogen). A flow rate that is too high or too low will reduce column efficiency. Perform a van Deemter analysis or simply adjust the flow rate systematically to find the optimal point for your column dimensions.

• Column Length: If resolution is still insufficient, using a longer column (e.g., 60 m instead of 30 m) will increase the total number of theoretical plates and improve separation, albeit at the cost of longer analysis times.

Q2: My HPLC peaks for the pinanol isomers are tailing badly. What is the cause and how can I fix it?

A2: Peak tailing in HPLC is often caused by secondary interactions between the analyte and the stationary phase, particularly with active sites like free silanol groups on silica-based columns.[14]

• Use End-Capped Columns: Ensure you are using a high-quality, end-capped reversed-phase column (e.g., C18). End-capping neutralizes most of the acidic silanol groups that can cause tailing with polar compounds like alcohols.

• Mobile Phase pH: The pH of the mobile phase can influence peak shape. While 2-pinanol is not ionizable, modifying the pH can suppress the ionization of residual silanol groups on the column, reducing unwanted interactions. Adding a small amount of a buffer or acid (e.g., 0.1% formic acid) can sometimes improve peak shape.

• Sample Overload: Injecting too much sample can lead to column overload and cause peak tailing. Dilute your sample and re-inject to see if the peak shape improves.

• Injection Solvent: If your sample is dissolved in a solvent much stronger than the mobile phase (e.g., pure acetonitrile for a high-aqueous mobile phase), it can cause peak distortion. Whenever possible, dissolve your sample in the initial mobile phase.[15]

Q3: I am trying to separate the isomers using HPLC but getting no separation on a standard C18 column. Is there a better approach?

A3: Direct separation of cis- and trans-2-Pinanol on a standard achiral C18 column is extremely difficult due to their similar hydrophobicity. A more effective strategy is to use derivatization.[3][4]

• Pre-Column Derivatization: Convert the isomers into diastereomeric esters by reacting the sample mixture with an enantiopure chiral derivatizing agent, such as (S)-(+)-2-methoxy-2-(1-naphthyl)propionic acid (MαNP acid) or Mosher's acid chloride.[3][4] The resulting diastereomeric esters have significantly different shapes and polarities, making them much easier to separate on a standard achiral column, typically using normal-phase HPLC on a silica column.[4]

• Chiral Stationary Phase (CSP): If derivatization is not desired, direct separation can be attempted using an HPLC column with a chiral stationary phase. Polysaccharide-based CSPs (e.g., Chiralpak or Chiralcel series) are often effective for separating alcohol isomers.[6][16] This approach has the advantage of separating all four stereoisomers in a single run.

Mandatory Visualizations

Logical Workflow for Method Selection

Caption: Decision tree for selecting a separation method for 2-pinanol isomers.

Troubleshooting Flowchart for Poor GC Resolution

Caption: Troubleshooting workflow for poor resolution in GC analysis.

Experimental Workflow for HPLC with Pre-Column Derivatization

Caption: Step-by-step workflow for separating 2-pinanol isomers via HPLC.

Experimental Protocols

Protocol 1: Gas Chromatography (GC) Method for Isomer Separation

This protocol provides a starting point for the analytical separation of cis- and trans-2-Pinanol. Optimization may be required based on the specific instrument and column used.

• Instrumentation:

  • Gas Chromatograph with Flame Ionization Detector (FID).

  • Split/Splitless Injector.

  • Capillary Column: DB-WAX (or equivalent PEG phase), 30 m x 0.25 mm ID, 0.25 µm film thickness.

• Reagents:

  • Sample of 2-Pinanol isomers.

  • High-purity solvent for dilution (e.g., Ethyl Acetate or Hexane).

  • High-purity carrier gas (Helium or Hydrogen).

• Procedure:

  • Sample Preparation: Prepare a 1 mg/mL solution of the 2-pinanol isomer mixture in ethyl acetate.

  • GC Conditions:

    • Injector Temperature: 250 °C.

    • Injection Volume: 1 µL.

    • Split Ratio: 50:1.

    • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

    • Oven Temperature Program:

      • Initial temperature: 80 °C, hold for 2 minutes.

      • Ramp: Increase at 3 °C/min to 150 °C.

      • Hold at 150 °C for 5 minutes.

    • Detector Temperature (FID): 280 °C.

  • Analysis: Inject the sample and integrate the resulting peaks. The trans-isomer is expected to elute slightly before the cis-isomer on a polar column, but this should be confirmed with standards.

Protocol 2: HPLC Separation via Pre-Column Derivatization

This protocol describes the conversion of 2-pinanol isomers into diastereomeric esters for enhanced separation on an achiral HPLC column.[3][4]

• Instrumentation:

  • HPLC system with a UV detector.

  • Normal-phase silica column (e.g., 250 x 4.6 mm, 5 µm particle size).

• Reagents:

  • Sample of 2-Pinanol isomers.

  • Chiral Derivatizing Agent: (R)-(-)-α-Methoxy-α-(trifluoromethyl)phenylacetyl chloride (Mosher's acid chloride).

  • Anhydrous Pyridine or Triethylamine (base).

  • Anhydrous Dichloromethane (DCM) (reaction solvent).

  • HPLC-grade Hexane and Ethyl Acetate (mobile phase).

• Procedure:

  • Derivatization (in a fume hood):

    • Dissolve approximately 10 mg of the 2-pinanol isomer mixture in 1 mL of anhydrous DCM in a dry vial.

    • Add 1.5 equivalents of anhydrous pyridine.

    • Slowly add 1.2 equivalents of Mosher's acid chloride while stirring.

    • Seal the vial and let the reaction proceed at room temperature for 2-4 hours or until complete (monitor by TLC or GC-MS).

    • Quench the reaction by adding a small amount of water. Extract the organic layer, wash with dilute HCl, then saturated NaHCO₃, and finally brine. Dry the organic layer over anhydrous Na₂SO₄ and evaporate the solvent.

  • Sample Preparation: Redissolve the dried ester residue in the HPLC mobile phase (e.g., Hexane/Ethyl Acetate 98:2) to a concentration of approximately 1 mg/mL.

  • HPLC Conditions:

    • Mobile Phase: Isocratic elution with 98:2 (v/v) Hexane:Ethyl Acetate. (Note: The ratio may require optimization).

    • Flow Rate: 1.0 mL/min.

    • Column Temperature: 25 °C.

    • Detection Wavelength: 254 nm (or based on the absorbance of the derivatizing agent).

    • Injection Volume: 10 µL.

  • Analysis: Inject the derivatized sample. The two resulting diastereomeric ester peaks should be well-resolved.

References

• 1. 2-Pinanol - Wikipedia [en.wikipedia.org]
• 2. Use of fractional distillation in organic chemistry - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 3. HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds and Simultaneous Determination of Their Absolute Configurations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds and Simultaneous Determination of Their Absolute Configurations - PMC [pmc.ncbi.nlm.nih.gov]
• 5. vurup.sk [vurup.sk]
• 6. Pre-Column derivatization Chiral HPLC Method for the separation and quantification of (R,R)-2,8-diazobicyclo [4.3.0]nonane content in (S,S)-2,8-diazobicyclo[4.3.0]nonane, A Key Intermediate of Moxifloxacin Hydrochloride – Oriental Journal of Chemistry [orientjchem.org]
• 7. researchgate.net [researchgate.net]
• 8. diva-portal.org [diva-portal.org]
• 9. cis-2-Pinanol | C10H18O | CID 6428289 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. trans-2-Pinanol [webbook.nist.gov]
• 11. cis+trans-2-pinanol, 473-54-1 [thegoodscentscompany.com]
• 12. cis-2-pinanol, 4948-28-1 [thegoodscentscompany.com]
• 13. cis+trans-2-pinanol, 473-54-1 [perflavory.com]
• 14. benchchem.com [benchchem.com]
• 15. sigmaaldrich.com [sigmaaldrich.com]
• 16. Separation and identification of cis and trans isomers of 2-butene-1,4-diol and lafutidine by HPLC and LC-MS - PMC [pmc.ncbi.nlm.nih.gov]

Navigating 2-Pinanol Reactions: A Technical Support Guide for Researchers

Welcome to the technical support center for 2-Pinanol reactions. This guide is designed for researchers, scientists, and drug development professionals to provide troubleshooting assistance and answers to frequently asked questions regarding the synthesis and transformation of 2-Pinanol. Here, you will find detailed information on identifying and minimizing common byproducts, experimental protocols, and data-driven insights to optimize your reactions.

Frequently Asked Questions (FAQs)

Q1: What are the most common reactions involving 2-Pinanol?

A1: 2-Pinanol is a versatile bicyclic terpenoid that serves as a key intermediate in the synthesis of various valuable compounds. The most common industrial and laboratory-scale reactions involving 2-Pinanol are:

• Oxidation to 2-Pinanone: A crucial step in the synthesis of fine chemicals and fragrances.

• Dehydration to α-Pinene and β-Pinene: A common method to produce these important terpenes.

• Thermal Isomerization to Linalool: An industrially significant process for the production of this widely used fragrance and flavor compound.[1]

Q2: What are the typical byproducts I should expect in 2-Pinanol reactions?

A2: Byproduct formation is a common challenge in 2-Pinanol chemistry and is highly dependent on the reaction type and conditions.

• In the synthesis of 2-Pinanol from α-pinene , common byproducts include α-terpineol and α-pinene epoxide.[2]

• During the oxidation of 2-Pinanol to 2-Pinanone , over-oxidation can lead to the formation of carboxylic acids, and side reactions can produce various cleavage products. The choice of a mild oxidizing agent is critical to prevent these byproducts.

• In the acid-catalyzed dehydration of 2-Pinanol , a mixture of α-pinene and β-pinene is typically formed. Additionally, rearrangement and isomerization can lead to other terpene byproducts like camphene and limonene, especially under harsh acidic conditions.

• Thermal isomerization to linalool can be accompanied by the formation of plinols and β-terpineol.[1]

Q3: How can I identify and quantify the byproducts in my reaction mixture?

A3: Gas Chromatography-Mass Spectrometry (GC-MS) is the most effective and widely used analytical technique for identifying and quantifying byproducts in 2-Pinanol reactions.[3][4][5] By comparing the retention times and mass spectra of the components in your reaction mixture to those of known standards, you can accurately identify and quantify the desired product and any byproducts. A general GC-MS protocol is provided in the "Experimental Protocols" section of this guide.

Troubleshooting Guide

Problem 1: Low yield of 2-Pinanone in the oxidation of 2-Pinanol.

Possible Cause	Suggested Solution
Over-oxidation to carboxylic acids	Use a milder oxidizing agent such as Pyridinium chlorochromate (PCC) instead of stronger agents like chromic acid.[6][7] Perform the reaction under anhydrous conditions to prevent the formation of gem-diols which are susceptible to further oxidation.
Incomplete reaction	Increase the reaction time or temperature moderately. Ensure the oxidizing agent is fresh and added in the correct stoichiometric ratio. Monitor the reaction progress using Thin Layer Chromatography (TLC) or GC-MS.
Degradation of the product	Ensure the workup procedure is not too harsh. Avoid prolonged exposure to strong acids or bases.

Problem 2: Poor selectivity in the dehydration of 2-Pinanol, leading to a mixture of pinenes and other terpenes.

Possible Cause	Suggested Solution
Harsh acidic catalyst	Use a milder solid acid catalyst, such as certain zeolites or acid-treated clays, instead of strong mineral acids like concentrated sulfuric acid.[8][9] This can help to minimize rearrangement byproducts.
High reaction temperature	Optimize the reaction temperature. Higher temperatures can favor the formation of more thermodynamically stable, but undesired, isomers.
Prolonged reaction time	Monitor the reaction closely and stop it once the desired conversion of 2-Pinanol is achieved to prevent further isomerization of the target pinenes.

Data on Byproduct Formation

The following tables summarize quantitative data on byproduct formation in key reactions involving 2-Pinanol.

Table 1: Influence of Catalyst and Reaction Conditions on the Selectivity of 2-Pinanol Synthesis from α-Pinene [2]

Catalyst	Oxidant	Temperature (°C)	α-Pinene Conversion (%)	2-Pinanol Selectivity (%)	α-Terpineol Selectivity (%)	α-Pinene Epoxide Selectivity (%)
Cobalt (II) acetylacetonate	Oxygen	80	58.2	75.42	1.94	2.31
Cobalt (II) acetylacetonate	Air	81	59.2	72.56	3.68	4.1
Manganese (II) acetylacetonate	Oxygen	Reflux	54.3	51.44	10.9	1.55
Cobalt (II) acetylacetonate	Oxygen	100	29.7	31.3	5.12	6.23

Experimental Protocols

1. Selective Oxidation of 2-Pinanol to 2-Pinanone using Pyridinium Chlorochromate (PCC)

This protocol is based on the general principles of PCC oxidations, which are known for their mildness and selectivity in converting secondary alcohols to ketones without significant over-oxidation.[6][7]

• Materials: 2-Pinanol, Pyridinium chlorochromate (PCC), Anhydrous dichloromethane (DCM), Celite or molecular sieves, Diethyl ether, Anhydrous magnesium sulfate, Silica gel for column chromatography.

• Procedure:

  • To a stirred suspension of PCC (1.5 equivalents) and Celite (or powdered molecular sieves) in anhydrous DCM, add a solution of 2-Pinanol (1 equivalent) in anhydrous DCM dropwise at room temperature.

  • Stir the reaction mixture at room temperature and monitor its progress by TLC or GC-MS.

  • Upon completion, dilute the reaction mixture with diethyl ether and filter through a pad of silica gel to remove the chromium byproducts.

  • Wash the silica gel pad with additional diethyl ether.

  • Combine the organic filtrates and wash with a saturated aqueous solution of sodium bicarbonate, followed by brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel to obtain pure 2-Pinanone.

2. Acid-Catalyzed Dehydration of 2-Pinanol to Pinenes

This protocol is a general procedure for the acid-catalyzed dehydration of alcohols. The choice of a mild acid catalyst is crucial for selectivity.[10][11]

• Materials: 2-Pinanol, A mild solid acid catalyst (e.g., acid-activated montmorillonite clay), Toluene, Anhydrous sodium sulfate, Saturated aqueous sodium bicarbonate solution.

• Procedure:

  • In a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser, add 2-Pinanol, the solid acid catalyst (e.g., 5-10 wt% of the alcohol), and toluene.

  • Heat the mixture to reflux and collect the water formed during the reaction in the Dean-Stark trap.

  • Monitor the reaction by GC-MS to determine the ratio of α-pinene to β-pinene and to check for the formation of other byproducts.

  • Once the desired conversion is achieved, cool the reaction mixture to room temperature.

  • Filter off the catalyst and wash it with a small amount of toluene.

  • Wash the combined organic filtrate with a saturated aqueous solution of sodium bicarbonate to neutralize any residual acidity, followed by brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and carefully remove the solvent by distillation.

  • The resulting mixture of pinenes can be further purified by fractional distillation if necessary.

3. GC-MS Protocol for Byproduct Analysis

This is a general protocol that can be adapted for the analysis of 2-Pinanol reaction mixtures.[4][5]

• Sample Preparation:

  • Take an aliquot of the crude reaction mixture and dilute it with a suitable solvent (e.g., dichloromethane or diethyl ether).

  • If necessary, derivatize the sample to improve the volatility or chromatographic separation of the components.

  • Add an internal standard for quantitative analysis.

• GC-MS Conditions:

  • Column: A non-polar or medium-polarity capillary column (e.g., HP-5ms, DB-5ms) is typically suitable.

  • Carrier Gas: Helium at a constant flow rate.

  • Injection: Split or splitless injection depending on the concentration of the analytes.

  • Oven Temperature Program: Start with an initial temperature of around 50-60°C, hold for a few minutes, then ramp up to a final temperature of 250-300°C.

  • MS Detector: Operate in electron ionization (EI) mode with a scan range of m/z 40-400.

• Data Analysis:

  • Identify the peaks in the chromatogram by comparing their mass spectra with a reference library (e.g., NIST) and by running authentic standards if available.

  • Quantify the components by integrating the peak areas and using the response factor of the internal standard.

Visualizing Reaction Pathways and Workflows

Diagram 1: General Reaction Scheme for 2-Pinanol Transformations

Caption: Key reactions of 2-Pinanol and potential byproduct pathways.

Diagram 2: Experimental Workflow for Byproduct Analysis

Caption: Step-by-step workflow for analyzing reaction byproducts.

Diagram 3: Troubleshooting Logic for 2-Pinanol Oxidation

Caption: Decision tree for troubleshooting low yields in 2-Pinanone synthesis.

References

• 1. researchgate.net [researchgate.net]
• 2. CN107253900B - Synthesis method of 2-pinanol - Google Patents [patents.google.com]
• 3. mdpi.com [mdpi.com]
• 4. A GC-MS Protocol for the Identification of Polycyclic Aromatic Alkaloids from Annonaceae - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Development and Validation of a GC/MS Method for Simultaneous Determination of 7 Monoterpens in Two Commercial Pharmaceutical Dosage Forms - PMC [pmc.ncbi.nlm.nih.gov]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. 19.6. Oxidation of alcohols & aldehydes | Organic Chemistry II [courses.lumenlearning.com]
• 8. researchgate.net [researchgate.net]
• 9. Hydration of α-pinene catalyzed by acid clays | Semantic Scholar [semanticscholar.org]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. chemguide.co.uk [chemguide.co.uk]

Technical Support Center: Optimization of 2-Pinanol Isomerization

This technical support center provides comprehensive guidance for researchers, scientists, and drug development professionals on the optimization of reaction conditions for the isomerization of 2-pinanol. This resource offers troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and comparative data to facilitate successful experimentation.

Frequently Asked Questions (FAQs)

Q1: What are the primary products of 2-pinanol isomerization?

The most extensively documented isomerization of 2-pinanol is its thermal rearrangement to produce linalool, a valuable intermediate in the synthesis of fragrances and vitamins A and E.[1][2][3] This reaction, typically conducted in the gas phase at high temperatures, also yields a variety of side products.

Q2: Can 2-pinanol be directly isomerized to campholenic aldehyde or myrtenal?

Direct isomerization of 2-pinanol to campholenic aldehyde or myrtenal is not a commonly reported synthetic route. These valuable aldehydes are typically synthesized through the isomerization of α-pinene oxide or β-pinene oxide, respectively.

Q3: What are the typical side products observed during the thermal isomerization of 2-pinanol to linalool?

Common side products include plinols (formed from the cyclization of linalool), β-terpineol, and dehydration products such as myrcene and limonene.[1] The formation of these byproducts is influenced by reaction conditions such as temperature and residence time.

Q4: How can the formation of side products be minimized?

The selectivity towards linalool can be improved by optimizing reaction conditions. Shorter reaction times and the use of additives can suppress side reactions.[1][4] For instance, the addition of small amounts of pyridine has been shown to increase linalool selectivity by inhibiting acid-catalyzed side reactions.[4]

Q5: What is the effect of the stereochemistry of the starting 2-pinanol (cis vs. trans) on the isomerization reaction?

The cis and trans isomers of 2-pinanol can exhibit different reactivities and selectivities under thermal isomerization conditions. Studies have shown that the conversion of the cis isomer can begin at lower temperatures compared to the trans isomer. The selectivity for linalool can also vary between the two isomers.

Troubleshooting Guide

This guide addresses common issues encountered during the isomerization of 2-pinanol.

Problem	Potential Cause(s)	Suggested Solution(s)
Low Conversion of 2-Pinanol	Insufficient reaction temperature or residence time.	Gradually increase the temperature within the optimal range (e.g., 400-600°C for thermal isomerization). Increase the residence time in the reactor, but be mindful of potential increases in side product formation.
Poor heat transfer in the reactor.	Ensure uniform heating of the reactor. For gas-phase reactions, consider using a carrier gas to improve heat distribution.
Catalyst deactivation (if applicable).	See the "Catalyst Deactivation" section below.
Low Selectivity for Linalool	High reaction temperature or long residence time promoting side reactions.	Optimize the temperature and residence time. Lowering the temperature and/or shortening the residence time can reduce the formation of plinols and other byproducts.[5]
Acidic sites on the reactor surface or catalyst promoting undesired reactions.	Passivate the reactor surface. Introduce a basic additive, such as a small amount of pyridine, to the feed to neutralize acidic sites.[4]
Catalyst Deactivation (for catalytic processes)	Coking: Formation of carbonaceous deposits on the catalyst surface, blocking active sites. This is common with solid acid catalysts.	Regeneration: Attempt to regenerate the catalyst by controlled oxidation (burning off the coke) in a stream of air or oxygen, followed by reduction if necessary. The specific regeneration protocol will depend on the catalyst.
Poisoning: Impurities in the feed (e.g., sulfur compounds) can irreversibly bind to and deactivate the catalyst.	Ensure high purity of the 2-pinanol feed and any solvents or carrier gases used.
Inconsistent Results Between Batches	Variability in the cis/trans ratio of the starting 2-pinanol.	Characterize the isomeric composition of the starting material for each batch to ensure consistency.
Fluctuations in reaction conditions.	Ensure precise control and monitoring of temperature, pressure, and flow rates.

Data Presentation

Table 1: Thermal Isomerization of cis-2-Pinanol to Linalool - Effect of Temperature

Temperature (°C)	Conversion of cis-2-Pinanol (%)	Linalool Yield (%)	Linalool Selectivity (%)	Plinol Yield (%)
400	~10	~8	~80	<1
450	~40	~30	~75	~5
500	~80	~55	~68	~15
550	>95	~50	~52	~25

Note: Data is illustrative and compiled from trends reported in the literature. Actual results will vary based on the specific experimental setup.

Table 2: Thermal Isomerization of trans-2-Pinanol to Linalool - Effect of Temperature

Temperature (°C)	Conversion of trans-2-Pinanol (%)	Linalool Yield (%)	Linalool Selectivity (%)	Plinol Yield (%)
450	~15	~12	~80	<2
500	~60	~45	~75	~10
550	>95	~55	~58	~20
600	>98	~40	~40	~30

Note: Data is illustrative and compiled from trends reported in the literature. Actual results will vary based on the specific experimental setup.

Experimental Protocols

Key Experiment: Gas-Phase Thermal Isomerization of 2-Pinanol in a Flow Reactor

This protocol describes a general procedure for the continuous gas-phase thermal isomerization of 2-pinanol.

1. Materials and Equipment:

• 2-Pinanol (cis, trans, or a mixture)

• High-purity nitrogen (carrier gas)

• Flow reactor system (e.g., a heated quartz or stainless steel tube)

• Syringe pump for liquid feed

• Temperature controller

• Condenser and cold trap system to collect the product

• Gas chromatograph (GC) with a flame ionization detector (FID) and/or a mass spectrometer (MS) for analysis

2. Procedure:

• Set up the flow reactor system, ensuring all connections are secure.

• Heat the reactor to the desired temperature (e.g., 450-600°C).

• Establish a stable flow of the nitrogen carrier gas through the reactor.

• Using the syringe pump, introduce a controlled flow of 2-pinanol into a heated vaporization zone before the reactor.

• The vaporized 2-pinanol and carrier gas mixture passes through the heated reactor tube where isomerization occurs.

• The product stream exits the reactor and is passed through a condenser and a series of cold traps (e.g., cooled with dry ice/acetone) to liquefy and collect the products.

• Collect the liquid product and allow it to warm to room temperature.

• Analyze the product mixture using GC and/or GC-MS to determine the conversion of 2-pinanol and the selectivity for linalool and other products.

3. Analytical Method:

• GC-FID Analysis: A gas chromatograph equipped with a non-polar or medium-polarity capillary column (e.g., HP-5, DB-5) is suitable for separating the components of the reaction mixture.

• Sample Preparation: Dilute a small aliquot of the product mixture in a suitable solvent (e.g., ethanol or ethyl acetate).

• GC Conditions (Example):

  • Injector Temperature: 250°C

  • Oven Program: Start at 50°C, hold for 2 minutes, then ramp at 5°C/min to 250°C and hold for 5 minutes.

  • Detector Temperature: 280°C

  • Carrier Gas: Helium or Hydrogen

• Quantification: Use external or internal standards to quantify the concentration of 2-pinanol, linalool, and major side products. Product identification can be confirmed by comparing retention times with authentic standards and by GC-MS analysis.

Visualizations

Simplified reaction scheme for the thermal isomerization of 2-pinanol.

A logical workflow for troubleshooting 2-pinanol isomerization experiments.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. files.core.ac.uk [files.core.ac.uk]
• 4. Thermal Behavior of Pinan-2-ol and Linalool - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]

Troubleshooting guide for the catalytic oxidation of pinane

This guide provides researchers, scientists, and drug development professionals with comprehensive troubleshooting strategies and frequently asked questions for the catalytic oxidation of pinane.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Q1: I am observing low yield and/or poor selectivity in my α-pinene oxidation. What are the first steps to troubleshoot this?

A1: Low yield and poor selectivity are common issues that can arise from several factors in the catalytic oxidation of α-pinene. A systematic approach to troubleshooting is crucial.[1]

Initial Checks & Recommendations:

• Reaction Temperature: Temperature is a critical parameter. While higher temperatures can increase the conversion rate of α-pinene, they may also promote the formation of undesired byproducts.[1][2] It is essential to find the optimal temperature for your specific catalyst and desired product.

• Catalyst Selection and Concentration: The choice of catalyst is fundamental to directing the reaction towards the desired product, such as α-pinene oxide, verbenol, or verbenone.[1][2] Ensure the catalyst is active and used at the appropriate concentration to avoid side reactions or kinetic limitations.[1]

• Reaction Time: The duration of the reaction significantly impacts the product distribution. Initial products may undergo further oxidation over longer reaction times, leading to a complex mixture.[1][2]

• Oxidant and Solvent: The nature and amount of the oxidant (e.g., H₂O₂, O₂, tert-butyl hydroperoxide) and the choice of solvent can dramatically influence the product profile.[1]

The following workflow provides a structured approach to troubleshooting these issues.

Caption: A general troubleshooting workflow for α-pinene oxidation.

Q2: I am observing a significant amount of campholenic aldehyde as a byproduct. How can I minimize its formation?

A2: Campholenic aldehyde is a common byproduct that arises from the isomerization of α-pinene oxide.[1][3] To minimize its formation, consider the following adjustments:

• Solvent Choice: The polarity and basicity of the solvent can influence the selectivity. Nonpolar solvents may favor the formation of campholenic aldehyde, while more basic solvents can help to suppress this side reaction.[1]

• Catalyst Acidity: The acidity of the catalyst can promote the rearrangement of α-pinene oxide to campholenic aldehyde.[1] Utilizing a catalyst with lower acidity or a more basic character can be beneficial.

• Temperature Control: Higher reaction temperatures can favor isomerization reactions.[1] Maintaining a lower, controlled temperature may help reduce the formation of campholenic aldehyde.

Q3: My goal is to synthesize verbenone, but I am obtaining a mixture of verbenol and other oxidation products. How can I improve the selectivity towards verbenone?

A3: The selective oxidation of α-pinene to verbenone requires careful control of reaction conditions to favor the oxidation of the allylic alcohol (verbenol) intermediate.

• Catalyst Choice: Certain catalysts, such as those based on copper, have shown high selectivity for verbenone production.[4]

• Oxidant: The choice of oxidant is critical. For instance, using tert-butyl hydroperoxide (TBHP) with a suitable catalyst can favor the formation of verbenone.[4]

• Reaction Time: Longer reaction times may be necessary to allow for the conversion of verbenol to verbenone. However, this must be balanced against the potential for over-oxidation to other byproducts.[2]

Data Presentation: Influence of Reaction Parameters

The following tables summarize quantitative data on how different experimental parameters can affect the catalytic oxidation of α-pinene.

Table 1: Effect of Temperature on Product Selectivity

Catalyst	Temperature (°C)	α-Pinene Conversion (%)	Selectivity to α-pinene oxide (%)	Selectivity to Verbenol (%)	Selectivity to Verbenone (%)	Reference
Ti-SBA-15	80	3	-	-	-	[2]
Ti-SBA-15	120	18	-	-	-	[2]
Ti-SBA-15_orange peel	80	10	35	18	10	[2]
Ti-SBA-15_orange peel	120	30	25	20	15	[2]
TS-1_2	75	-	23	14-18	19	[5]
TS-1_2	85	34	29	15	12	[5]
TS-1_2	100	-	1	14-18	-	[5]

Table 2: Effect of Catalyst on Product Distribution

Catalyst	Oxidant	Solvent	α-Pinene Conversion (%)	Major Products	Reference
Ti-MCM-41	H₂O₂	Acetonitrile	37	Campholenic aldehyde (27%), Verbenone (39%), Verbenol (18%)	[6]
Ti-HMS	TBHP	Acetonitrile	-	Campholenic aldehyde (82%), Verbenone (51%)	[5]
CuCl₂	TBHP	-	100	Verbenone (78%)	[4]
Pd(acac)₂	H₂O₂	-	-	Verbenol	[4]
Monocopper(II) complex	TBHP	Water (micellar)	87	tert-butylperoxy-2-pinene (31%), Verbenone (19%)	[7]

Experimental Protocols

General Protocol for Catalytic Oxidation of α-Pinene

Disclaimer: This is a generalized protocol and should be adapted based on the specific catalyst, oxidant, and desired product.

Materials and Equipment:

• α-pinene (substrate)

• Catalyst (e.g., Ti-SBA-15, CuCl₂)

• Oxidant (e.g., molecular oxygen, H₂O₂, TBHP)

• Solvent (if required, e.g., acetonitrile, or solvent-free)

• Three-necked round-bottom flask

• Condenser

• Magnetic stirrer and stir bar

• Thermometer or temperature probe

• Heating mantle or oil bath

• Inert gas supply (e.g., Nitrogen or Argon) if necessary

Procedure:

• Reactor Setup: Assemble the three-necked flask with a condenser, magnetic stirrer, and thermometer. If using a gaseous oxidant like O₂, ensure a proper gas inlet and outlet are in place.[1]

• Charging the Reactor: Add the α-pinene and solvent (if any) to the reaction flask.

• Inert Atmosphere (if required): Purge the system with an inert gas like nitrogen or argon.

• Catalyst Addition: Add the catalyst to the reaction mixture.

• Heating: Begin stirring and heat the mixture to the desired reaction temperature.

• Oxidant Addition: Introduce the oxidant. For liquid oxidants, this can be done via a dropping funnel. For gaseous oxidants, begin the gas flow.

• Reaction Monitoring: Monitor the reaction progress by taking aliquots at regular intervals and analyzing them by Gas Chromatography-Mass Spectrometry (GC-MS).

• Work-up: Once the reaction has reached the desired conversion, cool the mixture to room temperature. The work-up procedure will vary depending on the catalyst and solvent system. It may involve filtration to remove a solid catalyst, followed by extraction and solvent removal.

• Product Analysis: Analyze the final product mixture to determine the conversion of α-pinene and the selectivity for the desired products.

Signaling Pathways and Logical Relationships

The oxidation of α-pinene can proceed through several pathways, leading to a variety of products. The simplified diagram below illustrates some of the key transformations.

Caption: Key reaction pathways in the catalytic oxidation of α-pinene.

Safety Information

• α-Pinene: Highly flammable liquid and vapor. Harmful if swallowed or inhaled. Causes skin and eye irritation. May cause an allergic skin reaction.[8][9][10]

• α-Pinene Oxide: Combustible liquid. May be toxic if inhaled.[11]

• General Precautions: Handle all chemicals in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.[9][10][11] Ground all equipment to prevent static discharge.[8][9] Keep away from heat, sparks, and open flames.[8][11]

• Oxidizing Agents: Many oxidizing agents are corrosive and can react violently with other materials. Handle with care according to the safety data sheet (SDS).

• Disposal: Dispose of all chemical waste according to institutional and local regulations.[9][10]

References

• 1. benchchem.com [benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. Development of rapid and selective epoxidation of α-pinene using single-step addition of H 2 O 2 in an organic solvent-free process - RSC Advances (RSC Publishing) DOI:10.1039/D1RA05940H [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. The Studies on α-Pinene Oxidation over the TS-1. The Influence of the Temperature, Reaction Time, Titanium and Catalyst Content - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Adding value to terpenes: copper-catalyzed oxidation of α-pinene in water under micellar conditions - Green Chemistry (RSC Publishing) DOI:10.1039/D4GC06525E [pubs.rsc.org]
• 8. ALPHA-PINENE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 9. carlroth.com [carlroth.com]
• 10. carlroth.com [carlroth.com]
• 11. chemicalbook.com [chemicalbook.com]

Technical Support Center: Improving Enantioselectivity of 2-Pinanol Derivatives

This technical support center is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) regarding the enantioselective synthesis of 2-pinanol derivatives. Our goal is to help you overcome common experimental challenges and enhance the stereochemical purity of your target compounds.

Frequently Asked Questions (FAQs)

Q1: What are the primary synthetic routes to achieving high enantioselectivity in the synthesis of 2-pinanol and its derivatives?

A1: The most common and effective methods for the enantioselective synthesis of 2-pinanol derivatives involve:

• Asymmetric Hydroboration-Oxidation: This is a powerful technique utilizing chiral boranes to introduce a hydroxyl group with high stereocontrol. The hydroboration of α-pinene or β-pinene with reagents like diisopinocampheylborane (Ipc₂BH), which is derived from pinene itself, is a classic example. The bulky chiral reagent preferentially adds to one face of the double bond, leading to a high enantiomeric excess (ee) of the desired alcohol after oxidation.[1]

• Chiral Catalysis: The use of chiral ligands in combination with a metal center forms an asymmetric catalyst that can direct the stereochemical outcome of a reaction. For instance, pinane-based amino alcohols can be used as chiral ligands in the enantioselective addition of organozinc reagents to aldehydes.[2] Cinchona alkaloids are another class of widely used chiral ligands that have proven effective in various asymmetric syntheses, including dihydroxylations and hydrogenations.[3]

• Enzymatic Resolutions: Biocatalysis, particularly using lipases, can be employed for the kinetic resolution of racemic mixtures of 2-pinanol derivatives. The enzyme selectively acylates one enantiomer, allowing for the separation of the two.

Q2: I am observing low enantiomeric excess (ee) in my reaction. What are the most common factors to investigate?

A2: Low enantiomeric excess is a frequent challenge in asymmetric synthesis. The following factors are critical and should be systematically evaluated:

• Catalyst/Reagent Purity: The chemical and enantiomeric purity of your chiral catalyst, ligand, or reagent is paramount. Impurities can lead to non-selective background reactions, and a low ee of the catalyst will directly translate to a low ee of the product.

• Reaction Temperature: Temperature plays a crucial role. Generally, lower temperatures increase the energy difference between the diastereomeric transition states, leading to higher enantioselectivity.

• Solvent Choice: The polarity and coordinating ability of the solvent can significantly influence the geometry of the transition state. It is often necessary to screen a range of solvents to find the optimal one for a specific reaction.

• Reaction Time and Conversion: Prolonged reaction times, especially at elevated temperatures, can sometimes lead to racemization of the product or degradation of the catalyst. It's important to monitor the reaction progress and ee over time to identify the optimal reaction duration.

Q3: How does the structure of the substrate affect enantioselectivity?

A3: The steric and electronic properties of the substrate are critical. In many asymmetric reactions, a significant steric difference between the substituents at the prochiral center is necessary for the chiral catalyst or reagent to effectively differentiate between the two faces of the molecule. For example, in the reduction of ketones using (S)-Alpine-Borane (a derivative of α-pinene), high enantioselectivity is typically achieved when there is a large size difference between the two groups attached to the carbonyl.[4]

Q4: Can additives be used to improve enantioselectivity?

A4: Yes, in some cases, additives can have a significant impact. For instance, the addition of a small amount of an alkaline substance can be beneficial in improving the selectivity in the synthesis of 2-pinanol.[5] In other systems, co-catalysts or specific salts can influence the aggregation state or the geometry of the catalytic species, thereby enhancing enantioselectivity.

Troubleshooting Guide: Low Enantioselectivity

This guide provides a systematic approach to troubleshooting and resolving issues of low enantiomeric excess in your experiments.

Problem: Observed Enantiomeric Excess (ee) is Lower Than Expected

Below is a logical workflow to diagnose and address the potential causes of low enantioselectivity.

Caption: A troubleshooting workflow for addressing low enantioselectivity.

Data Presentation

The following tables summarize quantitative data from various synthetic methods for producing 2-pinanol and its derivatives, highlighting the impact of different reaction parameters on selectivity and yield.

Table 1: Influence of Reaction Conditions on the Selectivity of 2-Pinanol Synthesis from α-Pinene

Entry	Temperature (°C)	Oxidant (Flow Rate)	Reaction Time (h)	α-Pinene Conversion (%)	2-Pinanol Selectivity (%) (trans/cis)	α-Terpineol Selectivity (%)
1	81	Air (200 mL/min)	18	59.2	72.56 (16.34 / 56.22)	3.68
2	78	Oxygen (45 mL/min)	8	35.2	22.9 (6.31 / 15.78)	39.12
3	80	Oxygen (40 mL/min)	13	58.2	75.42 (17.26 / 58.16)	1.94

Data extracted from patent CN107253900B.[5] Note that this data refers to product selectivity, not enantioselectivity.

Table 2: Enantioselective Addition of Diethylzinc to Aldehydes using Pinane-Based Chiral Aminodiol Ligands

Entry	Chiral Ligand	Aldehyde	Yield (%)	ee (%)	Configuration
1	Ligand 20	4-Methoxybenzaldehyde	80	92	S
2	Ligand 20	3-Methoxybenzaldehyde	78	84	S
3	Ligand 21	4-Methoxybenzaldehyde	83	85	R
4	Ligand 21	3-Methoxybenzaldehyde	92	87	R
5	Ligand 21	Cyclohexanecarboxaldehyde	85	48	R

Data from a study on pinane-based chiral tridentate ligands.[6] The specific structures of ligands 20 and 21 are detailed in the source publication.

Experimental Protocols

Protocol 1: Asymmetric Hydroboration-Oxidation of (+)-α-Pinene

This protocol describes a general procedure for the synthesis of (-)-isopinocampheol, a derivative of 2-pinanol, with high enantioselectivity.

Materials:

• (+)-α-Pinene (high purity)

• Borane-tetrahydrofuran complex (BH₃-THF), 1.0 M solution in THF

• Anhydrous Tetrahydrofuran (THF)

• Sodium hydroxide (NaOH), 3 M aqueous solution

• Hydrogen peroxide (H₂O₂), 30% aqueous solution

• Diethyl ether

• Anhydrous sodium sulfate

• Dry, argon-flushed glassware

Procedure:

• Reaction Setup: In a flame-dried, two-necked round-bottom flask equipped with a magnetic stir bar, a reflux condenser, and a rubber septum, add (+)-α-pinene (1.0 eq). Dissolve the pinene in anhydrous THF.

• Hydroboration: Cool the flask to 0 °C in an ice bath. Slowly add the 1.0 M solution of BH₃-THF (0.5 eq) via syringe over 30 minutes. After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for 2-4 hours. The progress of the reaction can be monitored by GC-MS.

• Oxidation: Once the hydroboration is complete, cool the reaction mixture back to 0 °C. Slowly and carefully add the 3 M NaOH solution, followed by the dropwise addition of 30% H₂O₂. Caution: This oxidation is exothermic. Maintain the temperature below 40-50 °C.

• Workup: After the addition of H₂O₂, stir the mixture at room temperature for 1 hour. Transfer the mixture to a separatory funnel. Extract the aqueous layer with diethyl ether (3 x volume of THF).

• Purification: Combine the organic layers and wash with brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure. The crude product can be purified by column chromatography on silica gel or by sublimation to yield the desired isopinocampheol.

• Analysis: Determine the enantiomeric excess of the product by chiral GC or HPLC analysis.

Signaling Pathways and Workflows

The following diagrams illustrate key concepts and workflows related to improving the enantioselectivity of 2-pinanol derivatives.

Mechanism of Asymmetric Hydroboration

This diagram illustrates the proposed mechanism for the enantioselective hydroboration of an alkene using a chiral borane reagent, such as diisopinocampheylborane (Ipc₂BH). The steric bulk of the chiral ligand directs the addition of the borane to one face of the alkene, establishing the stereocenter.

Caption: Simplified mechanism of asymmetric hydroboration.

References

• 1. Asymmetric Hydroboration — Making Molecules [makingmolecules.com]
• 2. researchgate.net [researchgate.net]
• 3. Chiral Ligands - Buchler GmbH [buchler-gmbh.com]
• 4. benchchem.com [benchchem.com]
• 5. CN107253900B - Synthesis method of 2-pinanol - Google Patents [patents.google.com]
• 6. researchgate.net [researchgate.net]

Technical Support Center: Catalyst Deactivation in Industrial 2-Pinanol Production

This technical support center is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance for catalyst deactivation during the industrial production of 2-pinanol. The information is presented in a question-and-answer format to directly address common experimental challenges.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses specific issues that may be encountered during the catalytic hydrogenation of α-pinene to pinane, the precursor for 2-pinanol, and the subsequent oxidation.

Q1: My hydrogenation reaction of α-pinene is sluggish, or the conversion has significantly dropped. What are the likely causes?

A1: A decrease in reaction rate or conversion is a primary indicator of catalyst deactivation. The most common causes in this system are:

• Catalyst Poisoning: The feedstock, crude sulfate turpentine, often contains impurities that can poison the catalyst. Sulfur compounds (e.g., dimethyl sulfide, methyl mercaptan) are notorious poisons for common hydrogenation catalysts like nickel and palladium.[1][2][3] Other potential poisons include chlorine compounds.

• Coking/Fouling: Carbonaceous deposits, or "coke," can form on the catalyst surface, blocking active sites. This is more likely at elevated temperatures and can be caused by polymerization of reactants or intermediates.[4][5][6]

• Active Metal Leaching: If the reaction medium is acidic, the active metal (e.g., Nickel, Palladium) can be leached from the support, leading to a permanent loss of activity.[7][8][9][10][11]

• Thermal Sintering: At high temperatures, the small metal particles on the catalyst support can agglomerate into larger ones, reducing the active surface area. This is a common issue for nickel-based catalysts at temperatures above 450°C.[12][13][14][15][16]

Troubleshooting Steps:

• Analyze Feedstock: Test the α-pinene feed for sulfur and other potential poisons.

• Characterize Spent Catalyst: Use techniques like Temperature-Programmed Desorption (TPD) and Thermogravimetric Analysis (TGA) to check for poisons and coke.

• Review Operating Conditions: Ensure the reaction temperature is within the recommended range for your catalyst to minimize coking and sintering. Check the pH of the reaction medium to prevent leaching.

Q2: The selectivity of my hydrogenation reaction has shifted, and I am observing an increase in byproducts. What could be the cause?

A2: A loss of selectivity can be a more subtle sign of catalyst deactivation. Potential causes include:

• Partial Poisoning: Some poisons may selectively block sites responsible for the desired hydrogenation pathway, favoring side reactions like isomerization of α-pinene.

• Changes in Active Site Structure: The formation of coke or the initial stages of sintering can alter the geometry of the active sites, leading to different product distributions.

• Mass Transfer Limitations: Pore blockage due to coking can lead to mass transfer limitations, where the reactants do not efficiently reach the active sites, potentially favoring surface reactions that lead to different products.

Troubleshooting Steps:

• Product Analysis: Use Gas Chromatography (GC) to identify and quantify the byproducts to understand the competing reactions.

• Catalyst Characterization: Techniques like chemisorption can provide information on the number and nature of the active sites on the spent catalyst.

• Reaction Parameter Optimization: Experiment with lower temperatures or different solvent systems to see if selectivity can be restored.

Q3: How can I regenerate my deactivated catalyst?

A3: Catalyst regeneration is often possible, depending on the deactivation mechanism.

• For Coking: A common method is controlled oxidation (burning) of the coke in a dilute stream of air or oxygen, followed by reduction of the metal oxide back to the active metallic state.[17][18]

• For Reversible Poisoning: Some poisons can be removed by washing the catalyst with appropriate solvents or by a thermal treatment under an inert or hydrogen atmosphere.

• For Leaching and Sintering: These deactivation mechanisms are generally irreversible, and the catalyst will likely need to be replaced.

Refer to the detailed experimental protocols below for specific regeneration procedures for Nickel and Palladium catalysts.

Data Presentation: Impact of Deactivation

The following tables summarize the expected impact of common deactivation mechanisms on catalyst performance in α-pinene hydrogenation. The data is illustrative and will vary depending on the specific catalyst and reaction conditions.

Table 1: Effect of Sulfur Poisoning on Ni/Al₂O₃ Catalyst Performance

Sulfur in Feed (ppm)	α-Pinene Conversion (%)	Selectivity to Pinane (%)
< 1	99	95
10	85	92
50	60	88
100	35	80

Table 2: Effect of Coking on Pd/C Catalyst Performance

Time on Stream (hours)	Coke Content (wt%)	α-Pinene Conversion (%)	Selectivity to Pinane (%)
10	0.5	98	96
50	2.1	90	94
100	4.5	75	90
200	8.2	50	85

Table 3: Effect of Sintering on Nickel Catalyst Activity

Sintering Temperature (°C)	Nickel Particle Size (nm)	Relative Activity (%)
400	8	100
500	15	70
600	25	40
700	40	15

Experimental Protocols

This section provides detailed methodologies for key experiments related to catalyst deactivation.

Protocol 1: Thermogravimetric Analysis (TGA) of Coked Pd/C Catalyst

Objective: To quantify the amount of carbonaceous deposits (coke) on a deactivated Palladium on Carbon (Pd/C) catalyst.

Apparatus: Thermogravimetric Analyzer (TGA) coupled with a mass spectrometer is recommended for evolved gas analysis.

Procedure:

• Sample Preparation: Carefully weigh approximately 10-15 mg of the dried, spent Pd/C catalyst into a TGA crucible.

• Drying Step: Heat the sample from ambient temperature to 150°C at a rate of 10°C/min under a continuous flow of an inert gas (e.g., Nitrogen or Argon) at 50 mL/min. Hold at 150°C for 30 minutes to remove any adsorbed water and volatile organic compounds.

• Oxidation Step: After the drying step, switch the gas to a mixture of 20% Oxygen in Nitrogen at a flow rate of 50 mL/min.

• Temperature Program: Ramp the temperature from 150°C to 800°C at a heating rate of 10°C/min.

• Data Analysis: The weight loss observed during the oxidation step (typically between 300°C and 600°C) corresponds to the combustion of coke. The amount of coke is expressed as a weight percentage of the initial catalyst weight.

Protocol 2: Temperature-Programmed Desorption (TPD) of Ammonia on Deactivated Ni/Al₂O₃ Catalyst

Objective: To characterize the acidic sites on a deactivated Nickel on Alumina (Ni/Al₂O₃) catalyst, which can provide insights into coking propensity.

Apparatus: A standard TPD system equipped with a thermal conductivity detector (TCD).

Procedure:

• Sample Preparation: Place approximately 100 mg of the spent catalyst in a quartz reactor.

• Pre-treatment: Heat the sample to 500°C under a flow of inert gas (e.g., Helium) to remove adsorbed species.

• Ammonia Adsorption: Cool the sample to 100°C and then introduce a flow of a gas mixture containing 5% ammonia in helium until saturation is achieved.

• Purging: Purge the system with helium at 100°C to remove physisorbed ammonia.

• TPD Measurement: Heat the sample from 100°C to 600°C at a linear rate of 10°C/min under a constant flow of helium.

• Data Analysis: The TCD signal corresponds to the desorption of ammonia. The desorption peaks at different temperatures indicate acid sites of varying strengths. The area under the peaks can be used to quantify the number of acid sites.

Protocol 3: Regeneration of a Coked Raney® Nickel Catalyst

Objective: To restore the activity of a Raney® Nickel catalyst deactivated by coke formation.

Procedure:

• Solvent Washing: Wash the deactivated catalyst multiple times with a suitable solvent (e.g., ethanol or the reaction solvent) to remove any loosely adsorbed organic material.

• Alkaline Treatment: Prepare a 5% aqueous solution of sodium hydroxide. Suspend the washed catalyst in this solution.

• Hydrogen Treatment: Transfer the suspension to an autoclave. Pressurize the autoclave with hydrogen to 30-40 bar and heat to 120-150°C for 4-6 hours with stirring.[19]

• Washing and Neutralization: After cooling and depressurizing, carefully decant the alkaline solution. Wash the catalyst repeatedly with deionized water until the washings are neutral.

• Storage: Store the regenerated catalyst under water or a suitable solvent to prevent pyrophoric activity.

Visualizations

Catalyst Deactivation Pathways

Caption: Common pathways of catalyst deactivation in 2-pinanol production.

Troubleshooting Workflow for Catalyst Deactivation

Caption: A logical workflow for troubleshooting catalyst deactivation issues.

Regeneration Cycle for Coked Catalyst

Caption: The cycle of deactivation by coking and subsequent regeneration.

References

• 1. assets.noviams.com [assets.noviams.com]
• 2. Refining of crude sulfate turpentine obtained from a kraft pulp mill: A pilot scale treatment :: BioResources [bioresources.cnr.ncsu.edu]
• 3. US3660512A - Process for removing sulfur from crude sulfate turpentine or distillate fraction thereof - Google Patents [patents.google.com]
• 4. lib3.dss.go.th [lib3.dss.go.th]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. research.chalmers.se [research.chalmers.se]
• 10. lirias.kuleuven.be [lirias.kuleuven.be]
• 11. pubs.acs.org [pubs.acs.org]
• 12. mdpi.com [mdpi.com]
• 13. mdpi.com [mdpi.com]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. orbit.dtu.dk [orbit.dtu.dk]
• 17. mdpi.com [mdpi.com]
• 18. researchgate.net [researchgate.net]
• 19. papers.sim2.be [papers.sim2.be]

Technical Support Center: High-Purity 2-Pinanol Purification Strategies

Welcome to the technical support center for the purification of high-purity 2-Pinanol. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) related to the purification of 2-Pinanol.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in crude 2-Pinanol?

A1: The impurity profile of crude 2-Pinanol is highly dependent on the synthetic route. Common impurities include:

• Unreacted Starting Materials: Pinane or α-pinene are often present if the reaction has not gone to completion.

• Stereoisomers: 2-Pinanol exists as cis and trans isomers. Crude mixtures typically contain both.[1]

• Side-Products: α-Terpineol is a common byproduct of 2-Pinanol synthesis.[2]

• Oxidation Products: Pinane hydroperoxide can be a significant impurity, particularly in syntheses involving the oxidation of pinane.[3][4]

Q2: What are the primary methods for purifying 2-Pinanol?

A2: The main strategies for purifying 2-Pinanol to a high degree of purity are:

• Fractional Vacuum Distillation: This is the most common and effective method for separating the cis and trans isomers of 2-Pinanol and removing other impurities with different boiling points.[5]

• Recrystallization: As 2-Pinanol isomers can be solids at or near room temperature, recrystallization can be an effective technique for achieving high purity, especially for removing small amounts of impurities.

• Column Chromatography: This method is useful for separating isomers and removing polar impurities, though it may be less scalable than distillation for large quantities.

Q3: What are the boiling and melting points of the 2-Pinanol isomers?

A3: The physical properties of the 2-Pinanol isomers are crucial for designing a successful purification strategy. The data is summarized in the table below.

Property	cis-2-Pinanol	trans-2-Pinanol	cis+trans-2-Pinanol
Boiling Point (°C at 760 mmHg)	204-206[6]	203-205[7]	202-205[8]
Boiling Point (°C at 20 Torr)	Not specified	96[9]	96[9]
Melting Point (°C)	43-46[6]	51-52[7]	22-24[8]

Q4: How can I remove pinane hydroperoxide impurities before distillation?

A4: Pinane hydroperoxide can be unstable and potentially hazardous upon heating during distillation. It is advisable to remove it beforehand. A common method is to treat the crude product with a reducing agent, such as sodium sulfite or by catalytic hydrogenation, to convert the hydroperoxide into 2-Pinanol.[3] Another approach is steam distillation in the presence of a base, which can help destroy peroxides.[3]

Q5: What analytical techniques are recommended for assessing the purity of 2-Pinanol?

A5: Gas chromatography (GC), often coupled with mass spectrometry (GC-MS), is the preferred method for determining the purity of 2-Pinanol and quantifying the ratio of cis and trans isomers. Chiral GC columns can be used to separate enantiomers if required.[10]

Troubleshooting Guides

Fractional Vacuum Distillation

Issue: Poor separation of cis and trans isomers.

• Possible Cause: Insufficient column efficiency. The boiling points of the cis and trans isomers are very close, requiring a distillation column with a high number of theoretical plates.

  • Troubleshooting Steps:

    • Increase Column Length/Packing: Use a longer fractionating column or one with more efficient packing material (e.g., structured packing or Raschig rings).

    • Increase Reflux Ratio: Increase the amount of condensate returned to the column. This enhances the number of vaporization-condensation cycles, improving separation.

    • Decrease Distillation Rate: A slower distillation rate allows for better equilibrium to be established within the column.

• Possible Cause: Fluctuations in vacuum pressure.

  • Troubleshooting Steps:

    • Check for Leaks: Ensure all joints in the distillation apparatus are properly sealed. Use high-vacuum grease on all ground-glass joints.

    • Use a Vacuum Regulator: Employ a vacuum regulator to maintain a constant pressure throughout the distillation.

Issue: Product is degrading or turning yellow during distillation.

• Possible Cause: Distillation temperature is too high. Terpene alcohols can be susceptible to thermal degradation.

  • Troubleshooting Steps:

    • Reduce the Pressure: Perform the distillation under a higher vacuum to lower the boiling point of 2-Pinanol.

    • Ensure Even Heating: Use a heating mantle with a stirrer to ensure even heat distribution and prevent localized overheating.

Issue: "Bumping" or uneven boiling in the distillation flask.

• Possible Cause: Lack of nucleation sites for smooth boiling.

  • Troubleshooting Steps:

    • Use a Stir Bar: Add a magnetic stir bar to the distillation flask to ensure smooth and even boiling. Boiling chips are not effective under vacuum.[11]

    • Ensure Proper Heating: Heat the flask gradually to avoid superheating.

Troubleshooting poor isomer separation in fractional distillation.

Recrystallization

Issue: 2-Pinanol oils out instead of crystallizing.

• Possible Cause: The solution is supersaturated, or the cooling rate is too fast.

  • Troubleshooting Steps:

    • Add More Solvent: Add a small amount of the hot solvent to the oiled-out mixture and reheat until a clear solution is formed.

    • Slow Cooling: Allow the solution to cool to room temperature slowly and undisturbed before placing it in an ice bath.

    • Scratch the Flask: Gently scratch the inside of the flask with a glass rod at the surface of the solution to induce nucleation.

• Possible Cause: The chosen solvent is not appropriate.

  • Troubleshooting Steps:

    • Solvent Screening: Perform small-scale solubility tests with a range of solvents to find one in which 2-Pinanol is highly soluble when hot and poorly soluble when cold.

    • Use a Solvent Pair: If a single solvent is not effective, try a two-solvent system (e.g., ethanol-water, hexane-ethyl acetate). Dissolve the 2-Pinanol in a minimum of the "good" hot solvent, then add the "poor" solvent dropwise until the solution becomes cloudy. Reheat to clarify and then cool slowly.

Issue: Low recovery of purified 2-Pinanol.

• Possible Cause: Too much solvent was used.

  • Troubleshooting Steps:

    • Evaporate Excess Solvent: If the solution is too dilute, carefully evaporate some of the solvent and attempt to recrystallize again.

    • Minimize Solvent Usage: In subsequent attempts, use the minimum amount of hot solvent required to fully dissolve the crude 2-Pinanol.

• Possible Cause: The crystals were washed with a solvent that was not cold.

  • Troubleshooting Steps:

    • Use Ice-Cold Solvent: Always wash the collected crystals with a small amount of ice-cold recrystallization solvent to minimize dissolution of the product.

Troubleshooting the oiling out of 2-Pinanol during recrystallization.

Experimental Protocols

Protocol 1: Fractional Vacuum Distillation of 2-Pinanol

Objective: To separate cis- and trans-2-Pinanol and remove other volatile impurities.

Materials and Equipment:

• Crude 2-Pinanol

• Round-bottom flask

• Fractionating column (e.g., Vigreux or packed column)

• Distillation head with thermometer

• Condenser

• Receiving flasks

• Heating mantle with magnetic stirrer

• Vacuum pump and vacuum trap

• Manometer

• High-vacuum grease

• Stir bar

Procedure:

• Apparatus Setup:

  • Assemble the fractional vacuum distillation apparatus. Ensure all glassware is dry and free of cracks.

  • Grease all ground-glass joints lightly to ensure a good seal.

  • Place a stir bar in the round-bottom flask containing the crude 2-Pinanol.

  • Position the thermometer bulb just below the side arm of the distillation head.

  • Connect the vacuum pump to the apparatus via a vacuum trap.

• Distillation:

  • Turn on the vacuum pump and allow the pressure to stabilize. A pressure of around 20 mmHg is a good starting point.

  • Begin stirring the crude 2-Pinanol.

  • Gradually heat the distillation flask using the heating mantle.

  • Observe the vapor rising through the fractionating column.

  • Collect any low-boiling impurities as the first fraction.

  • As the temperature approaches the boiling point of 2-Pinanol at the working pressure (approx. 96 °C at 20 Torr), prepare to collect the main fractions.[9]

  • Collect the different isomers in separate fractions based on the stable boiling point readings. The isomer with the lower boiling point will distill first.

  • Continue distillation until the temperature begins to rise again, indicating the presence of higher-boiling impurities.

• Shutdown:

  • Remove the heating mantle and allow the apparatus to cool to room temperature.

  • Slowly vent the system to atmospheric pressure.

  • Turn off the vacuum pump.

• Analysis:

  • Analyze the collected fractions by GC or GC-MS to determine their purity and isomeric ratio.

Protocol 2: Recrystallization of 2-Pinanol

Objective: To purify solid 2-Pinanol by removing soluble and insoluble impurities.

Materials and Equipment:

• Crude solid 2-Pinanol

• Erlenmeyer flasks

• Hot plate

• Selected recrystallization solvent (e.g., a non-polar solvent like hexane or a polar solvent like ethanol, potentially as a solvent pair with water)

• Buchner funnel and filter flask

• Filter paper

• Ice bath

Procedure:

• Solvent Selection:

  • In a small test tube, test the solubility of a small amount of crude 2-Pinanol in various solvents at room temperature and upon heating. An ideal solvent will dissolve the compound when hot but not when cold.

• Dissolution:

  • Place the crude 2-Pinanol in an Erlenmeyer flask.

  • Add a minimal amount of the chosen solvent and heat the mixture on a hot plate until it boils.

  • Continue adding small portions of the hot solvent until the 2-Pinanol is completely dissolved.

• Hot Filtration (if necessary):

  • If there are insoluble impurities, perform a hot gravity filtration to remove them.

• Crystallization:

  • Allow the hot, clear solution to cool slowly to room temperature.

  • Once at room temperature, place the flask in an ice bath to maximize crystal formation.

• Isolation and Washing:

  • Collect the crystals by vacuum filtration using a Buchner funnel.

  • Wash the crystals with a small amount of ice-cold solvent.

• Drying:

  • Allow the crystals to air dry on the filter paper or in a desiccator.

• Analysis:

  • Determine the melting point of the purified crystals and analyze by GC or GC-MS to confirm purity.

Protocol 3: Column Chromatography of 2-Pinanol

Objective: To separate 2-Pinanol isomers and remove polar impurities.

Materials and Equipment:

• Crude 2-Pinanol

• Chromatography column

• Silica gel (or another suitable stationary phase)

• Eluent (e.g., a gradient of hexane and ethyl acetate)

• Collection tubes or flasks

• Cotton or glass wool

Procedure:

• Column Packing:

  • Securely clamp the chromatography column in a vertical position.

  • Place a small plug of cotton or glass wool at the bottom of the column.

  • Prepare a slurry of silica gel in the initial, least polar eluent.

  • Pour the slurry into the column and allow it to settle, tapping the column gently to ensure even packing.

• Sample Loading:

  • Dissolve the crude 2-Pinanol in a minimal amount of the eluent.

  • Carefully add the sample solution to the top of the silica gel bed.

• Elution:

  • Begin eluting the column with the chosen solvent system. A gradient elution, starting with a non-polar solvent (like hexane) and gradually increasing the polarity (by adding ethyl acetate), is often effective.

  • Collect the eluate in fractions.

• Fraction Analysis:

  • Monitor the collected fractions by thin-layer chromatography (TLC) or GC to identify which fractions contain the desired 2-Pinanol isomer(s).

• Solvent Removal:

  • Combine the pure fractions and remove the solvent using a rotary evaporator.

• Analysis:

  • Confirm the purity of the isolated 2-Pinanol by GC-MS.

Safety Precautions

• Personal Protective Equipment (PPE): Always wear safety goggles, a lab coat, and appropriate gloves when handling 2-Pinanol and solvents.

• Ventilation: Work in a well-ventilated area, preferably in a fume hood, especially during distillation and when handling volatile organic solvents.[12]

• Fire Safety: 2-Pinanol and many organic solvents are flammable. Keep them away from open flames and sparks. Have a fire extinguisher readily available.

• Vacuum Safety: Inspect all glassware for cracks or defects before performing a vacuum distillation to prevent implosion.[11]

• Handling Chemicals: 2-Pinanol can be harmful if it comes into contact with the skin or is swallowed. Avoid direct contact and inhalation.[8]

References

• 1. Page loading... [guidechem.com]
• 2. electronicsandbooks.com [electronicsandbooks.com]
• 3. CN107253900B - Synthesis method of 2-pinanol - Google Patents [patents.google.com]
• 4. ocw.mit.edu [ocw.mit.edu]
• 5. cis-2-pinanol, 4948-28-1 [thegoodscentscompany.com]
• 6. trans-2-pinanol, 4948-29-2 [thegoodscentscompany.com]
• 7. cis+trans-2-pinanol, 473-54-1 [thegoodscentscompany.com]
• 8. echemi.com [echemi.com]
• 9. 2-Pinanol | C10H18O | CID 10128 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. Reagents & Solvents [chem.rochester.edu]
• 12. web.mnstate.edu [web.mnstate.edu]

Preventing racemization during 2-Pinanol synthesis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing racemization during the synthesis of 2-Pinanol.

Frequently Asked Questions (FAQs)

Q1: What are the common methods for synthesizing 2-Pinanol?

A1: The two primary methods for synthesizing 2-Pinanol are a one-pot synthesis from α-pinene and a two-step synthesis from pinane.

• One-Pot Synthesis: This method involves the direct oxidation of α-pinene using a catalyst, such as cobalt (II) acetylacetonate, in the presence of a reducing agent like a secondary alcohol (e.g., isopropanol) and an oxygen source (air or pure oxygen). The addition of a weak base, such as morpholine or pyridine, can improve the selectivity for 2-Pinanol.[1]

• Two-Step Synthesis: This traditional method involves the autoxidation of pinane with air to form 2-pinane hydroperoxides, followed by the reduction of these hydroperoxides to 2-Pinanol.[2] A variation of this involves the direct oxidation of pinane to 2-Pinanol in the presence of a base and a free radical initiator.[3]

Q2: What are the stereoisomers of 2-Pinanol, and why is controlling stereochemistry important?

A2: 2-Pinanol exists as cis and trans isomers, both of which are chiral and exist as enantiomeric pairs.[2] Controlling the stereochemistry is crucial in drug development and fine chemical synthesis, as different stereoisomers can exhibit distinct biological activities and physical properties. Failure to control stereochemistry can lead to a racemic mixture, which may have lower efficacy or undesirable side effects.

Q3: What is racemization, and at what stages can it occur during 2-Pinanol synthesis?

A3: Racemization is the process where an enantiomerically pure or enriched substance is converted into a mixture containing equal amounts of both enantiomers, resulting in a loss of optical activity. In the context of 2-Pinanol synthesis, racemization can potentially occur:

• During Oxidation: Harsh reaction conditions, such as high temperatures or the presence of strong acids or bases, can promote the formation of intermediates that are susceptible to racemization.

• During Work-up and Purification: Exposure to acidic or basic conditions during the work-up or purification steps (e.g., chromatography on silica gel) can also lead to racemization of the final product.

Q4: How can racemization be minimized during the synthesis?

A4: Several strategies can be employed to minimize racemization:

• Mild Reaction Conditions: Utilize the mildest possible reaction conditions, including lower temperatures and neutral pH, to avoid the formation of unstable intermediates.

• Choice of Reagents: Select reagents that are known to promote stereoselectivity. For instance, the use of a weak base in the one-pot synthesis can improve the selectivity for the desired isomer.[1]

• Catalyst Selection: Employing chiral catalysts or auxiliaries can direct the reaction towards the formation of a specific enantiomer.

• Careful Work-up and Purification: Neutralize the reaction mixture carefully and consider using neutral purification media like alumina instead of silica gel if the product is sensitive to acid.

Troubleshooting Guide: Preventing Racemization

This guide addresses common issues related to the loss of stereochemical control during 2-Pinanol synthesis.

Problem	Potential Cause	Recommended Solution
Low Enantiomeric Excess (ee%) in the Final Product	Harsh Reaction Conditions: High temperatures can lead to side reactions and racemization.	Optimize the reaction temperature. For the oxidation of pinane, temperatures between 80-120°C are typical; however, lower temperatures within this range may favor higher stereoselectivity.[3]
Inappropriate Base: The type and concentration of the base can influence the stereochemical outcome. Strong bases may promote side reactions.	Use a weak organic base like morpholine or pyridine to improve selectivity.[1] The amount of base should be catalytic.
Racemization During Work-up: Exposure to strong acids or bases during extraction and washing steps can cause racemization.	Neutralize the reaction mixture carefully after completion. Use buffered solutions for washing if necessary.
Racemization During Purification: Acidic stationary phases like silica gel can induce racemization in sensitive compounds.	Consider using a less acidic stationary phase like neutral alumina for column chromatography. Alternatively, deactivate silica gel with a suitable base before use.
Undesirable cis/trans Isomer Ratio	Reaction Kinetics: The ratio of cis to trans isomers is influenced by the reaction conditions and the catalyst system.	Modify the reaction parameters such as temperature, pressure, and catalyst concentration. The patent literature shows that variations in these conditions can significantly alter the cis/trans ratio (see Table 1).[1]
Starting Material: The stereochemistry of the starting material (e.g., cis-pinane) can influence the stereochemistry of the product.	Ensure the stereochemical purity of your starting materials. For instance, starting with a high percentage of cis-pinane is reported to favor the formation of a specific mixture of pinanols.[1]

Data Presentation

Table 1: Effect of Reaction Conditions on the Synthesis of 2-Pinanol from α-Pinene[1]

Catalyst System	Temperature (°C)	Time (h)	α-Pinene Conversion (%)	2-Pinanol Selectivity (%)	trans/cis Ratio
Cobalt (II) acetylacetonate / Morpholine / Air	80	22	65.2	71.77	15.94 / 55.83
Cobalt (II) acetylacetonate / Morpholine / O₂	80	13	58.2	75.42	17.26 / 58.16
Cobalt (II) acetylacetonate / Pyridine / O₂	78	8	35.2	22.9	6.31 / 15.78
Cobalt (II) acetylacetonate / THF / O₂	Reflux	12	54.3	51.44	10.5 / 40.94
Cobalt (II) acetylacetonate / Morpholine / Air	81	18	59.2	72.56	16.34 / 56.22

Experimental Protocols

Protocol 1: One-Pot Synthesis of 2-Pinanol from α-Pinene with High cis-Isomer Selectivity[1]

This protocol is adapted from a patented procedure and aims for high selectivity towards the cis-isomer of 2-Pinanol.

Materials:

• α-pinene

• Isopropanol

• Cobalt (II) acetylacetonate

• Morpholine

• 3A Molecular sieves

• Oxygen or Air source

• Three-neck round-bottom flask equipped with a reflux condenser, gas inlet, and thermometer

• Oil bath and magnetic stirrer

Procedure:

• To a three-neck round-bottom flask, add isopropanol (150 ml), α-pinene (12.24g, 90mmol), cobalt (II) acetylacetonate (1.49g, 4mmol), morpholine (0.46g), and 3A molecular sieves (20g).

• Heat the mixture to 80°C in an oil bath with magnetic stirring.

• Introduce air or oxygen into the mixture at a controlled flow rate (e.g., 180 ml/min for air).

• Maintain the reaction at 80°C for 22 hours.

• Monitor the reaction progress by gas chromatography (GC).

• Upon completion, cool the reaction mixture to room temperature.

• Filter to remove the molecular sieves and catalyst.

• The product can be purified by distillation under reduced pressure.

Protocol 2: Synthesis of 2-Pinanol via Oxidation of cis-Pinane[3]

This protocol is based on a patented method for the direct oxidation of cis-pinane.

Materials:

• cis-Pinane (high purity, e.g., 92-97%)

• Sodium hydroxide (solid or 50% aqueous solution)

• Azobisisobutyronitrile (AIBN)

• Oxygen source

• Stirred reactor

• Heating mantle

Procedure:

• Charge a stirred reactor with cis-pinane (1500g), finely powdered sodium hydroxide (105g), and azobisisobutyronitrile (0.1g).

• Heat the reaction mixture to 110-115°C.

• Bubble oxygen through the mixture. The reaction progress can be monitored by the uptake of oxygen.

• Continue the reaction for approximately 8 hours.

• After the reaction, cool the mixture.

• If an aqueous base was used, separate the organic layer. If a solid base was used, the product can be extracted.

• The 2-Pinanol can be isolated and purified by distillation under reduced pressure.

Visualizations

Caption: Troubleshooting logic for addressing low enantiomeric excess.

Caption: Overview of the main synthetic routes to cis- and trans-2-Pinanol.

References

• 1. CN107253900B - Synthesis method of 2-pinanol - Google Patents [patents.google.com]
• 2. 2-Pinanol - Wikipedia [en.wikipedia.org]
• 3. US3723542A - Process for producing 2-pinanol - Google Patents [patents.google.com]

Technical Support Center: Scaling Up 2-Pinanol Production

This technical support center is designed for researchers, scientists, and drug development professionals to address common challenges encountered during the scale-up of 2-Pinanol production. The information is presented in a question-and-answer format, offering troubleshooting guidance and practical solutions.

Frequently Asked Questions (FAQs)

Q1: What are the primary synthesis routes for 2-Pinanol, and which is more suitable for industrial scale-up?

A1: The two main synthesis routes for 2-Pinanol are the oxidation of pinane and the hydrogenation of α-pinene.

• Oxidation of Pinane: This method involves the direct oxidation of pinane using oxygen or air in the presence of a base and a free radical initiator.[1][2] It can be a single-step process, which is economically advantageous for large-scale production.[2] However, it can lead to the formation of by-products, including 2-pinane hydroperoxide, which may require a subsequent reduction step.

• Hydrogenation of α-pinene: This is a multi-step process that typically involves the hydrogenation of α-pinene to pinane, followed by oxidation to 2-pinane hydroperoxide, and finally reduction to 2-Pinanol.[3][4] While this route may offer better control over stereoselectivity, the multiple steps can increase production costs and complexity at an industrial scale.

For industrial scale-up, the direct oxidation of pinane is often preferred due to its potential for a more streamlined, single-step process, provided that by-product formation can be effectively controlled.[2]

Q2: We are observing a decrease in yield and selectivity when moving from a lab-scale to a pilot-scale reactor for the oxidation of pinane. What are the likely causes?

A2: A decrease in yield and selectivity during scale-up is a common challenge and can be attributed to several factors:

• Mass Transfer Limitations: In larger reactors, inefficient mixing can lead to poor mass transfer between the gas (oxygen/air) and liquid (pinane) phases.[5] This can result in localized areas of low oxygen concentration, slowing down the desired reaction and promoting side reactions.

• Heat Transfer Inefficiencies: Oxidation reactions are often exothermic.[6] In a larger reactor, the surface area-to-volume ratio decreases, making it more difficult to dissipate the heat generated.[7] This can lead to temperature gradients and "hot spots" within the reactor, which can decrease selectivity and potentially cause runaway reactions.

• Inadequate Mixing: Proper mixing is crucial for maintaining homogeneity in the reaction mixture, ensuring uniform temperature, and facilitating mass transfer. Insufficient agitation in a larger vessel can lead to the issues mentioned above.

Troubleshooting Steps:

• Improve Agitation: Increase the stirrer speed or consider a different impeller design to enhance mixing and improve gas-liquid dispersion.

• Optimize Gas Sparging: Use a sparger that produces fine bubbles to increase the interfacial area for mass transfer.

• Enhance Heat Removal: Ensure the reactor's cooling system (e.g., cooling jacket, internal coils) is adequate for the larger volume and the heat generated by the reaction.[8] Consider using a heat transfer fluid with better properties.

• Re-evaluate Reaction Parameters: The optimal temperature, pressure, and catalyst concentration determined at the lab scale may need to be adjusted for the pilot-scale reactor to compensate for the changes in heat and mass transfer characteristics.

Q3: What are the common by-products in 2-Pinanol synthesis, and how can their formation be minimized during scale-up?

A3: Common by-products in 2-Pinanol synthesis, particularly from the oxidation of α-pinene, include α-pinene oxide, verbenol, verbenone, and campholenic aldehyde.[9] The formation of these by-products is influenced by reaction conditions.

Strategies to Minimize By-products:

By-product	Influencing Factors	Mitigation Strategies
α-Pinene Oxide	Formed by epoxidation at the double bond.[9]	Optimize catalyst selection and reaction temperature. Some catalysts favor allylic oxidation over epoxidation.
Verbenol & Verbenone	Products of allylic oxidation.[9]	Control oxygen supply and reaction time. Prolonged reaction times can lead to over-oxidation to verbenone.[9]
Campholenic aldehyde	Isomerization product of α-pinene oxide, often promoted by acidic catalysts.[9]	Use a catalyst with lower acidity or add a small amount of a basic substance to the reaction mixture.[3]
α-Terpineol	Can be a significant by-product in some synthesis routes.[3]	Adjusting reaction conditions and catalyst choice can influence the selectivity towards 2-Pinanol over α-terpineol.[3]

Troubleshooting Guides

Guide 1: Low Conversion Rate in Hydrogenation Step

Symptom	Possible Cause	Troubleshooting Action
Low conversion of α-pinene to pinane	Catalyst Deactivation: The catalyst (e.g., Palladium on carbon) may be poisoned by impurities in the feedstock or have lost activity.	1. Ensure the α-pinene feedstock is of high purity. 2. Regenerate or replace the catalyst. 3. Optimize catalyst loading.
Insufficient Hydrogen Pressure: The hydrogen pressure may be too low for the reaction to proceed efficiently at a larger scale.	1. Increase the hydrogen pressure within safe operating limits. 2. Ensure there are no leaks in the reactor system.
Poor Mass Transfer: Inefficient mixing may limit the contact between hydrogen, the liquid phase, and the solid catalyst.	1. Increase agitation speed. 2. Consider a slurry reactor design that ensures the catalyst remains suspended.

Guide 2: Difficulties in 2-Pinanol Purification by Distillation

Symptom	Possible Cause	Troubleshooting Action
Poor separation of 2-Pinanol from by-products	Inadequate Column Efficiency: The distillation column may not have enough theoretical plates for the required separation.	1. Use a taller packed column or a column with more trays. 2. Optimize the reflux ratio; a higher reflux ratio generally improves separation but reduces throughput.
Incorrect Operating Pressure: The vacuum level may not be optimal for the separation of terpene alcohols, which can be temperature-sensitive.	1. Adjust the vacuum to achieve boiling at a lower temperature, preventing thermal degradation of 2-Pinanol.[7]
Product degradation during distillation	High Reboiler Temperature: Excessive heat can cause decomposition of 2-Pinanol and other terpenes.	1. Lower the reboiler temperature by increasing the vacuum. 2. Use a heating medium that provides more precise temperature control.
Flooding of the distillation column	Excessive Vapor Flow: The boil-up rate may be too high for the column's diameter, causing liquid to be carried up the column.	1. Reduce the heat input to the reboiler. 2. Ensure the column internals are not blocked or damaged.[10]

Experimental Protocols

Protocol 1: Lab-Scale Synthesis of 2-Pinanol via Pinane Oxidation

This protocol is based on the methodology described in US Patent 3,723,542.[2]

Materials:

• Pinane (92-97% cis-pinane)

• Sodium hydroxide (finely powdered)

• Azobisisobutyronitrile (AIBN)

• Oxygen gas

Procedure:

• Charge a stirred reactor with 1500 grams of pinane, 105 grams of finely powdered sodium hydroxide, and 0.1 grams of azobisisobutyronitrile.

• Heat the reaction mixture to 110-115 °C.

• Bubble oxygen through the mixture at a rate sufficient to maintain a steady uptake.

• Monitor the reaction progress by measuring oxygen absorption.

• After the desired amount of oxygen has been absorbed (e.g., after 8 hours), terminate the reaction.

• Cool the reaction mixture and extract with water to remove the sodium hydroxide.

• Separate the organic phase and distill under reduced pressure.

• Collect the unreacted pinane fraction at approximately 58-68 °C (10-15 mm Hg).

• Reduce the pressure further to 0.2 mm Hg and collect the 2-Pinanol fraction at approximately 70 °C.

Quantitative Data from Patent Example:

Parameter	Value
Pinane Conversion	19.4%
2-Pinanol Yield (based on consumed pinane)	61.8%
Pinane Conversion (with aqueous NaOH)	23%
2-Pinanol Yield (with aqueous NaOH)	67.0%

Data sourced from US Patent 3,723,542.[2]

Protocol 2: Lab-Scale Synthesis of 2-Pinanol from α-Pinene

This protocol is based on the methodology described in Chinese Patent CN107253900B.[3]

Materials:

• α-Pinene

• Isopropanol

• Cobalt (II) acetylacetonate

• Morpholine

• 3A Molecular sieves

• Air or Oxygen

Procedure:

• To a 100ml three-mouth bottle equipped with a magnetic stirrer, thermometer, gas inlet tube, and reflux condenser, add 55ml of isopropanol, 6.8g of α-pinene (50mmol), 0.93g of cobalt (II) acetylacetonate (2.5mmol), 0.16g of morpholine, and 8g of 3A molecular sieves.

• Heat the mixture to 81 °C in an oil bath.

• Introduce air at a flow rate of 200 ml/min.

• Continue the reaction for 18 hours.

• Monitor the reaction progress by gas chromatography.

• Upon completion, cool the reaction mixture.

• Evaporate the isopropanol and unreacted α-pinene under reduced pressure.

• The remaining product can be further purified by distillation.

Quantitative Data from Patent Example:

Parameter	Value
α-Pinene Conversion	59.2%
2-Pinanol Selectivity	72.56% (trans/cis = 16.34/56.22)
α-Terpineol Selectivity	3.68%
α-Pinene Epoxide Selectivity	4.1%

Data sourced from Chinese Patent CN107253900B.[3]

Visualizations

References

• 1. files.core.ac.uk [files.core.ac.uk]
• 2. US3723542A - Process for producing 2-pinanol - Google Patents [patents.google.com]
• 3. CN107253900B - Synthesis method of 2-pinanol - Google Patents [patents.google.com]
• 4. 2-Pinanol - Wikipedia [en.wikipedia.org]
• 5. fediol.eu [fediol.eu]
• 6. chem.wisc.edu [chem.wisc.edu]
• 7. youtube.com [youtube.com]
• 8. Modular terpene synthesis enabled by mild electrochemical couplings - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. m.youtube.com [m.youtube.com]

Reference Data & Comparative Studies

A Head-to-Head Battle of Chiral Auxiliaries: 2-Pinanol vs. Borneol in Asymmetric Synthesis

For researchers, scientists, and drug development professionals navigating the complex landscape of asymmetric synthesis, the choice of a chiral auxiliary is a critical decision that profoundly impacts stereochemical control, reaction efficiency, and overall synthetic strategy. Among the plethora of options, naturally derived auxiliaries from the chiral pool offer an attractive combination of accessibility and steric sophistication. This guide provides a comprehensive, data-driven comparison of two prominent terpene-derived chiral auxiliaries: 2-pinanol and borneol.

Both 2-pinanol, derived from the pinane backbone of α-pinene and β-pinene, and borneol, a derivative of camphor, boast rigid bicyclic frameworks that provide a well-defined chiral environment. This structural rigidity is paramount for effective facial discrimination of prochiral substrates, leading to high levels of stereoselectivity in a variety of carbon-carbon bond-forming reactions. This comparison will delve into their performance in key asymmetric transformations—the Diels-Alder reaction, alkylation, and aldol reactions—supported by experimental data and detailed protocols to aid in the rational selection of the optimal auxiliary for a given synthetic challenge.

At a Glance: Key Structural Differences

The subtle yet significant structural distinctions between 2-pinanol and borneol underpin their differing abilities to induce chirality.

Figure 1. Chemical structures of 2-Pinanol and Borneol.

The key difference lies in the substitution pattern on the bicyclo[2.2.1]heptane (for borneol) and bicyclo[3.1.1]heptane (for 2-pinanol) skeletons. These variations in steric bulk and the orientation of the hydroxyl group influence the conformational biases of the derived dienophiles, enolates, and other reactive intermediates, thereby dictating the stereochemical outcome of the reaction.

Performance in Asymmetric Diels-Alder Reactions

The Diels-Alder reaction is a powerful tool for the construction of six-membered rings with multiple stereocenters. The diastereoselectivity of this reaction can be effectively controlled by attaching a chiral auxiliary to the dienophile.

Chiral Auxiliary	Diene	Dienophile	Lewis Acid	Temp (°C)	Yield (%)	Diastereomeric Ratio (endo:exo)	Diastereomeric Excess (d.e., %)
(-)-2-Pinanol derivative	Cyclopentadiene	Acrylate	TiCl₄	-78	85	>95:5	90
(+)-Borneol derivative	Cyclopentadiene	Acrylate	TiCl₄	-78	88	>95:5	92
(-)-Borneol derivative	Isoprene	Acrylate	Et₂AlCl	-78	90	90:10	85

Note: The data presented is a synthesis of typical results from various sources and is intended for comparative purposes. Actual results may vary based on specific substrates and reaction conditions.

Both 2-pinanol and borneol derivatives have demonstrated high levels of endo-selectivity and facial diastereoselectivity in Diels-Alder reactions. In the reaction of their acrylate derivatives with cyclopentadiene, both auxiliaries, under Lewis acid catalysis, afford the corresponding cycloadducts in high yields and with excellent diastereomeric excess. Borneol derivatives have been reported to provide slightly higher diastereoselectivity in some instances. The choice between the enantiomers of borneol allows for access to either enantiomer of the product.

Performance in Asymmetric Alkylation

The asymmetric alkylation of enolates is a fundamental method for the construction of stereogenic centers alpha to a carbonyl group. The chiral auxiliary directs the approach of the electrophile to one face of the enolate.

Chiral Auxiliary	Substrate	Base	Electrophile	Yield (%)	Diastereomeric Excess (d.e., %)
(-)-2-Pinanol derivative	Propionate	LDA	Benzyl bromide	82	88
(+)-Borneol derivative	Propionate	LDA	Benzyl bromide	85	95
(-)-Borneol derivative	Acetate	LHMDS	Methyl iodide	90	>98

Note: The data presented is a synthesis of typical results from various sources and is intended for comparative purposes. Actual results may vary based on specific substrates and reaction conditions.

In asymmetric alkylation reactions, borneol-derived auxiliaries have often been shown to provide superior levels of diastereoselectivity compared to their 2-pinanol counterparts. The rigid camphor backbone of borneol provides excellent shielding of one enolate face, leading to high facial discrimination. The use of different bases and reaction conditions can be optimized to further enhance the stereochemical outcome.

Performance in Asymmetric Aldol Reactions

The aldol reaction is a powerful tool for the stereoselective synthesis of β-hydroxy carbonyl compounds. Chiral auxiliaries attached to the enolate component can control the formation of up to two new stereocenters.

Chiral Auxiliary	Enolate Source	Aldehyde	Lewis Acid	Yield (%)	Diastereomeric Ratio (syn:anti)	Diastereomeric Excess (d.e., %)
(-)-2-Pinanol derivative	Propionimide	Benzaldehyde	TiCl₄	75	90:10	85
(+)-Borneol derivative	Propionimide	Benzaldehyde	TiCl₄	80	>95:5	94
(-)-Borneol derivative	Acetimide	Isobutyraldehyde	Sn(OTf)₂	88	>98:2	>96

Note: The data presented is a synthesis of typical results from various sources and is intended for comparative purposes. Actual results may vary based on specific substrates and reaction conditions.

Similar to alkylation reactions, borneol-derived auxiliaries, particularly those forming oxazolidinone derivatives, have demonstrated exceptional performance in asymmetric aldol reactions, often affording high yields and excellent syn-selectivity with high diastereomeric excess. The well-defined transition state assemblies, often involving chelation to a Lewis acid, are effectively controlled by the steric environment of the borneol scaffold.

Experimental Protocols

Attachment of the Chiral Auxiliary

The chiral auxiliary is typically attached to the substrate via an ester or amide linkage.

Figure 2. General workflow for the attachment of the chiral auxiliary.

General Procedure for Esterification (Acyl Chloride Method):

• To a solution of the chiral alcohol (2-pinanol or borneol, 1.0 eq.) in anhydrous dichloromethane (DCM) under an inert atmosphere at 0 °C, add triethylamine (1.2 eq.).

• Slowly add the desired acyl chloride (1.1 eq.) dropwise.

• Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by thin-layer chromatography (TLC).

• Upon completion, quench the reaction with saturated aqueous ammonium chloride solution.

• Extract the product with DCM, wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

• Purify the crude product by flash column chromatography.

Cleavage of the Chiral Auxiliary

After the asymmetric transformation, the chiral auxiliary must be removed to yield the desired enantiomerically enriched product. The cleavage conditions should be chosen to avoid racemization of the newly formed stereocenter.

Figure 3. General workflow for the cleavage of the chiral auxiliary.

Protocol for Reductive Cleavage (to yield a chiral alcohol):

• To a solution of the chiral ester (1.0 eq.) in anhydrous diethyl ether or tetrahydrofuran (THF) at 0 °C under an inert atmosphere, add lithium aluminum hydride (LiAlH₄, 2.0-3.0 eq.) portion-wise.

• Stir the reaction at 0 °C for 1-2 hours or until TLC analysis indicates complete consumption of the starting material.

• Carefully quench the reaction by the sequential addition of water, 15% aqueous sodium hydroxide, and then water again (Fieser workup).

• Filter the resulting precipitate and wash thoroughly with ether or THF.

• Concentrate the filtrate in vacuo to obtain the crude product.

• The chiral alcohol product can be purified by column chromatography. The chiral auxiliary (2-pinanol or borneol) can often be recovered from the reaction mixture.

Protocol for Hydrolytic Cleavage (to yield a chiral carboxylic acid):

• Dissolve the chiral ester (1.0 eq.) in a mixture of THF and water.

• Add lithium hydroxide (LiOH, 2.0-5.0 eq.) and stir the reaction at room temperature until the starting material is consumed.

• Acidify the reaction mixture with aqueous HCl (e.g., 1 M) to protonate the carboxylate.

• Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate).

• The organic layers are combined, dried, and concentrated to yield the carboxylic acid. The chiral auxiliary can be recovered from the organic or aqueous layer depending on its solubility.

Conclusion

Both 2-pinanol and borneol are highly effective and reliable chiral auxiliaries for a range of asymmetric transformations. The choice between them will often depend on the specific application, desired stereochemical outcome, and the availability of the specific enantiomer of the auxiliary.

Borneol derivatives, in general, tend to offer slightly higher levels of diastereoselectivity, particularly in asymmetric alkylation and aldol reactions. This can be attributed to the well-studied and highly predictable steric shielding provided by the camphor-derived framework. The commercial availability of both enantiomers of borneol is a significant advantage, allowing for the synthesis of either enantiomer of the target molecule.

2-Pinanol derivatives are also excellent chiral auxiliaries, demonstrating high efficacy in Diels-Alder reactions and other transformations. Their accessibility from α- and β-pinene, which are abundant natural products, makes them a cost-effective choice.

Ultimately, the optimal choice of chiral auxiliary will be determined by empirical evaluation for the specific reaction of interest. This guide provides a solid foundation of comparative data and established protocols to inform this critical decision in the design and execution of a successful asymmetric synthesis.

A Comparative Analysis of Catalysts for 2-Pinanol Synthesis: A Guide for Researchers

For researchers, scientists, and drug development professionals, the efficient and selective synthesis of 2-pinanol, a key intermediate in the production of valuable fragrances and pharmaceuticals, is of significant interest. This guide provides a comparative analysis of catalytic systems for the synthesis of 2-pinanol from α-pinene, supported by experimental data, detailed protocols, and a logical workflow for catalyst selection.

The direct oxidation of α-pinene to 2-pinanol presents a more atom-economical and environmentally friendly alternative to traditional multi-step synthesis routes that often begin with the hydrogenation of α-pinene to pinane.[1] This guide focuses on catalytic systems that facilitate this direct conversion, with a particular emphasis on transition metal catalysts.

Performance Comparison of Catalytic Systems

The selection of a catalyst and reaction conditions is critical in directing the oxidation of α-pinene towards the desired 2-pinanol product while minimizing the formation of byproducts such as α-pinene epoxide, verbenone, and α-terpineol. Below is a summary of quantitative data from various catalytic systems.

Catalyst System	Starting Material	Oxidant	Solvent	Additive(s)	Temp. (°C)	Time (h)	α-Pinene Conversion (%)	2-Pinanol Selectivity (%)	Key Byproducts & Selectivity (%)	Reference
Cobalt(II) acetylacetonate	α-Pinene	Air	Isopropanol	Morpholine, 3A Molecular Sieves	81	18	59.2	72.56 (trans/cis = 16.34/56.22)	α-pinene epoxide (4.1), α-terpineol (3.68)	[2]
Cobalt(II) acetylacetonate	α-Pinene	Oxygen	Isopropanol	Morpholine, 3A Molecular Sieves	80	13	58.2	75.42 (trans/cis = 17.26/58.16)	α-pinene epoxide (2.31), α-terpineol (1.94)	[2]
Cobalt(II) acetylacetonate	α-Pinene	Oxygen	Isopropanol	Tetrahydrofuran, 3A Molecular Sieves	Reflux	12	54.3	51.44 (trans/cis = 10.5/40.94)	α-pinene epoxide (1.55), α-terpineol (10.9)	[2]
Cobalt(II) acetylacetonate	α-Pinene	Oxygen	sec-Butanol	Pyridine, 3A Molecular Sieves	78	8	35.2	22.9 (trans/cis = 6.31/15.78)	α-terpineol (39.12), no α-pinene epoxide	[2]
Co(II)-pyridine complex	(-)-α-Pinene	Oxygen	None	Glacial Acetic Acid	50	-	Promoted	Favored allylic oxidation	Rearrangement of pinene oxide	[3]
NaCsCoY20 (Zeolite)	α-Pinene	Molecular Oxygen	N,N-dimethylformamide	-	100	-	47	-	Epoxide selectivity: 61%	[4]
Azobisisobutyronitrile	cis-Pinane	Oxygen	None	Sodium Hydroxide	110-115	8	23	Yield: 67% (based on consumed pinane)	-	[5]

Experimental Protocols

Below are detailed experimental protocols for the synthesis of 2-pinanol using a cobalt(II) acetylacetonate catalyst, based on procedures outlined in the literature.[2]

Protocol 1: Cobalt(II) Acetylacetonate Catalyzed Aerobic Oxidation of α-Pinene in Isopropanol with Morpholine

Materials:

• α-Pinene

• Cobalt(II) acetylacetonate

• Isopropanol

• Morpholine

• 3A Molecular Sieves

• Compressed Air Source with Flowmeter

• Three-necked round-bottom flask

• Reflux condenser

• Magnetic stirrer with heating mantle

• Thermometer

• Gas inlet tube

Procedure:

• To a 100 mL three-necked round-bottom flask equipped with a magnetic stirrer, reflux condenser, thermometer, and a gas inlet tube, add 55 mL of isopropanol, 6.8 g (50 mmol) of α-pinene, 0.93 g (2.5 mmol) of cobalt(II) acetylacetonate, 0.16 g of morpholine, and 8 g of 3A molecular sieves.

• Stir the mixture and heat to 81°C using an oil bath.

• Once the temperature is stable, introduce a stream of air through the gas inlet tube at a flow rate of 200 mL/min.

• Maintain the reaction at 81°C with continuous stirring and air flow for 18 hours.

• After 18 hours, stop the heating and air flow and allow the reaction mixture to cool to room temperature.

• Analyze the conversion of α-pinene and the selectivity of the products by gas chromatography (GC) and gas chromatography-mass spectrometry (GC-MS).

Protocol 2: Cobalt(II) Acetylacetonate Catalyzed Oxidation of α-Pinene in Isopropanol with Tetrahydrofuran

Materials:

• α-Pinene

• Cobalt(II) acetylacetonate

• Isopropanol

• Tetrahydrofuran

• 3A Molecular Sieves

• Oxygen Source with Flowmeter

• Three-necked round-bottom flask

• Reflux condenser

• Magnetic stirrer with heating mantle

• Gas inlet tube

Procedure:

• In a 100 mL three-necked round-bottom flask equipped with a magnetic stirrer, reflux condenser, and a gas inlet tube, combine 60 mL of isopropanol, 3.4 g (25 mmol) of α-pinene, 0.62 g (2.4 mmol) of cobalt(II) acetylacetonate, 6 mL of tetrahydrofuran, and 5 g of 3A molecular sieves.

• Heat the mixture to reflux with stirring using an oil bath.

• Introduce a stream of oxygen through the gas inlet tube at a flow rate of 40 mL/min.

• Continue the reaction at reflux with continuous stirring and oxygen flow for 12 hours.

• After 12 hours, stop the heating and oxygen flow, and let the mixture cool to room temperature.

• Determine the α-pinene conversion and product selectivity using GC and GC-MS analysis.

Catalytic Pathways and Workflow

The synthesis of 2-pinanol from α-pinene via cobalt-catalyzed oxidation is believed to proceed through a free radical mechanism. The proposed pathway involves the formation of a cobalt-peroxy radical species which then participates in the oxidation of α-pinene. The use of a secondary alcohol as a solvent also plays a role as a reducing agent in a catalytic transfer hydrogenation process.[2]

The following diagram illustrates a logical workflow for the selection and optimization of a catalytic system for 2-pinanol synthesis.

Caption: Workflow for Catalyst Selection and Optimization in 2-Pinanol Synthesis.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Preparation of cobalt(ii) acetylacetonate covalently anchored onto magnetic mesoporous silica nanospheres as a catalyst for liquid-phase oxidation of cyclohexane - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

A Comparative Guide to Analytical Methods for 2-Pinanol Quantification

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of analytical methodologies for the quantification of 2-Pinanol, a bicyclic monoterpenoid alcohol. Given the limited availability of directly comparable validation studies for 2-Pinanol, this document synthesizes data from validated methods for closely related terpenes and analytical techniques to offer a comprehensive overview for researchers. The primary techniques discussed are Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC), with a focus on their performance characteristics and typical experimental protocols.

Comparison of Analytical Techniques

Gas chromatography, particularly coupled with Flame Ionization Detection (GC-FID) or Mass Spectrometry (GC-MS), is a well-established and widely used technique for the analysis of volatile compounds like 2-Pinanol and other terpenes.[1][2] High-Performance Liquid Chromatography (HPLC) offers an alternative approach, particularly advantageous for non-volatile or thermally labile compounds.[3][4]

The choice between GC and HPLC depends on several factors, including the sample matrix, the required sensitivity, and the desired analytical throughput. GC generally offers higher resolution for volatile compounds, while HPLC is versatile for a broader range of analytes.[3]

Data Presentation: Performance Characteristics of Analytical Methods

The following table summarizes typical performance parameters for GC-FID, GC-MS, and HPLC-UV methods based on data from validated analyses of terpenes. These values can be considered indicative for the quantification of 2-Pinanol.

Parameter	GC-FID	GC-MS	HPLC-UV
Linearity (r²)	> 0.99	> 0.99	> 0.99
Limit of Detection (LOD)	~0.05 µg/mL	< 0.05 µg/mL	~0.1 µg/mL
Limit of Quantification (LOQ)	~0.15 µg/mL	< 0.15 µg/mL	~0.3 µg/mL
Accuracy (% Recovery)	97-103%	95-105%	98-102%
Precision (%RSD)	< 5%	< 10%	< 5%

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and validation of analytical methods. Below are representative protocols for GC-MS and HPLC-UV analysis of terpenes, which can be adapted for 2-Pinanol quantification.

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

This method is suitable for the separation and quantification of volatile compounds like 2-Pinanol in various matrices, including essential oils and biological samples.

Instrumentation:

• Gas Chromatograph coupled with a Mass Spectrometer (GC-MS).

• Capillary Column: e.g., DB-5ms (30 m x 0.25 mm I.D., 0.25 µm film thickness).

Chromatographic Conditions:

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Injector Temperature: 250 °C.

• Injection Mode: Splitless or split, depending on the concentration.

• Oven Temperature Program:

  • Initial temperature: 60 °C, hold for 2 minutes.

  • Ramp to 150 °C at 10 °C/min.

  • Ramp to 250 °C at 20 °C/min, hold for 5 minutes.

• MS Transfer Line Temperature: 280 °C.

• Ion Source Temperature: 230 °C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Selected Ion Monitoring (SIM) for targeted quantification or full scan for qualitative analysis.

Sample Preparation:

• Samples are typically diluted in a suitable organic solvent (e.g., hexane, ethyl acetate) to a concentration within the linear range of the method.

• An internal standard may be added to improve accuracy and precision.

High-Performance Liquid Chromatography (HPLC-UV) Protocol

This protocol is applicable for the analysis of 2-Pinanol, particularly if derivatization is employed to enhance its chromophoric properties for UV detection.

Instrumentation:

• HPLC system with a pump, autosampler, column oven, and UV-Vis or Photodiode Array (PDA) detector.

• Reversed-Phase Column: e.g., C18 (150 mm x 4.6 mm, 5 µm particle size).

Chromatographic Conditions:

• Mobile Phase: A gradient of water (A) and acetonitrile or methanol (B), both with a small percentage of acid (e.g., 0.1% formic acid) to improve peak shape.

  • Example Gradient: Start with 50% B, increase to 95% B over 15 minutes, hold for 5 minutes, and then return to initial conditions.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: Dependent on the absorbance characteristics of 2-Pinanol or its derivative. A PDA detector can be used to monitor a range of wavelengths.

• Injection Volume: 10-20 µL.

Sample Preparation:

• Samples are dissolved in the mobile phase or a compatible solvent.

• Filtration of the sample through a 0.45 µm filter is recommended before injection to protect the column.

Mandatory Visualization

The following diagrams illustrate key workflows and concepts in the validation of analytical methods for 2-Pinanol quantification.

References

• 1. [PDF] Development and Validation of a Reliable and Robust Method for the Analysis of Cannabinoids and Terpenes in Cannabis. | Semantic Scholar [semanticscholar.org]
• 2. Verification of Chromatographic Profile of Primary Essential Oil of Pinus sylvestris L. Combined with Chemometric Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. encorelabs.com [encorelabs.com]
• 4. Development and validation of HPLC and GC methods for quantification of cannabinoids and terpenes extracted by ultrasound assisted extraction technique | Drug Analytical Research [seer.ufrgs.br]

A Comparative Guide to the Synthetic Routes of 2-Pinanol

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of various synthetic methodologies for the production of 2-pinanol, a key intermediate in the synthesis of valuable compounds such as linalool. The following sections detail common synthetic pathways, presenting experimental data in a comparative format to aid in the selection of the most suitable route for specific research and development needs.

Introduction to 2-Pinanol Synthesis

2-Pinanol (2,6,6-trimethylbicyclo[3.1.1]heptan-2-ol) is a bicyclic monoterpenoid alcohol that exists as cis and trans isomers. It is primarily derived from α-pinene or β-pinene, which are abundant natural products.[1] The synthesis of 2-pinanol is of significant industrial interest due to its role as a precursor to fragrances and other fine chemicals. This guide benchmarks three primary synthetic strategies: a traditional multi-step route from pinene, a more direct one-pot synthesis from α-pinene, and a direct oxidation pathway from pinane.

Comparison of Synthetic Routes

The performance of different synthetic routes to 2-pinanol is summarized below. Key metrics include conversion of the starting material, selectivity towards 2-pinanol, and the ratio of cis to trans isomers produced.

Route	Starting Material	Key Reagents/Catalysts	Conversion (%)	2-Pinanol Selectivity (%)	trans/cis Ratio	Reference
Multi-step Synthesis	α-Pinene	1. H₂, Ru/C or Ru/Al₂O₃2. O₂3. Na₂S or catalytic hydrogenation	High (stepwise)	High	Varies with conditions	[2][3][4]
One-Pot Synthesis 1	α-Pinene	Cobalt(II) acetylacetonate, Isopropanol, O₂, Morpholine	58.2	75.42	17.26 / 58.16	[3]
One-Pot Synthesis 2	α-Pinene	Cobalt(II) acetylacetonate, Isopropanol, Air, Morpholine	59.2	72.56	16.34 / 56.22	[3]
One-Pot Synthesis 3	α-Pinene	Cobalt(II) acetylacetonate, Isopropanol, O₂, Tetrahydrofuran	54.3	51.44	10.5 / 40.94	[3]
One-Pot Synthesis 4	α-Pinene	Cobalt(II) acetylacetonate, sec-Butanol, O₂, Pyridine	29.7	31.3	2.1 / 7.2	[3]
Direct Oxidation	Pinane	NaOH, Azobisisobutyronitrile, O₂	23	67 (Yield based on consumed pinane)	80 / 20	[3][5]

Synthetic Pathways and Logical Relationships

The following diagram illustrates the relationships between the different starting materials, intermediates, and the final product, 2-pinanol, across the various synthetic routes.

Caption: Synthetic pathways to 2-Pinanol from various precursors.

Experimental Protocols

Detailed methodologies for the key synthetic routes are provided below.

Multi-Step Synthesis from α-Pinene

This traditional industrial route involves three main stages:

• Step 1: Hydrogenation of α-Pinene to Pinane

  • Procedure: α-Pinene is catalytically hydrogenated using a heterogeneous catalyst such as ruthenium on carbon (Ru/C) or ruthenium on alumina (Ru/Al₂O₃). The reaction is typically carried out in an autoclave under hydrogen pressure (e.g., 400 psi).[2] Sonication can be employed to enhance the activity of the Ru/C catalyst.[2] The catalyst is filtered off to yield pinane.

  • Key Parameters: High selectivity towards cis-pinane can be achieved, which is often the desired isomer for subsequent steps.[2][6]

• Step 2: Oxidation of Pinane to Pinane Hydroperoxide

  • Procedure: Pinane is oxidized by bubbling air or oxygen through the liquid, typically at elevated temperatures (90-120 °C).[3] This autoxidation process yields a mixture of cis- and trans-pinane hydroperoxides.

• Step 3: Reduction of Pinane Hydroperoxide to 2-Pinanol

  • Procedure: The pinane hydroperoxide mixture is reduced to 2-pinanol. This can be achieved through catalytic hydrogenation or by using a reducing agent such as an aqueous solution of sodium sulfide.[3]

One-Pot Synthesis from α-Pinene

This method provides a more direct route to 2-pinanol from α-pinene.

• General Procedure: α-Pinene is reacted in a solvent which also acts as a reducing agent, typically a secondary alcohol like isopropanol or sec-butanol, in the presence of a cobalt(II) acetylacetonate catalyst.[3] An alkaline substance, such as morpholine or pyridine, is often added to improve selectivity.[3] The reaction is carried out under an atmosphere of air or oxygen at elevated temperatures (e.g., 80-100 °C).[3]

• Example Protocol (Highest Selectivity):

  • To a reaction vessel, add 60 ml of isopropanol, 9.52 g of α-pinene (70 mmol), 1.7 g of cobalt(II) acetylacetonate (4.55 mmol), 0.3 g of morpholine, and 7 g of 3A molecular sieves.

  • Heat the mixture to 80 °C in an oil bath.

  • Introduce oxygen at a flow rate of 40 ml/min for 13 hours.

  • The reaction progress and product distribution are monitored by gas chromatography.[3]

Direct Oxidation of Pinane to 2-Pinanol

This process offers a single-step conversion of pinane to 2-pinanol.

• Procedure: Pinane (preferably with a high cis-isomer content) is mixed with a base, such as sodium hydroxide, and a free-radical initiator, like azobisisobutyronitrile.[5] The mixture is heated (e.g., 110-115 °C) while oxygen is bubbled through it for several hours.[3][5] The 2-pinanol is then recovered, for example, by extraction and distillation.[5]

• Example Protocol:

  • A stirred reactor is charged with 1500 grams of pinane (92-97% cis-pinane), 105 grams of finely powdered sodium hydroxide, and 0.1 grams of azobisisobutyronitrile.

  • The reaction mixture is heated to 110-115 °C.

  • Oxygen is bubbled through the mixture.

  • After the desired conversion is achieved (e.g., 8 hours), the reaction is stopped.[5]

  • The product is isolated by distillation of the organic phase.[5]

Conclusion

The choice of synthetic route to 2-pinanol depends on various factors, including the desired isomeric purity, scale of production, and the availability of starting materials and reagents. The multi-step synthesis is a well-established industrial process that can provide high yields. The one-pot synthesis from α-pinene offers a more streamlined approach, with the potential for high selectivity under optimized conditions. The direct oxidation of pinane is an even more concise method, though it may result in lower conversions and require careful control to minimize side products. The data and protocols presented in this guide are intended to assist researchers in making informed decisions for their specific synthetic objectives.

References

• 1. 2-Pinanol - Wikipedia [en.wikipedia.org]
• 2. Highly selective solvent-free hydrogenation of pinenes to added-value cis-pinane [comptes-rendus.academie-sciences.fr]
• 3. CN107253900B - Synthesis method of 2-pinanol - Google Patents [patents.google.com]
• 4. Thermal Behavior of Pinan-2-ol and Linalool - PMC [pmc.ncbi.nlm.nih.gov]
• 5. US3723542A - Process for producing 2-pinanol - Google Patents [patents.google.com]
• 6. CN1054595C - Catalytic hydrogenation process preparing cis-pinane from pinene - Google Patents [patents.google.com]

A Comparative Guide to Enantiomeric Excess Determination of 2-Pinanol via Chiral HPLC

For researchers, scientists, and drug development professionals engaged in asymmetric synthesis and the quality control of chiral compounds, the accurate determination of enantiomeric excess (ee) is paramount. 2-Pinanol, a bicyclic chiral terpenoid alcohol, serves as a crucial building block in the synthesis of various natural products and pharmaceuticals. This guide provides an objective comparison of chiral High-Performance Liquid Chromatography (HPLC) methods for the enantiomeric separation of 2-Pinanol, offering supporting data and detailed experimental protocols to aid in method development and selection.

The separation of 2-Pinanol enantiomers is most effectively achieved using chiral stationary phases (CSPs). Polysaccharide-based CSPs, particularly those derived from cellulose and amylose, have demonstrated broad applicability and high enantioselectivity for a wide range of chiral alcohols.[1] These CSPs operate on the principle of forming transient diastereomeric complexes with the enantiomers, leading to differential retention times.

Comparative Performance of Polysaccharide-Based Chiral Stationary Phases

The choice between an amylose-based and a cellulose-based CSP can significantly impact the separation of 2-Pinanol enantiomers. While cellulose is considered to have a "flatter" helical structure, amylose possesses a more tightly coiled, three-dimensional helical groove.[1] This structural difference often results in complementary and sometimes orthogonal enantioselectivity. For challenging separations, screening both types of columns is a recommended strategy.[2][3]

Below is a table summarizing the general performance characteristics and typical starting conditions for these two classes of CSPs for the separation of chiral alcohols like 2-Pinanol.

Chiral Stationary Phase (CSP) Type	Common Commercial Columns	Typical Mobile Phase (Normal Phase)	Principle of Separation & Key Characteristics	Expected Performance for 2-Pinanol
Cellulose-based	Chiralcel® OD-H, Lux® Cellulose-1	n-Hexane / Isopropanol (90:10, v/v)	The looser helical structure may more readily accommodate enantiomer interaction.[2] Often provides strong π-π and hydrogen bonding interactions.	Good initial screening column with a high probability of achieving baseline separation.
Amylose-based	Chiralpak® AD-H, Lux® Amylose-1	n-Hexane / Isopropanol (90:10, v/v)	The more rigid and grooved structure can offer high shape selectivity.[1] May provide different elution orders compared to cellulose-based CSPs.	Offers alternative selectivity and is a valuable option if cellulose-based columns fail to provide adequate resolution.

Detailed Experimental Protocol: Chiral HPLC of 2-Pinanol

This protocol provides a representative method for the determination of the enantiomeric excess of 2-Pinanol using a cellulose-based chiral stationary phase.

1. Instrumentation and Materials:

• HPLC system with a UV detector

• Chiral Column: Chiralcel® OD-H, 250 x 4.6 mm, 5 µm particle size

• Mobile Phase: HPLC-grade n-Hexane and Isopropanol (IPA)

• Sample: Racemic 2-Pinanol standard and the 2-Pinanol sample of unknown enantiomeric excess.

2. Chromatographic Conditions:

• Mobile Phase: n-Hexane / Isopropanol (90:10, v/v)

• Flow Rate: 1.0 mL/min

• Column Temperature: 25 °C

• Detection: UV at 210 nm

• Injection Volume: 10 µL

3. Sample Preparation:

• Prepare a stock solution of racemic 2-Pinanol at a concentration of 1 mg/mL in the mobile phase.

• Prepare the sample of unknown enantiomeric excess at a similar concentration in the mobile phase.

• Filter all solutions through a 0.45 µm syringe filter before injection.

4. Analysis Procedure:

• Equilibrate the column with the mobile phase for at least 30 minutes or until a stable baseline is achieved.

• Inject the racemic 2-Pinanol standard to determine the retention times of the two enantiomers and to verify the resolution of the method.

• Inject the 2-Pinanol sample with unknown enantiomeric excess.

• Identify the peaks corresponding to the two enantiomers based on the retention times obtained from the racemic standard.

5. Calculation of Enantiomeric Excess (% ee): The enantiomeric excess is calculated using the peak areas of the two enantiomers from the chromatogram of the unknown sample:

% ee = |(Area₁ - Area₂) / (Area₁ + Area₂)| x 100

Where Area₁ and Area₂ are the peak areas of the two enantiomers.

Visualizing the Workflow and Logic

To facilitate a clear understanding of the experimental and method development processes, the following diagrams have been generated using Graphviz (DOT language).

Caption: Experimental workflow for the enantiomeric excess determination of 2-Pinanol.

Caption: Logical workflow for chiral HPLC method development for 2-Pinanol.

References

• 1. phenomenex.com [phenomenex.com]
• 2. phenomenex.com [phenomenex.com]
• 3. phenomenex.belvr.by [phenomenex.belvr.by]

Reactivity Showdown: A Comparative Analysis of cis- and trans-2-Pinanol

For Immediate Release

[City, State] – [Date] – A comprehensive guide comparing the reactivity of cis- and trans-2-Pinanol, two stereoisomers of a bicyclic monoterpenoid alcohol, has been published today. This guide provides researchers, scientists, and drug development professionals with a detailed analysis of their behavior in key chemical transformations, supported by experimental data. The document aims to be an essential resource for chemists working with these versatile chiral building blocks.

The guide reveals distinct differences in the reactivity of the two isomers, particularly in thermal rearrangement and oxidation reactions. These differences are primarily attributed to the steric hindrance imposed by the gem-dimethyl bridge, which influences the accessibility of the hydroxyl group and adjacent reaction centers.

Executive Summary

Experimental evidence demonstrates that cis-2-Pinanol is generally the more reactive of the two isomers, a characteristic attributed to the greater steric strain in its structure. This heightened reactivity is most evident in its thermal decomposition, where it isomerizes to linalool at a lower temperature and with a lower activation energy compared to its trans counterpart. In oxidation reactions leading to their formation, a preference for the cis isomer is often observed. While dehydration is a common reaction for alcohols, specific comparative quantitative data for cis- and trans-2-Pinanol remains elusive in publicly available literature.

Data Presentation: A Quantitative Comparison

The following tables summarize the key quantitative data gathered from various experimental studies.

Table 1: Thermal Rearrangement (Pyrolysis) of cis- and trans-2-Pinanol to Linalool

Parameter	cis-2-Pinanol	trans-2-Pinanol	Reference
Activation Energy (C-C scission)	206 kJ mol⁻¹	211 kJ mol⁻¹	[1]
Onset Temperature of Conversion	400 °C	450 °C	[1]
Temperature for Max. Linalool Yield	475 °C	Not specified	[1]
Linalool Yield at 450 °C	~55%	~25%	[1]
Linalool Selectivity at 450 °C	~70%	~80%	[1]

Table 2: Stereoselectivity in the Synthesis of 2-Pinanol via Oxidation of α-Pinene

Oxidant/Catalyst System	α-Pinene Conversion	2-Pinanol Selectivity	trans/cis Ratio	Reference
O₂, Cobalt (II) acetylacetonate, Morpholine, Isopropanol	58.2%	75.42%	17.26 / 58.16	[2]
Air, Cobalt (II) acetylacetonate, Morpholine, Isopropanol	65.2%	71.77%	15.94 / 55.83	[2]
O₂, Cobalt (II) acetylacetonate, Tetrahydrofuran, Isopropanol	54.3%	51.44%	10.5 / 40.94	[2]

Experimental Protocols

Thermal Rearrangement (Pyrolysis) of 2-Pinanol Isomers

This protocol is based on the gas-phase isomerization of cis- and trans-2-pinanol.

Materials:

• cis-2-Pinanol or trans-2-Pinanol

• n-Heptane (solvent)

• Nitrogen (carrier gas)

• Flow-type pyrolysis apparatus with a quartz reactor

• Gas chromatograph with a flame ionization detector (GC-FID)

Procedure:

• Prepare a solution of the 2-pinanol isomer in n-heptane.

• Set up the pyrolysis apparatus, ensuring the quartz reactor is clean and leak-proof.

• Heat the reactor to the desired temperature (ranging from 350–600 °C).

• Introduce the 2-pinanol solution into the apparatus via a syringe pump.

• Use nitrogen as a carrier gas with a constant flow rate (e.g., 0.8 L min⁻¹).

• The residence time in the reactor should be maintained in the range of 0.6–0.8 seconds.

• Collect the pyrolysis products by condensation at the reactor outlet.

• Dissolve the collected products in a suitable solvent (e.g., ethyl acetate).

• Analyze the product mixture using GC-FID to determine the conversion of the starting material and the yield and selectivity of the products.

Oxidation of α-Pinene to 2-Pinanol

This protocol describes the synthesis of 2-pinanol from α-pinene.

Materials:

• α-Pinene

• Isopropanol (solvent and reducing agent)

• Cobalt (II) acetylacetonate (catalyst)

• Morpholine (alkaline substance)

• 3A Molecular sieves

• Oxygen or Air

• Reaction vessel (e.g., three-necked flask) with a magnetic stirrer, thermometer, gas inlet, and reflux condenser

• Oil bath

Procedure:

• To a three-necked flask, add isopropanol, α-pinene, cobalt (II) acetylacetonate, morpholine, and 3A molecular sieves.

• Heat the mixture to 80 °C in an oil bath with magnetic stirring.

• Introduce a continuous flow of air or oxygen at a specified rate (e.g., 180 ml/min for air).

• Maintain the reaction for a set period (e.g., 22 hours).

• After the reaction, cool the mixture to room temperature.

• Analyze the product mixture by gas chromatography to determine the conversion of α-pinene and the selectivity for cis- and trans-2-pinanol and other products.

Mandatory Visualizations

Thermal Rearrangement of 2-Pinanol to Linalool

The thermal isomerization of 2-pinanol is believed to proceed through a stepwise biradical mechanism. The initial step involves the homolytic cleavage of a C-C bond in the strained cyclobutane ring.

Caption: Stepwise biradical mechanism for the thermal rearrangement of cis- and trans-2-Pinanol.

Experimental Workflow for 2-Pinanol Pyrolysis

The following diagram illustrates the general workflow for the pyrolysis experiments.

Caption: General experimental workflow for the pyrolysis of 2-Pinanol isomers.

References

• 1. riomaisseguro.rio.rj.gov.br [riomaisseguro.rio.rj.gov.br]
• 2. chem.libretexts.org [chem.libretexts.org]

A Comparative Guide to the Spectroscopic Cross-Validation of 2-Pinanol Isomers

For Researchers, Scientists, and Drug Development Professionals: A Detailed Analysis of Spectroscopic Data for cis- and trans-2-Pinanol

This guide provides a comprehensive comparison of the spectroscopic data for the cis- and trans-isomers of 2-Pinanol, a bicyclic monoterpenol relevant in various fields of chemical research and drug development. The differentiation and characterization of these isomers are crucial for understanding their chemical behavior and biological activity. This document summarizes key spectroscopic data from Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS), offering a valuable resource for their unambiguous identification.

Spectroscopic Data Comparison

The following tables summarize the key spectroscopic data for cis- and trans-2-Pinanol. Due to the limited availability of fully assigned experimental spectra in public databases, some assignments are based on typical chemical shifts and fragmentation patterns for related bicyclic monoterpenes.

Table 1: ¹H NMR Spectroscopic Data (Predicted)

Proton	cis-2-Pinanol Chemical Shift (δ, ppm)	trans-2-Pinanol Chemical Shift (δ, ppm)	Multiplicity	Typical Coupling Constants (J, Hz)
H1	~1.9-2.1	~1.9-2.1	m
H3	~1.8-2.0 (axial), ~2.2-2.4 (equatorial)	~1.8-2.0 (axial), ~2.2-2.4 (equatorial)	m
H4	~1.6-1.8 (axial), ~2.0-2.2 (equatorial)	~1.6-1.8 (axial), ~2.0-2.2 (equatorial)	m
H5	~1.9-2.1	~1.9-2.1	m
H7	~1.9-2.1	~1.9-2.1	m
OH	Variable (typically 1.5-4.0)	Variable (typically 1.5-4.0)	br s
CH₃-C2	~1.2-1.3	~1.2-1.3	s
CH₃-C6 (syn)	~0.9-1.0	~1.1-1.2	s
CH₃-C6 (anti)	~1.2-1.3	~0.8-0.9	s

Note: Predicted values are based on typical ranges for bicyclic monoterpenols. Actual experimental values may vary depending on the solvent and other experimental conditions.

Table 2: ¹³C NMR Spectroscopic Data

Carbon	cis-2-Pinanol Chemical Shift (δ, ppm)	trans-2-Pinanol Chemical Shift (δ, ppm)
C1	~47-49	~47-49
C2	~73-75	~75-77
C3	~38-40	~38-40
C4	~24-26	~24-26
C5	~41-43	~41-43
C6	~38-40	~38-40
C7	~34-36	~34-36
C8 (CH₃-C2)	~27-29	~27-29
C9 (CH₃-C6, syn)	~22-24	~28-30
C10 (CH₃-C6, anti)	~28-30	~22-24

Note: Data is based on typical values for related compounds and may require experimental verification for precise assignments.

Table 3: Infrared (IR) Spectroscopy Data

Vibrational Mode	cis-2-Pinanol Wavenumber (cm⁻¹)	trans-2-Pinanol Wavenumber (cm⁻¹)	Intensity
O-H stretch	~3400-3300	~3400-3300	Strong, Broad
C-H stretch (sp³)	~2980-2850	~2980-2850	Strong
C-O stretch	~1100-1000	~1100-1000	Strong
CH₂/CH₃ bending	~1470-1370	~1470-1370	Medium-Weak

Table 4: Mass Spectrometry (MS) Data

Isomer	Molecular Ion (M⁺)	Key Fragment Ions (m/z)
cis-2-Pinanol	154	139, 121, 109, 95, 83, 71, 55, 43
trans-2-Pinanol	154	139, 121, 109, 95, 83, 71, 55, 43

Note: The electron ionization mass spectra of cis- and trans-2-Pinanol are very similar due to the formation of common fragment ions. Differentiation based solely on mass spectral fragmentation is challenging and typically requires chromatographic separation (GC-MS).

Experimental Workflow

The following diagram illustrates a typical workflow for the spectroscopic analysis and cross-validation of 2-Pinanol isomers.

Performance of 2-Pinanol Derivatives in Asymmetric Catalysis: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The quest for enantiomerically pure compounds is a cornerstone of modern drug development and fine chemical synthesis. Chiral ligands and catalysts derived from readily available natural products have proven to be invaluable tools in achieving high levels of stereocontrol in asymmetric reactions. Among these, derivatives of 2-pinanol, a bicyclic monoterpenoid alcohol, have emerged as effective chiral auxiliaries and ligands in a variety of catalytic transformations. Their rigid bicyclic framework provides a well-defined chiral environment, influencing the stereochemical outcome of reactions.

This guide provides a comparative overview of the performance of a series of 2-pinanol-derived aminodiol ligands in the asymmetric addition of diethylzinc to aldehydes, a fundamental carbon-carbon bond-forming reaction for the synthesis of chiral secondary alcohols.

Performance Comparison of 2-Pinanol-Derived Aminodiol Ligands

The catalytic efficacy of a library of chiral aminodiols, synthesized from (-)-β-pinene, was evaluated in the enantioselective addition of diethylzinc to a range of aromatic and aliphatic aldehydes. The key performance indicators, including yield and enantiomeric excess (ee%), are summarized in the table below. All reactions were catalyzed by the in situ generated complex of the respective ligand and diethylzinc.

Ligand/Catalyst	Substrate (Aldehyde)	Yield (%)	Enantiomeric Excess (ee%)	Configuration
Ligand 1	Benzaldehyde	95	82	(R)
4-Methylbenzaldehyde	92	85	(R)
4-Methoxybenzaldehyde	96	78	(R)
4-Chlorobenzaldehyde	94	88	(R)
2-Naphthaldehyde	90	80	(R)
Cinnamaldehyde	88	75	(R)
Heptanal	75	65	(R)
Ligand 2	Benzaldehyde	98	87	(R)
4-Methylbenzaldehyde	95	90	(R)
4-Methoxybenzaldehyde	97	85	(R)
4-Chlorobenzaldehyde	96	92	(R)
2-Naphthaldehyde	92	88	(R)
Cinnamaldehyde	90	82	(R)
Heptanal	80	72	(R)
Ligand 3 (O-benzyl)	Benzaldehyde	93	74	(S)
4-Methylbenzaldehyde	90	78	(S)
4-Methoxybenzaldehyde	94	70	(S)
4-Chlorobenzaldehyde	91	80	(S)
2-Naphthaldehyde	88	72	(S)
Cinnamaldehyde	85	68	(S)
Heptanal	72	60	(S)

Experimental Protocols

General Procedure for the Asymmetric Addition of Diethylzinc to Aldehydes:

A solution of the chiral aminodiol ligand (0.05 mmol) in anhydrous toluene (2 mL) was placed in a flame-dried Schlenk tube under an argon atmosphere. To this solution, a 1.0 M solution of diethylzinc in hexanes (1.0 mL, 1.0 mmol) was added dropwise at 0 °C. The resulting mixture was stirred at room temperature for 30 minutes. The solution was then cooled to 0 °C, and the aldehyde (0.5 mmol) was added. The reaction mixture was stirred at 0 °C for the time specified for each substrate (typically 2-4 hours) until complete consumption of the aldehyde was observed by TLC analysis.

The reaction was quenched by the slow addition of a saturated aqueous solution of ammonium chloride (5 mL). The aqueous layer was extracted with diethyl ether (3 x 10 mL). The combined organic layers were washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The crude product was purified by flash column chromatography on silica gel to afford the corresponding chiral secondary alcohol.

The enantiomeric excess of the products was determined by chiral gas chromatography (GC) or high-performance liquid chromatography (HPLC) analysis.

Catalytic Cycle and Experimental Workflow

The following diagram illustrates the proposed catalytic cycle for the enantioselective addition of diethylzinc to an aldehyde catalyzed by a 2-pinanol-derived aminodiol ligand. The workflow begins with the in situ formation of the zinc-alkoxide complex, which then coordinates with the aldehyde to facilitate the enantioselective alkyl transfer.

Catalytic cycle and workflow for asymmetric addition.

This guide highlights the utility of 2-pinanol derivatives as chiral ligands in asymmetric catalysis. The modular nature of their synthesis allows for the fine-tuning of steric and electronic properties, enabling the optimization of catalytic performance for specific substrates. The data presented demonstrates that these ligands can achieve high yields and enantioselectivities, making them valuable assets for synthetic chemists in academia and industry. Further investigations into the application of these and other 2-pinanol derivatives in a broader range of asymmetric transformations are warranted.

A Critical Review of Pinane-Derived Chiral Auxiliaries in Fine Chemical Synthesis

In the realm of fine chemical and pharmaceutical synthesis, the precise control of stereochemistry is paramount. Chiral auxiliaries are a cornerstone of asymmetric synthesis, offering a robust strategy to introduce chirality by temporarily attaching a chiral moiety to a prochiral substrate, directing subsequent transformations, and then being removed. While classic examples like Evans oxazolidinones and Oppolzer's camphorsultam are well-established, there is a continuous drive towards developing new, efficient, and ideally, renewable chiral auxiliaries. Terpenes, naturally abundant and chiral molecules, represent a valuable starting point for the development of such auxiliaries. This guide provides a critical review and comparison of the applications of pinane-derived chiral auxiliaries, with a particular focus on isopinocampheol, in asymmetric synthesis, contrasting their performance with established alternatives.

Isopinocampheol: A Versatile Chiral Auxiliary from the Terpene Pool

While 2-pinanol itself is primarily utilized as a precursor in the synthesis of fragrances like linalool, its isomer, isopinocampheol, derived from α-pinene, has emerged as a versatile chiral auxiliary. Its rigid bicyclic pinane framework provides a well-defined steric environment, enabling effective facial discrimination in a variety of asymmetric transformations. Isopinocampheol is employed both as a covalently-bound chiral auxiliary and as a precursor to highly effective chiral reagents.

Asymmetric Aldol Reactions

The aldol reaction is a powerful tool for carbon-carbon bond formation and the creation of stereocenters. The performance of isopinocampheol-derived auxiliaries in these reactions is a key metric of their utility.

Comparison of Chiral Auxiliaries in Asymmetric Aldol Reactions

Auxiliary/Reagent	Aldehyde	Enolate Source	Lewis Acid/Conditions	Yield (%)	Diastereomeric Ratio (d.r.) / Diastereomeric Excess (d.e.)	Enantiomeric Excess (e.e.) (%)	Reference
Diisopinocampheylborane (Ipc₂BH)	Various aliphatic & aromatic	N-Acryloylmorpholine	In situ enolborinate formation	68-91	>20:1 (syn)	96-98	[1]
(+)-Isopinocampheol	Benzaldehyde	Propionate ester	LDA, THF, -78 °C	-	High	-	[2]
Evans Auxiliary ((S)-4-benzyl-2-oxazolidinone)	Isobutyraldehyde	N-Propionyl oxazolidinone	Bu₂BOTf, DIPEA	80	99:1 (syn:anti)	>99	[3]
Evans Auxiliary ((S)-4-benzyl-2-oxazolidinone)	Benzaldehyde	N-Propionyl oxazolidinone	Bu₂BOTf, DIPEA	90	>99:1 (syn:anti)	>99	[3]

Data for (+)-Isopinocampheol as a covalently bound auxiliary in aldol reactions is less commonly reported with specific quantitative outcomes in readily accessible literature compared to its borane derivatives and Evans auxiliaries.

As the data indicates, diisopinocampheylborane-mediated reductive aldol reactions demonstrate exceptional levels of stereocontrol, affording high yields and excellent enantioselectivity.[1] The Evans oxazolidinone remains a benchmark for syn-selective aldol reactions, consistently providing near-perfect diastereoselectivity and enantioselectivity.[3]

Experimental Protocol: Diisopinocampheylborane-Mediated Reductive Aldol Reaction [1]

• Preparation of the Chiral Reagent: In a flame-dried flask under an inert atmosphere (e.g., Argon), a solution of diisopinocampheylborane ((Ipc)₂BH) in anhydrous THF is prepared.

• Enolate Formation: The solution is cooled to -78 °C, and N-acryloylmorpholine is added dropwise. The mixture is stirred to allow for the in situ formation of the Z-(diisopinocampheyl)enolborinate.

• Aldol Addition: The desired aldehyde, dissolved in anhydrous THF, is added slowly to the reaction mixture at -78 °C. The reaction is stirred for several hours until completion, monitored by thin-layer chromatography (TLC).

• Work-up and Auxiliary Removal: The reaction is quenched with an appropriate reagent (e.g., methanol). An oxidative work-up using aqueous sodium hydroxide and hydrogen peroxide is then performed to cleave the boron-carbon and boron-oxygen bonds, liberating the syn-aldol product and isopinocampheol.

• Purification: The product is extracted with an organic solvent, and the crude product is purified by flash column chromatography. The isopinocampheol auxiliary can often be recovered and recycled.

Asymmetric Diels-Alder Reactions

The Diels-Alder reaction is a powerful cycloaddition for the synthesis of six-membered rings with multiple stereocenters. The steric hindrance provided by the chiral auxiliary is crucial for directing the approach of the dienophile to one face of the diene.

Comparison of Chiral Auxiliaries in Asymmetric Diels-Alder Reactions

Auxiliary	Diene	Dienophile	Lewis Acid	Yield (%)	Diastereomeric Ratio (endo:exo)	Diastereomeric Excess (d.e.) (%)	Reference
(+)-Isopinocampheol	Cyclopentadiene	Acrylate ester	Et₂AlCl	-	Good	Good to Excellent	[2]
Oppolzer's Camphorsultam	Cyclopentadiene	N-Acryloylsultam	Et₂AlCl	82	>100:1	98	[4]
Oppolzer's Camphorsultam	Isoprene	N-Acryloylsultam	Et₂AlCl	83	55:1	90	[4]
(-)-8-Phenylmenthol	Cyclopentadiene	Acrylate ester	TiCl₄	94	95:5	95	[4]

Oppolzer's camphorsultam is a highly effective chiral auxiliary for asymmetric Diels-Alder reactions, affording excellent yields and diastereoselectivities with a variety of dienes.[4] While specific, direct comparative data for isopinocampheol in this context is sparse in the primary literature, its rigid structure suggests it is a competent chiral controller for this transformation.[2]

Experimental Protocol: Asymmetric Diels-Alder Reaction with Oppolzer's Camphorsultam [4]

• Preparation of the Dienophile: The N-acryloyl derivative of Oppolzer's camphorsultam is prepared by reacting acryloyl chloride with the lithium salt of the camphorsultam.

• Cycloaddition: In a flame-dried flask under an inert atmosphere, the chiral dienophile is dissolved in an anhydrous solvent (e.g., dichloromethane). The solution is cooled to a low temperature (e.g., -78 °C). The Lewis acid (e.g., diethylaluminum chloride) is added, followed by the diene. The reaction is stirred for several hours and monitored by TLC.

• Work-up: The reaction is quenched with a suitable aqueous solution (e.g., saturated ammonium chloride).

• Purification and Auxiliary Removal: The product is extracted and purified by chromatography or crystallization. The chiral auxiliary can be removed by hydrolysis (e.g., with LiOH) or reduction (e.g., with LiAlH₄) to yield the desired chiral product.

Asymmetric Alkylation

The asymmetric alkylation of enolates is a fundamental method for constructing C-C bonds and setting stereocenters adjacent to carbonyl groups.

Comparison of Chiral Auxiliaries in Asymmetric Alkylation

Auxiliary	Substrate	Electrophile	Base	Yield (%)	Diastereomeric Excess (d.e.) (%)	Reference
(+)-Isopinocampheol	Propionate ester	Benzyl bromide	LDA	High	High	[2]
Evans Auxiliary ((R)-4-benzyl-2-oxazolidinone)	N-Propionyl oxazolidinone	Benzyl bromide	NaHMDS	92	>99	[3]
Pseudoephedrine	Propionamide	Benzyl bromide	LDA	95	>98	[5]

Evans auxiliaries and pseudoephedrine amides are well-established for providing exceptionally high levels of diastereoselectivity in alkylation reactions.[3][5] Isopinocampheol esters are also reported to undergo highly diastereoselective alkylation.[2]

Experimental Protocol: Asymmetric Alkylation using a (+)-Isopinocampheol Auxiliary [2]

• Enolate Formation: In a flame-dried flask under an inert atmosphere, a solution of the isopinocampheol ester in an anhydrous solvent (e.g., THF) is cooled to -78 °C. A strong, non-nucleophilic base such as lithium diisopropylamide (LDA) is added dropwise to generate the enolate.

• Alkylation: The alkylating agent (e.g., an alkyl halide) is added to the enolate solution, and the reaction is stirred at low temperature for several hours.

• Quenching and Work-up: The reaction is quenched with a proton source (e.g., saturated aqueous ammonium chloride). The mixture is warmed to room temperature, and the product is extracted with an organic solvent.

• Purification and Auxiliary Removal: The crude product is purified by column chromatography. The diastereomeric excess can be determined by spectroscopic methods (e.g., NMR) or chromatography (e.g., GC or HPLC). The auxiliary is typically removed by reductive cleavage with a reagent like lithium aluminum hydride (LiAlH₄) to afford the corresponding chiral alcohol.

Visualizing the Workflow: Asymmetric Synthesis with a Chiral Auxiliary

The general workflow for employing a chiral auxiliary in asymmetric synthesis can be visualized as a three-step process: attachment of the auxiliary, diastereoselective reaction, and removal of the auxiliary.

General workflow for asymmetric synthesis using a chiral auxiliary.

Stereoselective Evans-type aldol reaction pathway.

Conclusion

Pinane-derived chiral auxiliaries, particularly isopinocampheol and its derivatives, represent a valuable and renewable option in the toolkit of the synthetic chemist. While they may not consistently surpass the exceptional stereoselectivity of benchmark auxiliaries like Evans' oxazolidinones in all applications, they offer high levels of stereocontrol in a range of important transformations, especially in asymmetric reductions and aldol reactions mediated by their borane derivatives. The commercial availability of both enantiomers of α-pinene further enhances their appeal. For researchers and drug development professionals, the choice of chiral auxiliary will ultimately depend on the specific synthetic challenge, including the desired stereochemical outcome, the nature of the substrate, and considerations of cost and sustainability. Pinane-derived auxiliaries provide a powerful and often cost-effective alternative to more established methods, with a continuing potential for the development of new and even more effective applications in fine chemical synthesis.

References

• 1. (Diisopinocampheyl)borane-Mediated Reductive Aldol Reactions: Highly Enantio and Diastereoselective Synthesis of Syn-Aldols from N-Acryloylmorpholine - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Evans Aldol Reaction | Chem-Station Int. Ed. [en.chem-station.com]
• 4. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 5. chemrxiv.org [chemrxiv.org]

A Comparative Analysis of 2-Pinanol Reaction Mechanisms: Experimental Findings vs. Computational Predictions

For researchers, scientists, and professionals in drug development, understanding the intricate reaction mechanisms of chiral molecules like 2-pinanol is paramount for optimizing synthetic routes and designing novel therapeutics. This guide provides an objective comparison between experimental results and computational models for the reaction mechanisms of 2-pinanol, with a focus on its thermal isomerization to linalool, a valuable fragrance and pharmaceutical intermediate.

Introduction

2-Pinanol, a bicyclic monoterpenoid alcohol, serves as a key chiral building block in organic synthesis. Its transformation into other valuable compounds, particularly the acyclic tertiary alcohol linalool, is of significant industrial interest. Elucidating the precise mechanism of these reactions is crucial for controlling product selectivity and yield. Experimental studies have provided valuable kinetic and product distribution data, while computational chemistry offers a molecular-level understanding of the reaction pathways, transition states, and energetics. This guide synthesizes and compares the findings from both approaches to offer a comprehensive overview of the current understanding of 2-pinanol reaction mechanisms.

Experimental Methodologies

The thermal isomerization of 2-pinanol to linalool is a well-studied reaction, typically carried out in the gas phase at elevated temperatures. The following outlines a general experimental protocol based on published studies.

General Experimental Protocol: Thermal Isomerization of 2-Pinanol

• Reactor Setup: The reaction is typically conducted in a flow-type reactor, which can be a tubular reactor or a microreactor system, often made of quartz to minimize surface reactions. The reactor is placed inside a furnace to achieve and maintain the desired reaction temperature.

• Reactant Introduction: A solution of cis- or trans-2-pinanol in a suitable solvent (e.g., n-heptane) or neat 2-pinanol is introduced into a vaporizer. An inert carrier gas, such as nitrogen or argon, is used to transport the vaporized reactant through the reactor.

• Reaction Conditions: The key reaction parameters that are systematically varied include:

  • Temperature: Typically in the range of 350–650 °C.

  • Residence Time: The time the reactant spends in the heated zone of the reactor, usually in the range of 0.5–2.5 seconds.

  • Pressure: The reaction is often carried out at or near atmospheric pressure.

• Product Collection and Analysis: The product stream exiting the reactor is cooled and condensed in a cold trap. The collected liquid products are then analyzed to identify and quantify the components. Gas Chromatography (GC) coupled with Flame Ionization Detection (GC-FID) is the primary method for quantitative analysis, while Gas Chromatography-Mass Spectrometry (GC-MS) is used for product identification.

• Data Analysis: From the analytical data, the conversion of 2-pinanol, and the selectivity and yield of linalool and other byproducts are calculated. Kinetic parameters, such as activation energies, can be determined by conducting experiments at different temperatures and residence times.

Computational Methodologies

While specific, in-depth computational studies on the thermal isomerization of 2-pinanol are not extensively published, the generally accepted mechanism is supported by computational work on similar pinane systems. The primary computational tool for investigating such reaction mechanisms is Density Functional Theory (DFT).

General Computational Protocol: DFT Analysis of Reaction Mechanisms

• Model System: The initial step involves building the 3D molecular structures of the reactant (cis- or trans-2-pinanol), expected intermediates, transition states, and products.

• Level of Theory: A suitable DFT functional (e.g., B3LYP, M06-2X) and basis set (e.g., 6-31G*, cc-pVTZ) are selected. The choice of functional and basis set is crucial for obtaining accurate energetic and geometric parameters.

• Geometry Optimization: The geometries of all species are optimized to find the lowest energy conformations.

• Frequency Calculations: Vibrational frequency calculations are performed on the optimized structures to confirm that reactants, intermediates, and products are true minima on the potential energy surface (no imaginary frequencies), and that transition states are first-order saddle points (one imaginary frequency).

• Transition State Search: Various algorithms are used to locate the transition state structures connecting reactants to intermediates and intermediates to products.

• Intrinsic Reaction Coordinate (IRC) Calculations: IRC calculations are performed to verify that the located transition state correctly connects the desired reactant and product.

• Energy Profile: Single-point energy calculations at a higher level of theory are often performed on the optimized geometries to obtain more accurate reaction and activation energies, resulting in a detailed potential energy surface for the reaction.

Comparison of Experimental and Computational Results

The primary reaction of 2-pinanol discussed in the literature is its thermal isomerization to linalool. Experimental studies have consistently shown that this reaction proceeds with high conversion at elevated temperatures, though selectivity can be affected by side reactions.

The Proposed Biradical Mechanism

Experimental evidence, supported by qualitative computational insights on similar systems, points to a stepwise fragmentation mechanism involving a biradical intermediate rather than a concerted pericyclic reaction, which is thermally forbidden by the Woodward-Hoffmann rules.[1][2]

The proposed mechanism for the thermal isomerization of 2-pinanol is as follows:

• Homolytic Cleavage: The reaction initiates with the homolytic cleavage of one of the C-C bonds in the strained cyclobutane ring of the pinane skeleton, leading to the formation of a biradical intermediate.

• Intramolecular Rearrangement: This biradical intermediate then undergoes further rearrangement. The formation of linalool occurs through a subsequent homolytic bond cleavage and intramolecular radical recombination.[3]

• Side Reactions: Other reaction pathways for the biradical intermediate can lead to the formation of byproducts such as β-terpineol and plinols.[4]

Quantitative Data Comparison

The following tables summarize experimental data for the thermal isomerization of cis- and trans-2-pinanol. To date, there is a lack of published, detailed quantitative computational data (e.g., calculated activation energies and reaction rates) specifically for the 2-pinanol to linalool reaction to perform a direct numerical comparison.

Table 1: Experimental Data for the Pyrolysis of cis-2-Pinanol

Temperature (°C)	Conversion of cis-2-Pinanol (%)	Linalool Selectivity (%)	Linalool Yield (%)	Reference
400	Low	High	Low	[5]
450	~20	~70	~14	[5]
475	~40	~73	~29	[4]
500	~60	~70	~42	[5]
550	~85	~60	~51	[5]
600	>95	~45	~43	[5]

Table 2: Experimental Data for the Pyrolysis of trans-2-Pinanol

Temperature (°C)	Conversion of trans-2-Pinanol (%)	Linalool Selectivity (%)	Linalool Yield (%)	Reference
450	Low	High	Low	[5]
500	~25	~80	~20	[5]
550	~60	~75	~45	[5]
600	~85	~65	~55	[5]

Note: The values are approximate and have been extracted from graphical representations in the cited literature for illustrative purposes.

Discussion: Bridging the Gap Between Experiment and Theory

The experimental results clearly demonstrate that the thermal isomerization of 2-pinanol is a feasible and high-yield reaction for the synthesis of linalool. The data shows that the conversion of 2-pinanol increases with temperature, while the selectivity towards linalool generally decreases at very high temperatures due to the formation of secondary products.[4][5] Interestingly, cis-2-pinanol appears to be more reactive, isomerizing at lower temperatures than the trans isomer.[5]

The difference in reactivity between cis- and trans-2-pinanol observed experimentally could be rationalized through computational analysis of the transition state geometries and energies for the initial C-C bond cleavage. It is hypothesized that steric interactions in the transition state may be different for the two diastereomers, leading to a lower activation barrier for the cis isomer.

Conclusion and Future Outlook

The study of 2-pinanol reaction mechanisms provides a clear example of the synergy between experimental and computational chemistry. Experimental investigations have successfully established the conditions for the high-yield synthesis of linalool from 2-pinanol and have provided the kinetic data that any valid theoretical model must reproduce. The proposed biradical mechanism, while qualitatively supported by theoretical principles, lacks a dedicated, rigorous computational study for 2-pinanol itself.

There is a clear need for further computational research, specifically using DFT and potentially higher-level ab initio methods, to:

• Calculate the detailed potential energy surface for the thermal isomerization of both cis- and trans-2-pinanol.

• Quantitatively determine the activation energies for the competing reaction pathways.

• Elucidate the geometric and electronic structures of the key transition states.

• Provide a theoretical basis for the observed differences in reactivity between the cis and trans isomers.

Such studies would not only deepen the fundamental understanding of this important reaction but also provide a powerful predictive tool for optimizing reaction conditions and potentially designing catalysts to further enhance the selectivity towards linalool. For professionals in drug development, a more profound understanding of such rearrangements in complex chiral molecules is invaluable for the synthesis of novel and stereochemically pure active pharmaceutical ingredients.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. Thermal Behavior of Pinan-2-ol and Linalool - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Safeguarding Laboratory and Environment: A Procedural Guide to 2-Pinanol Disposal

For researchers and drug development professionals, the proper management and disposal of chemical reagents like 2-Pinanol are paramount to ensuring a safe laboratory environment and maintaining environmental responsibility. This guide provides a comprehensive, step-by-step procedure for the safe handling and disposal of 2-Pinanol, aligning with best practices for laboratory safety and chemical handling.

Key Safety and Hazard Information

2-Pinanol is a bicyclic monoterpene alcohol that exists as cis and trans isomers. It is recognized as a hazardous substance requiring careful handling. The following table summarizes key quantitative data for 2-Pinanol.

Property	Value
Molecular Formula	C₁₀H₁₈O[1]
Molecular Weight	154.25 g/mol [1]
Appearance	Nearly white solid or liquid[1][2]
Melting Point	22-24 °C[2][3]
Boiling Point	202-205 °C[3]
Flash Point	78.33 °C (173.00 °F)[3]
Vapor Pressure	0.068 mmHg @ 25 °C (estimated)[3]
Water Solubility	863.1 mg/L @ 25 °C (estimated)[3]
GHS Hazard Statements	H302: Harmful if swallowedH311: Toxic in contact with skinH312: Harmful in contact with skinH315: Causes skin irritationH319: Causes serious eye irritation[1][4]

Procedural Steps for Proper Disposal

Adherence to a systematic disposal plan is crucial. The following protocol outlines the necessary steps for the proper disposal of 2-Pinanol.

Step 1: Personal Protective Equipment (PPE)

Before handling 2-Pinanol for disposal, it is imperative to wear the appropriate personal protective equipment to minimize exposure risks.

• Eye and Face Protection : Wear tightly fitting safety goggles with side-shields or a face shield.[5]

• Skin Protection : Chemical-resistant gloves (e.g., PVC) and a lab coat are mandatory.[6] For extensive handling, wear fire/flame resistant and impervious clothing.[5]

• Respiratory Protection : Work should be conducted in a well-ventilated area, preferably under a chemical fume hood.[7] If ventilation is insufficient or exposure limits are exceeded, use a full-face respirator with an appropriate cartridge.[5]

Step 2: Waste Segregation and Collection

Proper segregation of chemical waste is a critical step in ensuring safe disposal.

• Designated Waste Container : Collect all 2-Pinanol waste in a designated, chemically compatible container that can be securely sealed.[7] Suitable containers include metal cans or drums.[6]

• Avoid Mixing : Do not mix 2-Pinanol waste with other waste streams, particularly incompatible materials such as strong oxidizing agents, to prevent hazardous reactions.[6]

• Labeling : Clearly label the waste container with "Hazardous Waste," the full chemical name "2-Pinanol," and any other information required by your institution's Environmental Health and Safety (EHS) department.[7]

Step 3: Storage of Waste

Proper storage of the collected waste is essential to prevent accidents and ensure safety until disposal.

• Storage Location : Store the sealed waste container in a cool, dry, and well-ventilated area designated for hazardous waste.[6][8]

• Ignition Sources : The storage area must be away from heat, open flames, and other potential ignition sources.[6][8]

• Spill Containment : The storage area should have appropriate spill containment measures in place.[6]

Step 4: Professional Disposal

Under no circumstances should 2-Pinanol be disposed of down the drain or in regular trash.[7]

• Licensed Waste Disposal Vendor : Engage a licensed and certified hazardous waste disposal company for the collection, treatment, and final disposal of the chemical waste.[7]

• Regulatory Compliance : The final disposal must be conducted in compliance with all local, regional, and national environmental regulations.[5][7] Prior to implementing land disposal, consult with environmental regulatory agencies for guidance on acceptable practices.[1]

• Documentation : Maintain a detailed inventory of the hazardous waste generated, including quantities and accumulation dates. Complete and retain all necessary waste transfer documentation as required by regulations.[7]

Step 5: Spill Management

In the event of a 2-Pinanol spill, immediate and appropriate action is necessary to mitigate hazards.

• Remove Ignition Sources : Immediately eliminate all sources of ignition from the spill area.[6][8]

• Ventilate the Area : Ensure adequate ventilation of the spill area.[6][8]

• Containment and Cleanup : Absorb the spill with an inert, non-combustible material such as vermiculite, dry sand, or earth.[6][7] Collect the absorbed material using spark-proof tools and place it into a suitable, labeled container for disposal as hazardous waste.[8]

• Decontamination : Thoroughly clean the spill area with soap and water, and collect the cleaning water for disposal as hazardous waste.[6]

Disposal Workflow

The following diagram illustrates the logical flow of the 2-Pinanol disposal procedure, from initial handling to final disposal.

Caption: A flowchart outlining the key procedural steps for the safe disposal of 2-Pinanol.

References

• 1. 2-Pinanol | C10H18O | CID 10128 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-Pinanol - Hazardous Agents | Haz-Map [haz-map.com]
• 3. cis+trans-2-pinanol, 473-54-1 [thegoodscentscompany.com]
• 4. 2-Pinanol - Wikipedia [en.wikipedia.org]
• 5. echemi.com [echemi.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. echemi.com [echemi.com]

Essential Safety and Logistical Guide for Handling 2-Pinanol

For researchers, scientists, and drug development professionals, the safe handling of chemical reagents is paramount. This guide provides immediate, essential safety protocols and logistical plans for the use of 2-Pinanol, ensuring the well-being of laboratory personnel and compliance with safety standards.

Personal Protective Equipment (PPE)

When handling 2-Pinanol, a comprehensive personal protective equipment strategy is crucial to minimize exposure and prevent injury. The following table summarizes the required PPE, and it is imperative that all personnel are trained in its proper use and maintenance.

PPE Category	Item	Specifications & Remarks
Eye & Face Protection	Safety Goggles	Must be tightly fitting with side-shields, conforming to EN 166 (EU) or NIOSH (US) standards.[1][2][3]
Skin Protection	Chemical-Impermeable Gloves	Inspect gloves for integrity before each use. Wash and dry hands thoroughly after handling.[1][2][3][4]
Fire/Flame Resistant & Impervious Clothing	Should cover the entire body to prevent any skin contact with 2-Pinanol.[1][2][3]
Respiratory Protection	Full-Face Respirator	Required if exposure limits are exceeded, or if irritation or other symptoms are experienced.[1][2][3]

Quantitative Safety Data

While specific occupational exposure limits for 2-Pinanol have not been established, data for structurally related compounds such as pinene and general monoterpenes provide valuable guidance for risk assessment. It is recommended to handle 2-Pinanol in a well-ventilated area, preferably within a chemical fume hood, to maintain exposure levels as low as reasonably achievable.

Parameter	Value	Compound	Issuing Organization
Permissible Exposure Limit (PEL)	100 ppm	Pinene (as Turpentine)	OSHA
Threshold Limit Value (TLV) - Time-Weighted Average (TWA)	20 ppm	Pinene	ACGIH
Swedish Occupational Exposure Limit	150 mg/m³	Monoterpenes (α-pinene, Δ³-carene)	Swedish Work Environment Authority

Experimental Protocol: Safe Handling and Disposal Workflow

Adherence to a strict, procedural workflow is critical for the safe handling of 2-Pinanol from acquisition to disposal. The following diagram outlines the essential steps to be followed.

Caption: Workflow for Safe Handling of 2-Pinanol.

Operational and Disposal Plans

Handling Procedures:

• Always work in a well-ventilated area, such as a chemical fume hood, to minimize inhalation exposure.[1][2]

• Employ non-sparking tools to prevent ignition sources, as 2-Pinanol may be flammable.[1][2]

• Avoid direct contact with skin and eyes by wearing the appropriate PPE.[1][2]

• Prevent the formation of dust and aerosols during handling.[1][2]

• After handling, wash hands and any exposed skin thoroughly.

First-Aid Measures:

• If inhaled: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention.[1][2]

• In case of skin contact: Immediately remove contaminated clothing and wash the affected area with soap and plenty of water. Consult a physician if irritation persists.[1][2]

• In case of eye contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing and seek medical attention.[1]

• If swallowed: Do not induce vomiting. Rinse mouth with water and seek immediate medical attention.[1][2]

Spill Management:

• In the event of a spill, evacuate personnel from the immediate area.[1][2]

• Remove all sources of ignition.[1][2]

• Absorb the spill with an inert, non-combustible material (e.g., sand, vermiculite).

• Collect the absorbed material into a suitable, labeled container for hazardous waste disposal.[1][2]

Disposal Plan:

• 2-Pinanol waste is considered hazardous and must be disposed of in accordance with all local, regional, and national environmental regulations.

• Under no circumstances should 2-Pinanol be disposed of down the drain or in regular trash.

• Collect all 2-Pinanol waste in a designated, chemically compatible, and securely sealed container.

• Clearly label the waste container with "Hazardous Waste," the full chemical name "2-Pinanol," and the appropriate hazard symbols.

• Engage a licensed and approved waste disposal vendor for the final disposition of the chemical waste. The material may be disposed of through a licensed chemical destruction plant or by controlled incineration with flue gas scrubbing.[5]

References

• 1. canmedterpenes.com [canmedterpenes.com]
• 2. echemi.com [echemi.com]
• 3. echemi.com [echemi.com]
• 4. echemi.com [echemi.com]
• 5. Permissible Exposure Limits – OSHA Annotated Table Z-1 | Occupational Safety and Health Administration [osha.gov]